N-Boc-(+/-)-3-aminononanoic acid

• CAS: 1335042-20-0

Core Science & Biosynthesis

An In-depth Technical Guide to N-Boc-(+/-)-3-aminononanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern Chemistry

N-Boc-(+/-)-3-aminononanoic acid is a non-proteinogenic, protected β-amino acid that serves as a crucial building block in synthetic and medicinal chemistry. Its structure is characterized by a nine-carbon aliphatic chain (nonanoic acid) with an amine functionality at the β-position (carbon 3). The amino group is protected by a tert-butyloxycarbonyl (Boc) group, a widely used protecting group in peptide synthesis and organic chemistry. This bifunctional nature—a reactive carboxylic acid and a protected amine—makes it a highly versatile intermediate for constructing complex molecular architectures.

For drug development professionals, the incorporation of β-amino acids like this into peptide chains is a key strategy for creating peptidomimetics.[1][2] These modified peptides often exhibit enhanced resistance to proteolytic degradation, leading to improved pharmacokinetic profiles and therapeutic potential.[3] This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and applications of N-Boc-(+/-)-3-aminononanoic acid.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of N-Boc-(+/-)-3-aminononanoic acid dictate its behavior in chemical reactions and its handling and storage requirements. While specific experimental data for this exact molecule is not widely published, its properties can be reliably predicted based on its constituent functional groups and comparison with structurally similar compounds, such as 9-(Boc-amino)nonanoic acid.[4]

Core Physicochemical Data

Property	Value / Description	Source / Rationale
Molecular Formula	C₁₄H₂₇NO₄	Calculated from structure.
Molecular Weight	273.37 g/mol	Based on the molecular formula.[4]
Appearance	Expected to be a white to off-white solid.	Based on similar Boc-protected amino acids.
Solubility	Soluble in many organic solvents such as Dichloromethane (DCM), Ethyl Acetate (EtOAc), Dimethylformamide (DMF), and alcohols. Limited solubility in water.	Inferred from the presence of the long alkyl chain and the Boc group.
Storage	Store in a cool, dry place (2-8°C recommended), sealed from moisture and air.	The Boc group is sensitive to strong acids, and the compound can be hygroscopic.

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is essential for confirming the identity and purity of N-Boc-(+/-)-3-aminononanoic acid.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides distinct signals for each part of the molecule.

  • Boc Group: A characteristic sharp singlet appears around δ 1.45 ppm, integrating to 9 protons (-(CH₃)₃).[5]

  • Alkyl Chain: A triplet corresponding to the terminal methyl group (CH₃) appears at approximately δ 0.8-0.9 ppm. A series of multiplets for the methylene (CH₂) groups of the nonanoic chain would be observed between δ 1.2-1.6 ppm.

  • α-Methylene Group: The CH₂ group adjacent to the carboxylic acid (at C2) is expected to appear as a doublet or multiplet around δ 2.4-2.6 ppm.[5]

  • β-Methine Group: The proton on the carbon bearing the amino group (CH-NHBoc at C3) would be a multiplet around δ 3.8-4.1 ppm.

  • NH Proton: A broad singlet or doublet for the N-H proton of the carbamate is typically observed around δ 4.9-5.2 ppm, though its position can vary with solvent and concentration.[5]

  • Carboxylic Acid Proton: A very broad singlet for the -COOH proton is expected at δ > 10 ppm, and it may not always be observed.

• ¹³C NMR Spectroscopy: The carbon spectrum confirms the carbon framework.

  • Carbonyl Carbons: Two signals in the downfield region: one for the carboxylic acid (-COOH) around δ 175-179 ppm and one for the Boc carbonyl (-O-C=O) around δ 155-156 ppm.

  • Boc Group Carbons: A signal for the quaternary carbon (-C (CH₃)₃) around δ 79-80 ppm and a signal for the methyl carbons (-C(CH₃ )₃) around δ 28.3 ppm.

  • Alkyl Chain Carbons: A series of signals in the aliphatic region (δ 20-50 ppm) corresponding to the nine carbons of the nonanoic acid backbone.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups.

  • O-H Stretch: A broad absorption band from ~2500-3300 cm⁻¹ for the carboxylic acid O-H group.

  • N-H Stretch: A moderate absorption around 3300-3400 cm⁻¹ from the carbamate N-H.

  • C=O Stretch: Two distinct, strong absorption bands for the carbonyls: one for the carboxylic acid C=O at ~1700-1725 cm⁻¹ and another for the Boc carbamate C=O at ~1680-1700 cm⁻¹.

  • C-H Stretch: Multiple absorptions just below 3000 cm⁻¹ for the aliphatic C-H bonds.

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight. For electrospray ionization (ESI), the expected ions would be [M+H]⁺ at m/z 274.20 or [M+Na]⁺ at m/z 296.18.

Synthesis and Reactivity: A Chemist's Perspective

The utility of N-Boc-(+/-)-3-aminononanoic acid stems from the orthogonal nature of its functional groups. The Boc-protected amine is stable under a wide range of conditions, allowing for selective reactions at the carboxylic acid terminus, and can be easily removed when desired.

General Synthesis Protocol

The most common and straightforward synthesis involves the protection of the commercially available (+/-)-3-aminononanoic acid using di-tert-butyl dicarbonate (Boc₂O). This reaction is typically performed under mild basic conditions.[6]

Step-by-Step Methodology:

• Dissolution: Suspend (+/-)-3-aminononanoic acid (1.0 eq.) in a suitable solvent mixture, such as 1:1 dioxane/water or THF/water.

• Basification: Add a base, such as triethylamine (TEA, 1.5 eq.) or sodium hydroxide (NaOH, 2.0 eq.), dropwise to the suspension at room temperature until a clear solution is formed and the pH is ~9-10.

• Boc₂O Addition: Cool the reaction mixture to 0°C in an ice bath. Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 eq.) in one portion or dissolved in the reaction solvent.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, remove the organic solvent under reduced pressure. Partition the remaining aqueous solution between water and a non-polar organic solvent like ethyl acetate or diethyl ether to remove unreacted Boc₂O and byproducts.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 using a cold aqueous acid solution (e.g., 1 M HCl or 1 M KHSO₄). This will precipitate the N-Boc protected product.

• Extraction & Isolation: Extract the acidified aqueous layer with ethyl acetate (3x). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-Boc-(+/-)-3-aminononanoic acid, often as a solid or viscous oil.[5]

Caption: General workflow for the synthesis of N-Boc-3-aminononanoic acid.

Key Reactivity

The synthetic value of this molecule lies in the differential reactivity of its two functional groups.

• Boc Group (Amine Protection): The Boc group is a robust protecting group, stable to basic conditions, hydrogenation, and most nucleophiles.[6] Its primary lability is under acidic conditions.

  • Deprotection: Cleavage is typically achieved with strong acids like trifluoroacetic acid (TFA) in DCM or hydrogen chloride (HCl) in dioxane or ethyl acetate.[7][8] This reaction proceeds via the formation of a stable tert-butyl cation, which is often scavenged by anisole or triethylsilane to prevent side reactions.

• Carboxylic Acid Group: This group undergoes all the typical reactions of a carboxylic acid, most importantly amide bond formation.

  • Amide Coupling: The carboxylic acid can be coupled with a primary or secondary amine to form an amide bond. This requires activation, commonly achieved using coupling reagents such as HATU, HBTU, or EDC in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA).[9][] This reaction is fundamental to its use in building larger molecules.

Caption: Key reaction pathways for N-Boc-3-aminononanoic acid.

Applications in Research and Drug Development

Non-canonical amino acids are indispensable tools in modern drug discovery.[11] N-Boc-(+/-)-3-aminononanoic acid, as a β-amino acid derivative, offers unique advantages.

• Peptidomimetics and Proteolytic Stability: Peptides composed of natural α-amino acids are often rapidly degraded by proteases in the body. The insertion of a β-amino acid disrupts the natural peptide backbone structure, rendering the resulting peptidomimetic resistant to enzymatic cleavage.[1][3] This significantly enhances the molecule's in vivo half-life and bioavailability, making it a valuable strategy for peptide drug design.

• Conformational Control: β-peptides are known to fold into stable secondary structures, such as helices and sheets, even in short sequences.[12] This property allows chemists to design molecules with well-defined three-dimensional shapes to precisely interact with biological targets like protein receptors or enzyme active sites.

• Linker Chemistry: The bifunctional nature and defined length of the nonanoic acid chain make this molecule an excellent candidate for use as a linker in more complex therapeutic modalities. For instance, similar structures are used as linkers in Proteolysis-Targeting Chimeras (PROTACs), where they connect a protein-of-interest binder to an E3 ligase ligand.[4]

Safety and Handling

• Hazard Statements (Predicted): May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). May be harmful if swallowed (H302).

• Precautionary Measures:

  • Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

  • Handling: Avoid breathing dust or vapors. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong acids and oxidizing agents.

Conclusion

N-Boc-(+/-)-3-aminononanoic acid is a valuable and versatile chemical building block with significant applications in medicinal chemistry and drug discovery. Its unique structure as a protected β-amino acid provides a powerful tool for creating novel peptidomimetics with enhanced stability and controlled conformations. Understanding its chemical properties, reactivity, and handling requirements allows researchers to effectively leverage this molecule in the synthesis of next-generation therapeutics and complex organic compounds.

References

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Synthesis and Characterization of N-Boc-3-aminononanoic Acid: A Comprehensive Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed framework for the synthesis, purification, and comprehensive characterization of N-Boc-3-aminononanoic acid, a valuable β-amino acid derivative. β-Amino acids are critical structural motifs in numerous biologically active molecules, including pharmaceuticals and peptidomimetics. The tert-butyloxycarbonyl (Boc) protecting group offers robust, acid-labile protection of the amine functionality, making it an indispensable tool in multi-step organic synthesis and solid-phase peptide synthesis.[][2] This document outlines a validated two-stage synthetic strategy, beginning with the synthesis of the 3-aminononanoic acid backbone, followed by its N-terminal protection. We delve into the rationale behind methodological choices, provide step-by-step experimental protocols, and detail a full suite of characterization techniques to ensure the identity, structure, and purity of the final compound.

Introduction: The Significance of Protected β-Amino Acids

Non-proteinogenic amino acids, particularly β-amino acids, are of immense interest in medicinal chemistry and drug development. Their incorporation into peptide chains can induce stable secondary structures (e.g., helices and sheets) and confer resistance to enzymatic degradation, thereby enhancing the pharmacokinetic profile of peptide-based therapeutics. 3-Aminononanoic acid, a nine-carbon chain β-amino acid, serves as a lipophilic building block.

The strategic protection of the amino group is paramount in any synthetic application. The tert-butyloxycarbonyl (Boc) group is one of the most widely used amine protecting groups due to its stability across a broad range of nucleophilic and basic conditions, while being readily cleavable under mild acidic conditions.[2][3] This orthogonality makes it highly compatible with other protecting groups, such as the base-labile Fmoc group, enabling complex synthetic designs.[3] The target molecule, N-Boc-3-aminononanoic acid, is therefore a versatile intermediate for introducing a lipophilic β-amino acid residue into larger molecules.

Synthetic Strategy and Rationale

The synthesis of N-Boc-3-aminononanoic acid is most effectively approached via a two-part strategy: first, the construction of the parent β-amino acid, followed by the introduction of the Boc protecting group. This modular approach allows for the purification of intermediates and ensures a high-purity final product.

Figure 1: Overall Synthetic Workflow.

Part 1: Synthesis of 3-Aminononanoic Acid

A robust method for synthesizing β-amino acids is the aza-Michael addition (conjugate addition) of a nitrogen nucleophile to an α,β-unsaturated carbonyl compound.

• Rationale for Route Selection: This pathway begins with readily available starting materials. The key intermediate, non-2-enoic acid, can be prepared via a Knoevenagel condensation between heptanal and malonic acid. The subsequent addition of ammonia provides a direct route to the desired 3-amino functional group. This method is adaptable and has been applied to the synthesis of various β-amino acids.[4]

Part 2: N-tert-Butoxycarbonyl (Boc) Protection

The protection of the synthesized 3-aminononanoic acid is a standard procedure in organic synthesis.

• Rationale for Reagent Selection: Di-tert-butyl dicarbonate (Boc₂O or Boc anhydride) is the reagent of choice for this transformation.[5] It is an effective and relatively safe electrophilic source of the Boc group. The reaction is typically performed in a mixed aqueous-organic solvent system under basic conditions.[] The base (e.g., sodium hydroxide or triethylamine) serves a critical role: it deprotonates the amino group of the amino acid, rendering it a more potent nucleophile to attack the carbonyl carbon of the Boc anhydride.[6] The zwitterionic nature of the amino acid in neutral solution makes it less reactive, necessitating the addition of a base.[5]

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Protocol 1: Synthesis of 3-Aminononanoic Acid (via Aza-Michael Addition)

This protocol is adapted from general principles of β-amino acid synthesis.

• Step A: Synthesis of Non-2-enoic Acid (Intermediate)

  • In a round-bottom flask equipped with a reflux condenser, combine heptanal (1.0 eq), malonic acid (1.1 eq), and pyridine (catalytic amount) in a suitable solvent like toluene.

  • Heat the mixture to reflux for 4-6 hours, using a Dean-Stark apparatus to remove water formed during the condensation.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture, wash with dilute HCl to remove pyridine, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude non-2-enoic acid, which can often be used in the next step without further purification.

• Step B: Aza-Michael Addition

  • Dissolve the crude non-2-enoic acid (1.0 eq) in a sealed pressure vessel with concentrated aqueous ammonia (excess, ~10-20 eq).

  • Heat the mixture to 80-100°C for 12-24 hours. The elevated temperature and pressure are necessary to drive the reaction with ammonia as the nucleophile.

  • Cool the vessel to room temperature and carefully vent any excess pressure.

  • Concentrate the reaction mixture under reduced pressure to remove excess ammonia and water. The resulting solid or oil is crude 3-aminononanoic acid.

Protocol 2: N-Boc Protection of 3-Aminononanoic Acid

This protocol is a standard and widely validated method for Boc protection.[6][7]

• Reaction Setup:

  • Suspend the crude 3-aminononanoic acid (1.0 eq) in a mixture of dioxane and water (1:1 v/v).

  • Cool the suspension to 0°C in an ice bath with stirring.

  • Add a base, such as triethylamine (1.5 eq) or 1M sodium hydroxide solution, dropwise until the amino acid dissolves and the pH is approximately 9-10.[7]

• Reagent Addition:

  • To the cooled, basic solution, add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 eq) portion-wise or as a solution in dioxane.

  • Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir vigorously for 16-24 hours.

• Work-up and Extraction:

  • Monitor the reaction by TLC until the starting amino acid is consumed.

  • Once complete, concentrate the mixture under reduced pressure to remove the organic solvent (dioxane).

  • Dilute the remaining aqueous solution with water and perform a wash with a nonpolar solvent like ethyl acetate or diethyl ether to remove unreacted Boc₂O and the oxime by-product.[6]

  • Cool the aqueous layer again to 0°C and carefully acidify to pH 2-3 using a cold 1M potassium hydrogen sulfate (KHSO₄) or citric acid solution.[6][7] The product should precipitate or form an oil.

  • Extract the acidified aqueous layer three times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude N-Boc-3-aminononanoic acid.

Protocol 3: Purification

The crude product is often an oil or a waxy solid and requires purification.

• Silica Gel Chromatography: If significant impurities are present, purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes containing 1% acetic acid to ensure the carboxylic acid remains protonated and elutes properly.

• Recrystallization (for solid products):

  • Dissolve the crude product in a minimal amount of a hot "good" solvent (e.g., ethyl acetate, ethanol).

  • Slowly add a "poor" anti-solvent (e.g., hexane, water) until the solution becomes persistently cloudy.

  • Add a few drops of the "good" solvent to re-clarify the solution.

  • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of the cold "poor" solvent, and dry under vacuum.[8]

• Purification via Dicyclohexylamine (DCHA) Salt (for oily products):

  • This is an excellent technique for purifying acidic compounds that are difficult to crystallize.

  • Dissolve the crude oily product in diethyl ether.

  • Slowly add one equivalent of dicyclohexylamine while stirring. A solid salt should precipitate.

  • Collect the DCHA salt by vacuum filtration and wash with cold diethyl ether. This salt is often a stable, crystalline solid that is easily purified by recrystallization.

  • To recover the free acid, suspend the purified salt in ethyl acetate and wash with 1M KHSO₄ solution until the aqueous layer is acidic. The free Boc-amino acid will be in the organic layer. Separate the layers, wash the organic layer with brine, dry, and concentrate to yield the purified product.[8]

Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized N-Boc-3-aminononanoic acid.

Figure 2: Comprehensive Characterization Workflow.

Spectroscopic and Analytical Data

The following table summarizes the expected data from key analytical techniques.

Technique	Parameter	Expected Result / Observation
¹H NMR	Chemical Shift (δ, ppm)	~4.8-5.2 (br s, 1H, NH ), ~3.8-4.1 (m, 1H, CH -NHBoc), ~2.3-2.5 (m, 2H, CH ₂-COOH), 1.45 (s, 9H, -C(CH ₃)₃), ~1.2-1.6 (m, 10H, aliphatic CH ₂), ~0.9 (t, 3H, terminal CH ₃).
¹³C NMR	Chemical Shift (δ, ppm)	~175-178 (C =O, acid), ~155-157 (C =O, Boc), ~79-81 (C (CH₃)₃), ~45-50 (C H-NHBoc), ~30-40 (C H₂-COOH), ~22-35 (aliphatic C H₂), 28.4 (-C(C H₃)₃), ~14 (terminal C H₃).
Mass Spec.	[M-H]⁻ or [M+Na]⁺	Molecular Weight of C₁₄H₂₇NO₄ is 273.37 g/mol . Expect m/z at 272.19 (M-H)⁻ or 296.18 (M+Na)⁺.[9]
FTIR	Wavenumber (cm⁻¹)	~3350 (N-H stretch, carbamate), ~2800-3300 (broad, O-H stretch, acid), ~2950 (C-H stretch, aliphatic), ~1710 (C=O stretch, acid), ~1690 (C=O stretch, carbamate).
Purity (HPLC)	Peak Area	>95% for the main product peak.

Conclusion

This guide provides a comprehensive and scientifically grounded approach to the synthesis and characterization of N-Boc-3-aminononanoic acid. By following the detailed protocols for synthesis, N-Boc protection, and multi-technique characterization, researchers can confidently produce and validate this important building block for use in peptide synthesis, drug discovery, and materials science. The emphasis on the rationale behind experimental choices and the inclusion of robust purification strategies ensures that this guide is not merely a set of instructions, but a self-validating system for achieving high-quality results.

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Structural Analysis and Chiral Resolution of N-Boc-(+/-)-3-aminononanoic Acid

A Technical Whitepaper for Peptidomimetic Design and Synthesis

Introduction: The Role of Beta-Amino Acids in Drug Design

In the landscape of modern drug development, overcoming the poor pharmacokinetic profiles of natural alpha-peptides is a paramount challenge. Beta-amino acids have emerged as transformative building blocks in the synthesis of peptidomimetics[1]. By introducing an additional methylene carbon into the peptide backbone, beta-amino acids confer exceptional resistance to proteolytic degradation while driving the formation of highly stable, predictable secondary structures, such as 14-helices[1][2].

N-Boc-(+/-)-3-aminononanoic acid represents a highly specialized beta-amino acid. It features a lipophilic 9-carbon aliphatic chain that is critical for modulating the hydrophobicity and membrane permeability of peptide-based therapeutics[3]. The amino group is protected by a tert-butyloxycarbonyl (Boc) moiety, providing the orthogonal protection required for downstream Solid-Phase Peptide Synthesis (SPPS). Because it is synthesized as a racemic mixture (+/-), rigorous structural characterization and enantiomeric resolution are mandatory before it can be deployed in stereospecific foldamer design.

Physicochemical and Spectroscopic Profile

To establish a baseline for quality control and structural verification, the expected quantitative data for N-Boc-(+/-)-3-aminononanoic acid is summarized below.

Table 1: Quantitative Physicochemical and Spectroscopic Data

Parameter	Value / Diagnostic Signature
Chemical Formula	C₁₄H₂₇NO₄
Molecular Weight	273.37 g/mol
Exact Mass	273.1940 Da
¹H NMR (CDCl₃, 400 MHz)	δ 0.88 (t, 3H, terminal CH₃), 1.20-1.50 (m, 10H, aliphatic tail), 1.44 (s, 9H, Boc), 2.45-2.60 (m, 2H, H-α), 3.90 (m, 1H, H-β), 4.95 (br s, 1H, N-H)
¹³C NMR (CDCl₃, 100 MHz)	δ 14.1 (CH₃), 22.6-31.8 (aliphatic CH₂), 28.4 (Boc CH₃), 39.5 (C-α), 49.2 (C-β), 79.5 (Boc C-q), 155.6 (Boc C=O), 176.4 (COOH)
ESI-HRMS (m/z)	Calc. for C₁₄H₂₇NO₄Na [M+Na]⁺: 296.1832, Found: ~296.1835
FT-IR (ATR, cm⁻¹)	3350 (N-H stretch), 2925, 2855 (C-H stretch), 1710 (COOH C=O), 1685 (Boc C=O)

Structural Characterization Workflows

To ensure the scientific integrity of the synthesized molecule, a multi-modal analytical approach is required.

Fig 1. Multi-modal structural characterization workflow for N-Boc-(+/-)-3-aminononanoic acid.

Protocol 3.1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Causality of Solvent Choice: Deuterated chloroform (CDCl₃) is explicitly chosen over protic solvents (like CD₃OD). CDCl₃ effectively solvates the highly hydrophobic 9-carbon aliphatic chain while preventing the rapid deuterium exchange of the carbamate N-H proton, allowing its crucial broad singlet (~4.95 ppm) to be observed.

• Step 1: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃ containing 0.03% v/v TMS as an internal standard.

• Step 2: Acquire ¹H NMR at 400 MHz (16 scans) and ¹³C NMR at 100 MHz (512 scans).

• Step 3: Perform ¹H-¹H COSY to map the connectivity between the β-proton (C3) and the adjacent α-protons (C2) and aliphatic γ-protons (C4).

• Self-Validation System: Integration of the Boc tert-butyl singlet (δ 1.44) must yield exactly 9.0 protons relative to the terminal methyl triplet (δ 0.88) of the nonanoic acid chain (3.0 protons). Any deviation indicates incomplete protection or the presence of free aliphatic impurities.

Protocol 3.2: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Causality of Ionization Conditions: ESI in positive ion mode is utilized. The addition of 0.1% formic acid to the mobile phase promotes the protonation of the carbamate and carboxylic acid oxygens, facilitating the formation of [M+H]⁺ and [M+Na]⁺ adducts.

• Step 1: Dilute the sample to 1 µg/mL in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Step 2: Inject directly into the ESI source with a capillary voltage of 3.0 kV and a desolvation temperature of 300°C.

• Self-Validation System: The spectrum must show a prominent [M+H-100]⁺ peak (m/z 174.2). This diagnostic in-source fragmentation corresponds to the loss of the entire Boc group (isobutylene + CO₂), definitively validating the presence of the carbamate linkage.

Stereochemical Resolution via Chiral HPLC

Because the stereocenter at the β-carbon (C3) dictates the helical handedness of downstream peptidomimetics[1], the racemic mixture must be resolved into its optically pure (+)- and (-)-enantiomers.

Fig 2. Chiral HPLC resolution workflow for isolating pure enantiomers from the racemic mixture.

Protocol 4.1: Chiral Chromatographic Separation

• Causality of Mobile Phase Additives: A polysaccharide-based chiral stationary phase (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) is employed. The mobile phase consists of Hexane and Isopropanol (IPA). Crucially, 0.1% Trifluoroacetic acid (TFA) must be added. Without TFA, the free carboxylic acid moiety of the analyte will undergo partial ionization and secondary interactions with the silica support, leading to severe peak tailing and loss of enantiomeric resolution.

• Step 1: Prepare a 10 mg/mL solution of the racemate in Hexane/IPA (80:20).

• Step 2: Equilibrate the chiral column with an isocratic mobile phase of Hexane/IPA/TFA (85:15:0.1 v/v/v) at a flow rate of 1.0 mL/min.

• Step 3: Monitor the eluent via UV absorbance at 210 nm (due to the lack of strong chromophores, detection relies on the carboxyl/carbamate absorbance).

• Step 4: Collect the distinct fractions corresponding to Peak 1 and Peak 2. Remove solvents in vacuo.

• Self-Validation System: Reinject an aliquot of each isolated fraction under identical chromatographic conditions. The observation of a single peak with an integrated area of >99% confirms absolute enantiomeric purity (ee >99%).

References

• Source: researchgate.
• Source: rsc.
• bulky hydrophobic residue: Topics by Science.

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• 3. bulky hydrophobic residue: Topics by Science.gov [science.gov]

Spectroscopic Characterization of N-Boc-3-aminononanoic Acid: A Technical Guide

This technical guide provides a detailed analysis of the expected spectroscopic data for N-Boc-3-aminononanoic acid, a key building block in synthetic organic chemistry and drug discovery. In the absence of directly published experimental spectra for this specific molecule, this document leverages established principles of spectroscopic interpretation and comparative data from structurally analogous compounds to provide a robust predictive analysis. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the spectroscopic characteristics of N-Boc protected amino acids.

Introduction to N-Boc-3-aminononanoic Acid and its Spectroscopic Importance

N-Boc-3-aminononanoic acid belongs to the class of non-proteinogenic beta-amino acids, which are of significant interest in medicinal chemistry for their ability to impart unique conformational constraints and proteolytic stability to peptides. The tert-butyloxycarbonyl (Boc) protecting group is widely used in peptide synthesis due to its stability under various reaction conditions and its facile removal under acidic conditions.[1] Accurate spectroscopic characterization is paramount for confirming the identity, purity, and structure of this molecule during synthesis and before its incorporation into larger, more complex structures. This guide will delve into the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for N-Boc-3-aminononanoic acid.

A fundamental aspect of interpreting the spectra of N-Boc protected amino acids is understanding the influence of the Boc group and the alkyl chain on the chemical environment of the molecule's core structure. The methodologies and interpretations presented herein are based on well-established practices for the characterization of organic molecules.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For N-Boc-3-aminononanoic acid, both ¹H and ¹³C NMR will provide a wealth of information regarding its carbon-hydrogen framework.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of N-Boc-3-aminononanoic acid is expected to exhibit distinct signals corresponding to the various protons in the molecule. The chemical shifts are influenced by the electronegativity of neighboring atoms and the overall electronic environment.

Table 1: Predicted ¹H NMR Chemical Shifts for N-Boc-3-aminononanoic Acid

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration	Rationale and Comparative Insights
-CH₃ (Boc)	~1.45	singlet (s)	9H	The nine equivalent protons of the tert-butyl group are shielded and appear as a characteristic sharp singlet. This is consistent with data for other N-Boc protected amino acids like N-Boc glutamic acid (~1.38 ppm) and (R)-N-Boc-3-aminobutyric acid (~1.45 ppm).[4][5]
-CH₂- (Alkyl Chain)	~1.2-1.4	multiplet (m)	8H	The four methylene groups of the hexyl chain will overlap, creating a complex multiplet in the aliphatic region.
-CH- (Stereocenter)	~3.8-4.2	multiplet (m)	1H	This proton is adjacent to the nitrogen of the Boc group and the alkyl chain, leading to a downfield shift. The multiplicity will be complex due to coupling with the neighboring CH₂ groups.
-CH₂- (α to COOH)	~2.4-2.6	multiplet (m)	2H	The protons on the carbon alpha to the carboxylic acid are deshielded by the electron-withdrawing carbonyl group. For comparison, the α-CH₂ in pelargonic acid appears at ~2.27 ppm.[6]
-NH- (Amide)	~4.9-5.3	broad singlet (br s) or doublet (d)	1H	The chemical shift of the amide proton can be variable and is often broad due to quadrupole broadening and exchange. In N-Boc glutamic acid, this proton appears around 5.25 ppm.[4] Its multiplicity will depend on the solvent and temperature.
-COOH (Carboxylic Acid)	~10-12	broad singlet (br s)	1H	The carboxylic acid proton is highly deshielded and its signal is typically very broad. This is a characteristic feature of carboxylic acids.[7]
-CH₃ (Terminal)	~0.8-0.9	triplet (t)	3H	The terminal methyl group of the nonanoic acid chain will appear as a triplet due to coupling with the adjacent methylene group. This is consistent with the ¹H NMR of pelargonic acid (~0.8 ppm).[6]

Experimental Protocol for ¹H NMR Spectroscopy:

A standard protocol for acquiring a ¹H NMR spectrum of a novel N-Boc protected amino acid would be as follows:[2][8]

• Sample Preparation: Dissolve approximately 5-10 mg of N-Boc-3-aminononanoic acid in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). The choice of solvent can influence the chemical shifts, particularly for exchangeable protons like -NH and -COOH.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for better signal dispersion.

• Data Acquisition: Acquire the spectrum at room temperature using a standard pulse sequence. Key parameters to consider are the spectral width, acquisition time, and relaxation delay. Typically, 16 to 64 scans are sufficient to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. The chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Due to the low natural abundance of ¹³C, spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon atom appears as a single line.

Table 2: Predicted ¹³C NMR Chemical Shifts for N-Boc-3-aminononanoic Acid

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
-C(CH₃)₃ (Boc)	~28	The three equivalent methyl carbons of the Boc group are highly shielded and appear at a characteristic upfield position. This is a hallmark of the Boc protecting group.[9]
-C(CH₃)₃ (Boc, Quaternary)	~80	The quaternary carbon of the Boc group is deshielded by the adjacent oxygen atoms.
Alkyl Chain (-CH₂-)	~22-36	The methylene carbons of the hexyl chain will appear in the aliphatic region. The chemical shifts will vary slightly depending on their position relative to the functional groups. For nonanoic acid, these carbons appear between 22 and 34 ppm.[6]
-CH- (Stereocenter)	~50-55	The carbon at the stereocenter is attached to the nitrogen of the Boc group, resulting in a downfield shift into this range.
-CH₂- (α to COOH)	~38-42	The carbon alpha to the carboxylic acid is deshielded by the carbonyl group.
-C=O (Boc)	~155	The carbonyl carbon of the Boc group is a characteristic signal for this protecting group.[9]
-C=O (Carboxylic Acid)	~175-180	The carbonyl carbon of the carboxylic acid is the most deshielded carbon in the molecule. For pelargonic acid, this carbon appears around 180 ppm.[6]
-CH₃ (Terminal)	~14	The terminal methyl carbon of the alkyl chain is the most shielded carbon.

Experimental Protocol for ¹³C NMR Spectroscopy:

The protocol for ¹³C NMR is similar to that for ¹H NMR, with a few key differences:[2]

• Sample Preparation: A higher concentration of the sample (20-50 mg) is often required due to the lower sensitivity of the ¹³C nucleus.

• Data Acquisition: A proton-decoupled pulse sequence is typically used to simplify the spectrum and improve the signal-to-noise ratio. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: Similar processing steps as for ¹H NMR are applied.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of N-Boc-3-aminononanoic acid is expected to show characteristic absorption bands for the N-H, C=O, and O-H bonds.

Table 3: Predicted IR Absorption Frequencies for N-Boc-3-aminononanoic Acid

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Rationale and Comparative Insights
N-H Stretch (Amide)	~3300-3400	Medium	This band arises from the stretching vibration of the N-H bond in the carbamate group. For N-Boc protected phosphonates, this peak is observed around 3355 cm⁻¹.[8]
O-H Stretch (Carboxylic Acid)	~2500-3300	Broad, Strong	The O-H stretching vibration of the carboxylic acid is very broad due to strong hydrogen bonding. This is a highly characteristic feature of carboxylic acids.[7]
C-H Stretch (Aliphatic)	~2850-2960	Strong	These absorptions are due to the C-H stretching vibrations of the alkyl chain and the Boc group.
C=O Stretch (Boc Carbamate)	~1680-1710	Strong	The carbonyl group of the Boc protecting group typically absorbs in this region. For N-Boc protected phosphonates, a strong peak is seen at 1710 cm⁻¹.[8]
C=O Stretch (Carboxylic Acid)	~1700-1725	Strong	The carbonyl stretch of the carboxylic acid is also a strong absorption. It may overlap with the Boc carbonyl stretch.
N-H Bend (Amide II)	~1510-1540	Medium	This band is characteristic of secondary amides and arises from a combination of N-H bending and C-N stretching. In N-Boc protected phosphonates, this is observed at 1520 cm⁻¹.[8]
C-O Stretch (Carboxylic Acid)	~1210-1320	Medium	The C-O stretching vibration of the carboxylic acid is also a useful diagnostic peak.[7]

Experimental Protocol for IR Spectroscopy:

A standard protocol for obtaining an IR spectrum is as follows:[2][8]

• Sample Preparation: The sample can be analyzed as a thin film (if it is an oil), as a KBr pellet (if it is a solid), or as a solution in a suitable solvent (e.g., CHCl₃). For solid samples, the KBr pellet method is common. A small amount of the sample is ground with dry KBr and pressed into a transparent disk.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

• Data Acquisition: A background spectrum of the empty sample holder or pure KBr is recorded first and automatically subtracted from the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure. Electrospray ionization (ESI) is a soft ionization technique that is well-suited for analyzing polar molecules like amino acids.[3]

Table 4: Predicted Key Mass Spectrometry Peaks for N-Boc-3-aminononanoic Acid (Positive Ion ESI-MS)

m/z Value	Ion	Rationale for Formation
274.19	[M+H]⁺	The protonated molecular ion. The exact mass for C₁₄H₂₇NO₄ is 273.19.
218.15	[M-C₄H₉+H]⁺	Loss of a tert-butyl group from the protonated molecular ion.
174.16	[M-Boc+H]⁺	Loss of the entire Boc group (C₅H₉O₂) from the protonated molecular ion. This corresponds to the protonated 3-aminononanoic acid.
156.15	[M-Boc-H₂O+H]⁺	Subsequent loss of water from the [M-Boc+H]⁺ ion.
57.07	[C₄H₉]⁺	The tert-butyl cation is a very stable and common fragment from Boc-protected compounds.

Experimental Protocol for Mass Spectrometry:

A general procedure for ESI-MS analysis is as follows:[2][3]

• Sample Preparation: The sample is dissolved in a suitable solvent, such as methanol or acetonitrile, at a low concentration (e.g., 1 mg/mL) and then further diluted.

• Instrumentation: The sample solution is introduced into an electrospray ionization source coupled to a mass analyzer (e.g., a quadrupole, time-of-flight, or Orbitrap).

• Data Acquisition: The analysis is typically performed in positive ion mode to observe protonated species. The mass spectrum is recorded over a suitable mass range (e.g., m/z 50-500).

Visualization of Molecular Structure and Spectroscopic Workflow

To further aid in the understanding of the structure and the process of its characterization, the following diagrams are provided.

Caption: Molecular structure of N-Boc-3-aminononanoic acid highlighting the Boc protecting group and the amino acid core.

Caption: A generalized workflow for the spectroscopic characterization of a novel protected amino acid.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic data for N-Boc-3-aminononanoic acid. By leveraging data from analogous compounds and fundamental spectroscopic principles, we have constructed a detailed predictive analysis for its ¹H NMR, ¹³C NMR, IR, and MS spectra. The provided protocols and interpretations serve as a valuable resource for scientists engaged in the synthesis and application of this and related N-Boc protected amino acids, ensuring confident structural verification and quality control.

References

• Kubiak, A. M., & Głowacka, I. E. (2019). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Molecules, 24(21), 3871. [Link]

• PubChem. (n.d.). 3R-aminononanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• El-Magly, I. A., Nagib, H. K., & Mokhtar, W. M. (2013). Aspects of the behavior of some pentaerythritol ester base synlubes for turbo-engines. ResearchGate. [Link]

• Reich, H. J. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Czaplicka, M., & Kwit, M. (2009). On the Selective N-Methylation of BOC-Protected Amino Acids. The Journal of Organic Chemistry, 74(21), 8437–8440. [Link]

• Wang, Y., Li, P., & Zhang, L. (2017). 1 H-NMR spectrum of N-Boc glutamic acid. ResearchGate. [Link]

• Martyn, G. A., et al. (2021). Rapid Structural Analysis of a Synthetic Non-canonical Amino Acid by Microcrystal Electron Diffraction. Protein & Peptide Letters, 28(10), 1150-1156. [Link]

• SpectraBase. (n.d.). N-Boc-isonipecotic acid. [Link]

• Yamamoto, Y., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Organics, 3(1), 1-18. [Link]

• Smith, B. C. (2018). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. [Link]

• Hayashida, O., Sebo, L., & Rebek, J., Jr. (2002). Molecular Discrimination of N-Protected Amino Acid Esters by a Self-Assembled Cylindrical Capsule: Spectroscopic and Computational Studies. The Journal of Organic Chemistry, 67(11), 3849–3855. [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0330926). [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Supporting Information for Scalable, Sustainable and Catalyst Free Continuous Flow Ozonolysis of Fatty Acids. (n.d.). [Link]

• Hudson, R. L., & Loeffler, M. J. (2023). Infrared Spectral Intensities of Amine Ices, Precursors to Amino Acids. Astrobiology, 23(4), 452-460. [Link]

• Sousek, J., et al. (2020). Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS. Molecules, 25(19), 4586. [Link]

• Golm Metabolome Database. (2019). Synonyms of Nonanoic acid. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. (R)-N-BOC-3-AMINOBUTYRIC ACID | 159991-23-8 [chemicalbook.com]
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"physical properties of N-Boc-(+/-)-3-aminononanoic acid"

An In-depth Technical Guide to the Physical Properties of N-Boc-(+/-)-3-aminononanoic Acid

Introduction: A Strategic Overview

N-Boc-(+/-)-3-aminononanoic acid is a non-proteinogenic amino acid derivative of significant interest within the fields of medicinal chemistry and materials science. As a chiral building block, its utility in the synthesis of peptide analogs, peptidomimetics, and other complex organic molecules is noteworthy. The presence of the tert-butoxycarbonyl (Boc) protecting group on the amine and the nine-carbon aliphatic chain imparts unique characteristics that are critical for its application in drug development and chemical synthesis.

A thorough understanding of the physical properties of this compound is not merely an academic exercise; it is a fundamental prerequisite for its effective use. Properties such as solubility, melting point, and acidity (pKa) directly influence reaction conditions, purification strategies, formulation development, and ultimately, the bioavailability of any resulting therapeutic agent.[1]

This guide provides a comprehensive analysis of the expected physical properties of N-Boc-(+/-)-3-aminononanoic acid. Due to the limited availability of experimental data for this specific molecule in peer-reviewed literature, this document synthesizes information from structurally similar compounds and established physicochemical principles. Furthermore, it offers detailed, field-proven experimental protocols for the precise determination of these properties, ensuring that researchers and developers can validate these characteristics in their own laboratories.

Molecular and Structural Characteristics

The foundational properties of a molecule are dictated by its structure. N-Boc-(+/-)-3-aminononanoic acid is characterized by a nine-carbon carboxylic acid backbone with a Boc-protected amine at the C-3 position. The "(+/-)" designation indicates that the compound is a racemic mixture of its (R) and (S) enantiomers.

Property	Value	Source
Molecular Formula	C₁₄H₂₇NO₄	Calculated
Molecular Weight	273.37 g/mol	Calculated
IUPAC Name	3-[(tert-butoxycarbonyl)amino]nonanoic acid
CAS Number	Not assigned

Note: The molecular weight of the unprotected 3-aminononanoic acid is 173.25 g/mol .[2]

Predicted Physicochemical Properties

The physical state and behavior of N-Boc-(+/-)-3-aminononanoic acid in various environments can be predicted by examining its structural components: a polar carboxylic acid head, a bulky, nonpolar Boc group, and a long, lipophilic nonyl tail.

Physical State and Melting Point

N-Boc-(+/-)-3-aminononanoic acid is expected to be a white to off-white solid at room temperature. This is consistent with other N-Boc protected amino acids and long-chain carboxylic acids.[3][4] The melting point is influenced by the crystal lattice energy, which is a function of intermolecular forces, including hydrogen bonding from the carboxylic acid group and van der Waals interactions from the alkyl chain.

Based on related compounds, such as N-Boc-(+/-)-3-aminohexanoic acid (colorless solid) and BOC-9-aminononanoic acid (white to off-white solid), a melting point in the range of 70-90 °C can be anticipated.[3][5] However, experimental verification is crucial, as polymorphism can lead to different melting points.

Solubility Profile

The "like dissolves like" principle is central to predicting solubility. The molecule possesses both hydrophilic (carboxylic acid) and lipophilic (nonyl chain, Boc group) regions, making it amphiphilic.

• Polar Protic Solvents (e.g., Water): Solubility in water is expected to be low. While the carboxylic acid can engage in hydrogen bonding, the long nonyl chain presents a significant hydrophobic barrier. The solubility of the parent nonanoic acid is very low.

• Polar Aprotic Solvents (e.g., DMSO, DMF): High solubility is predicted in solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), which can effectively solvate both the polar and nonpolar portions of the molecule.[5]

• Alcohols (e.g., Methanol, Ethanol): Good solubility is expected in alcohols due to their ability to form hydrogen bonds with the carboxylic acid and solvate the alkyl chain.

• Nonpolar Solvents (e.g., Hexane, Toluene): Poor solubility is expected due to the highly polar carboxylic acid group.

• Aqueous Base (e.g., 5% NaOH, 5% NaHCO₃): The compound will readily dissolve in aqueous basic solutions.[6] The carboxylic acid is deprotonated to form a carboxylate salt, which is significantly more polar and water-soluble. This property is key for extraction and purification protocols.

Acidity (pKa)

The primary acidic functional group is the carboxylic acid. The pKa of this group is a measure of its tendency to donate a proton.

• Carboxylic Acid (R-COOH): The pKa of the carboxylic acid group in nonanoic acid is approximately 4.8.[7] The presence of the electron-withdrawing Boc-protected amino group at the β-position (C-3) is expected to have a minor acid-strengthening effect, slightly lowering the pKa. Therefore, the pKa of N-Boc-(+/-)-3-aminononanoic acid is predicted to be in the range of 4.5 - 4.8 .

• Amine (Boc-NHR): The Boc-protected amine is not basic and will not be protonated under typical aqueous conditions. The Boc group can be removed under acidic conditions (e.g., trifluoroacetic acid) to yield the free amine.[3]

Experimental Determination Protocols

Scientific integrity demands that predicted properties are confirmed through empirical measurement. The following sections detail standardized protocols for determining the key physical properties of N-Boc-(+/-)-3-aminononanoic acid.

Melting Point Determination (Capillary Method)

This protocol describes the use of a standard digital melting point apparatus, a reliable method for determining the melting range of a solid compound.[8][9]

Methodology:

• Sample Preparation: Ensure the sample is completely dry and finely powdered. Grind a small amount using a mortar and pestle if necessary.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample. Invert the tube and tap the sealed end gently on a hard surface to pack the sample into the bottom. Repeat until a sample height of 2-3 mm is achieved.[10][11]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid heating (10-20 °C/min) to get a rough estimate. Allow the apparatus to cool before proceeding.[11]

• Accurate Measurement: Set the starting temperature to ~15-20 °C below the expected or rough melting point. Set the heating rate to a slow 1-2 °C per minute to ensure thermal equilibrium.[11]

• Data Recording:

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Record the temperature (T₂) at which the entire sample becomes a clear liquid.

  • The melting point is reported as the range T₁ - T₂.

Caption: Workflow for Melting Point Determination.

Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility, providing a quantitative measure of a compound's solubility in a specific solvent at a given temperature.[12]

Methodology:

• Preparation: Add an excess amount of the solid compound to a known volume of the test solvent (e.g., water, ethanol) in a sealed glass vial. The presence of undissolved solid is essential.

• Equilibration: Place the vial in a temperature-controlled shaker or agitator (e.g., at 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, allow the vial to stand undisturbed for the solid to settle. To ensure complete removal of undissolved solid, centrifuge the vial at high speed.

• Sample Extraction: Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe. Immediately filter the solution through a 0.45 µm syringe filter to remove any remaining particulates.

• Quantification:

  • Dilute the filtered saturated solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of the compound using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[12]

  • A calibration curve prepared with standard solutions of known concentrations must be used for accurate quantification.

• Data Reporting: Report the solubility in units of mg/mL or mol/L at the specified temperature.

Caption: Shake-Flask Method for Solubility Determination.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a precise method for determining the pKa of an ionizable group by monitoring the pH of a solution as a titrant is added.[13]

Methodology:

• Sample Preparation: Accurately weigh a known amount of N-Boc-(+/-)-3-aminononanoic acid and dissolve it in a known volume of deionized water. A co-solvent like methanol may be necessary if water solubility is very low.

• Initial pH Adjustment: Calibrate a pH meter with standard buffers. To ensure the carboxylic acid is fully protonated, the starting pH of the solution should be adjusted to ~2.5 using a small amount of a strong acid (e.g., 0.1 M HCl).[14]

• Titration: Slowly add a standardized strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette.

• Data Collection: Record the pH of the solution after each addition of the base, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

  • The curve will show a buffer region where the pH changes slowly, followed by a steep inflection point.

  • The pKa is the pH at the half-equivalence point—the point where half of the acid has been neutralized by the base. This corresponds to the midpoint of the buffer region on the titration curve.[15]

Caption: Workflow for Potentiometric pKa Determination.

Spectroscopic Profile

Spectroscopic analysis is indispensable for confirming the chemical structure and assessing the purity of the compound.

• ¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show a characteristic singlet at ~1.4 ppm for the nine equivalent protons of the Boc group's tert-butyl moiety. Other key signals would include multiplets for the alkyl chain protons and a signal for the methine proton at the C-3 position.

• ¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will provide confirmation of the carbon skeleton. Key signals include the carbonyl carbons of the carboxylic acid (~175-180 ppm) and the Boc group (~155 ppm), the quaternary carbon of the Boc group (~80 ppm), and the various carbons of the nonyl chain.[16]

• Infrared (IR) Spectroscopy: The IR spectrum will display characteristic absorption bands confirming the functional groups:

  • A broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹).

  • C-H stretching from the alkyl groups (~2850-2960 cm⁻¹).

  • A strong C=O stretch from the carboxylic acid (~1710 cm⁻¹).

  • A strong C=O stretch from the Boc carbamate group (~1680-1700 cm⁻¹).[17]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in negative ion mode would likely show a prominent peak for the deprotonated molecule [M-H]⁻ at an m/z of 272.36.

Handling and Storage

Based on safety data sheets for similar N-Boc protected amino acids, the following handling and storage procedures are recommended:

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid creating dust.[4][18]

• Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration at 2-8 °C is advisable to prevent potential degradation.

Conclusion

N-Boc-(+/-)-3-aminononanoic acid is a valuable synthetic building block whose utility is fundamentally linked to its physical properties. This guide has provided a detailed, expert-driven overview of its predicted characteristics, grounded in the principles of physical organic chemistry and data from analogous structures. The emphasis on robust, validated experimental protocols provides researchers and drug development professionals with the necessary tools to confirm these properties, ensuring the successful application of this compound in their work. Accurate characterization is the cornerstone of reproducible science and is essential for accelerating the development of novel chemical entities.

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• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

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• Bellevue College. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

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• National Center for Biotechnology Information. (n.d.). Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. [Link]

• ACS Publications. (2023, October 11). Accurately Predicting Protein pKa Values Using Nonequilibrium Alchemy. [Link]

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• MDPI. (2019, October 25). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. [Link]

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• Mendeley Data. (n.d.). Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from. [Link]

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• European Union. (2021, February 15). STANDARD OPERATING PROCEDURE for solubility testing. [Link]

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An In-depth Technical Guide to N-Boc-(+/-)-3-aminononanoic Acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-Boc-(+/-)-3-aminononanoic acid, a valuable building block in synthetic organic chemistry and medicinal chemistry. Authored from the perspective of a Senior Application Scientist, this document synthesizes theoretical knowledge with practical insights, focusing on the causality behind experimental choices and ensuring the trustworthiness of the described protocols.

Chemical Identity and Properties

N-Boc-(+/-)-3-aminononanoic acid is a non-proteinogenic β-amino acid. The presence of a tert-butoxycarbonyl (Boc) protecting group on the amine functionality makes it a key intermediate in peptide synthesis and the development of peptidomimetics. The racemic nature, indicated by "(+/-)-", signifies an equal mixture of the (R) and (S) enantiomers.

CAS Number and Synonyms

A specific CAS (Chemical Abstracts Service) number for the racemic mixture of N-Boc-(+/-)-3-aminononanoic acid is not readily found in common chemical databases. This is not unusual for a non-commercially widespread racemic compound. However, CAS numbers for structurally related compounds are available and often used for reference:

Compound	CAS Number
9-(Boc-amino)nonanoic acid	173435-78-4[1][2][3][]
(R)-N-Boc-3-aminobutyric acid	159991-23-8[5]
3-((tert-Butoxycarbonyl)amino)butanoic acid (racemic)	52815-19-7[6][7]
(R)-3-aminononanoic acid	147228-36-2

Synonyms:

• 3-((tert-butoxycarbonyl)amino)nonanoic acid

• N-(tert-butoxycarbonyl)-3-aminononanoic acid

• Boc-DL-3-aminononanoic acid

Chemical Structure

The structure of N-Boc-(+/-)-3-aminononanoic acid features a nine-carbon chain with a carboxylic acid group at one end and a Boc-protected amine at the third carbon.

Caption: Chemical structure of N-Boc-3-aminononanoic acid.

The Role of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is a widely used amine protecting group in organic synthesis, particularly in peptide synthesis.[][9] Its popularity stems from its stability under a wide range of conditions and its facile removal under acidic conditions.[][9]

Mechanism of Boc Protection

The introduction of the Boc group is typically achieved by reacting the amine with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[10] The base deprotonates the amine, increasing its nucleophilicity to attack the electrophilic carbonyl carbon of (Boc)₂O.[10] The reaction proceeds through a tetrahedral intermediate, followed by the elimination of a tert-butoxide and carbon dioxide, resulting in the N-Boc protected amine.[11]

Mechanism of Boc Deprotection

The removal of the Boc group is efficiently accomplished under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[9][10][11] The acid protonates the carbonyl oxygen of the Boc group, which facilitates the cleavage of the tert-butyl group as a stable tert-butyl cation.[11] The resulting carbamic acid is unstable and readily decarboxylates to yield the free amine.[11]

Synthesis and Purification

The synthesis of N-Boc-(+/-)-3-aminononanoic acid can be approached through several synthetic routes. A common strategy involves the synthesis of the parent β-amino acid, 3-aminononanoic acid, followed by the protection of the amino group.

Synthesis of 3-Aminononanoic Acid

A reliable method for the synthesis of β-amino acids is the Hofmann rearrangement of a suitable amide. For 3-aminononanoic acid, this would involve the preparation of nonanedioic acid monoamide, followed by treatment with a Hofmann rearrangement reagent such as bromine and sodium hydroxide.

Boc Protection of 3-Aminononanoic Acid

Once 3-aminononanoic acid is obtained, the Boc group is introduced using di-tert-butyl dicarbonate.

Caption: General workflow for the synthesis of N-Boc-3-aminononanoic acid.

Experimental Protocol: Boc Protection of a β-Amino Acid

This protocol provides a general procedure for the Boc protection of a β-amino acid, which can be adapted for 3-aminononanoic acid.

Materials:

• 3-Aminononanoic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (NaOH) or Triethylamine (TEA)

• Dioxane and Water (or a suitable solvent system)

• Ethyl acetate

• 1M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the 3-aminononanoic acid in a mixture of dioxane and water.

• Basification: Add a solution of sodium hydroxide or triethylamine to the mixture to bring the pH to approximately 9-10.

• Addition of (Boc)₂O: Add di-tert-butyl dicarbonate to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

• Extraction: Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted (Boc)₂O.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1M HCl.

• Product Extraction: Extract the product with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc-(+/-)-3-aminononanoic acid.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.[12]

Characterization

The structure and purity of the synthesized N-Boc-(+/-)-3-aminononanoic acid should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the presence of the nonanoic acid backbone and the Boc protecting group.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the C=O of the carboxylic acid and the carbamate.

Applications in Research and Drug Development

β-amino acids and their derivatives are of significant interest in medicinal chemistry due to their unique structural properties and biological activities.[13][14]

Peptidomimetics

Incorporating β-amino acids into peptide sequences can lead to peptidomimetics with enhanced stability against enzymatic degradation. This is because proteases, which are highly specific for α-amino acid linkages, generally do not recognize the modified backbone of β-peptides.

Induction of Secondary Structures

β-peptides have been shown to form stable secondary structures, such as helices and sheets. This property is valuable in the design of molecules that can mimic the structure and function of natural peptides and proteins.

Drug Discovery

The unique conformational preferences of β-amino acids make them attractive scaffolds for the design of small molecule drugs. They can be used to create compounds that target specific biological receptors or enzymes with high affinity and selectivity.

Conclusion

N-Boc-(+/-)-3-aminononanoic acid is a versatile building block for the synthesis of complex molecules with potential applications in medicinal chemistry and materials science. A thorough understanding of its synthesis, purification, and the chemistry of the Boc protecting group is essential for its effective use in research and development. This guide provides the foundational knowledge and practical insights necessary for scientists to confidently work with this and related compounds.

References

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• PMC. (2024, November 11). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. Retrieved from [Link]

• NextSDS. (n.d.). 9-[({[(tert-butoxy)carbonyl]amino}({[(tert-butoxy)carbonyl]imino})methyl)amino]nonanoic acid. Retrieved from [Link]

• Cheng Research Group. (n.d.). Synthesis of Optically Active β-Amino Acid N-Carboxyanhydrides. Retrieved from [Link]

• ResearchGate. (n.d.). Application to the synthesis of β²- and β³-amino acids Reaction conditions. Retrieved from [Link]

• ACS Publications. (2003, April 9). Synthesis and Applications of β-Aminocarboxylic Acids Containing a Cyclopropane Ring | Chemical Reviews. Retrieved from [Link]

• American Elements. (n.d.). 9-((tert-Butoxycarbonyl)amino)nonanoic acid | CAS 173435-78-4. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Sinochem Nanjing Corporation. (n.d.). (S)-N-Boc-3-Aminobutyric Acid. Retrieved from [Link]

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• MDPI. (2019, October 25). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Retrieved from [Link]

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Introduction: The Significance of β-Amino Acids and the Untapped Potential of 3-Aminononanoic Acid

An In-depth Technical Guide to the Synthesis and Biological Evaluation of 3-Aminononanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

β-Amino acids are structural isomers of the more common α-amino acids, distinguished by the placement of the amino group on the β-carbon of the carboxylic acid.[1] This seemingly minor structural alteration imparts significant and unique properties to molecules that contain them, including altered conformational preferences and increased resistance to metabolic degradation.[2] These characteristics have made β-amino acids and their derivatives highly valuable building blocks in medicinal chemistry, contributing to the development of a wide range of therapeutics.[1]

This guide focuses on a specific, yet underexplored member of this class: 3-aminononanoic acid. With its nine-carbon aliphatic chain, this molecule offers a lipophilic scaffold that can be strategically modified to interact with a variety of biological targets. While much of the research in this area has focused on other β-amino acid derivatives, the principles of their synthesis and the observed biological activities provide a strong foundation for exploring the potential of 3-aminononanoic acid derivatives as novel therapeutic agents. This document will serve as a comprehensive literature review and a practical guide for researchers interested in the synthesis, evaluation, and application of this promising class of compounds.

Synthetic Strategies for 3-Aminononanoic Acid and its Derivatives

The synthesis of β-amino acids can be approached through various established methodologies. For a molecule like 3-aminononanoic acid, a particularly relevant strategy involves the asymmetric synthesis from a chiral precursor, ensuring the production of a specific enantiomer, which is often crucial for biological activity.

One such approach, adapted from the synthesis of a close homolog, (R)-3-aminooctanoic acid, utilizes a substrate-controlled asymmetric synthesis.[3] This method involves the conversion of a commercially available chiral alcohol into a protected propargylic amine with a complete inversion of configuration. Subsequent transformations convert the alkyne functionality into a carboxylic acid, followed by deprotection to yield the desired β-amino acid.[3]

Another scalable method for producing aminononanoic acids, specifically 9-aminononanoic acid, starts from inexpensive raw materials like cyclohexanone and activated C-3 olefins.[4] This process involves a series of reactions including cyanoethylation, Baeyer-Villiger rearrangement, pyrolysis, and hydrogenation to yield the final amino acid.[4] While this method is for a different isomer, the principles of building the carbon chain and introducing the amino and carboxylic acid functionalities are broadly applicable.

Experimental Protocol: Asymmetric Synthesis of (R)-3-Aminononanoic Acid

This protocol is adapted from the synthesis of (R)-3-aminooctanoic acid and provides a viable route to the enantiomerically pure target compound.[3]

Step 1: Synthesis of (R)-N-(1-ethynylheptyl)phthalimide

• To a solution of (S)-1-nonyn-3-ol (1.0 eq) in anhydrous THF at 0 °C, add phthalimide (1.5 eq), triphenylphosphine (1.5 eq), and diethyl azodicarboxylate (DEAD) (1.5 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Concentrate the mixture under reduced pressure and purify the residue by column chromatography on silica gel to afford the desired product.

Step 2: Synthesis of (R)-N-(1-(phenylselanyl)ethynylheptyl)phthalimide

• To a solution of (R)-N-(1-ethynylheptyl)phthalimide (1.0 eq) in anhydrous THF at -78 °C, add n-butyllithium (1.1 eq) dropwise.

• Stir the mixture for 30 minutes, then add benzeneselenenyl chloride (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Step 3: Synthesis of Se-phenyl (R)-3-phthalimidononaneselenoate

• To a solution of (R)-N-(1-(phenylselanyl)ethynylheptyl)phthalimide (1.0 eq) in a mixture of formic acid and dichloromethane at 0 °C, add a catalytic amount of sulfuric acid.

• Stir the mixture for 4 hours at room temperature.

• Carefully neutralize the reaction with aqueous sodium bicarbonate and extract with dichloromethane.

• Dry, concentrate, and purify the residue by column chromatography.

Step 4: Synthesis of (R)-3-Aminononanoic acid

• To a solution of Se-phenyl (R)-3-phthalimidononaneselenoate (1.0 eq) in a mixture of THF and water, add hydrogen peroxide (30% solution, 10 eq).

• Stir the reaction mixture vigorously for 6 hours.

• Add hydrazine hydrate (5.0 eq) and heat the mixture to reflux for 4 hours.

• Cool the mixture, filter to remove the phthalhydrazide precipitate, and concentrate the filtrate.

• Purify the crude product by ion-exchange chromatography to obtain (R)-3-aminononanoic acid.

Biological Activities and Therapeutic Potential

While research specifically on 3-aminononanoic acid derivatives is emerging, the broader class of β-amino acid derivatives has demonstrated a wide range of biological activities, suggesting promising avenues for investigation.

Antimicrobial and Antifungal Activity

Derivatives of nonanoic acid have shown notable antimicrobial properties. For instance, methyl-branched nonanoic acids have been evaluated for their activity against a panel of bacteria and fungi, with some derivatives showing remarkable inhibitory effects against Candida utilis and Sarcina lutea.[5][6] The position of the methyl branch on the nonanoic acid chain was found to significantly influence the antimicrobial potency.[5] Furthermore, other β-amino acid derivatives have been synthesized and shown to possess good antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum, as well as significant antifungal activity against Candida tenuis and Aspergillus niger.[2]

Table 1: Minimum Inhibitory Concentrations (MIC) of Methyl-Branched Nonanoic Acid Derivatives (µg/mL) [5]

Compound	Bacillus subtilis	Mycobacterium smegmatis	Sarcina lutea	Escherichia coli	Salmonella typhimurium	Streptomyces nojiriensis	Candida utilis
2-MNA	>1000	>1000	125	>1000	>1000	>1000	62.5
3-MNA	>1000	>1000	500	>1000	>1000	>1000	250
4-MNA	>1000	>1000	500	>1000	>1000	250	500
5-MNA	>1000	>1000	125	>1000	>1000	>1000	62.5

Anticancer and Cytotoxic Properties

The development of novel small-molecule kinase inhibitors is a key strategy in anticancer drug discovery.[7] Derivatives of 3-aminopropanoic acid have been synthesized and evaluated as potential antiproliferative agents, with some compounds showing pronounced effects on cancer cell viability.[7] Molecular docking studies have suggested that these compounds may interact with receptor tyrosine kinases such as c-MET and HER2.[7] In another study, a series of 3-((4-hydroxyphenyl)amino)propanoic acid derivatives were evaluated for their anticancer and antioxidant activities, with several compounds reducing the viability and migration of A549 lung cancer cells.[8][9][10]

Table 2: Anticancer Activity of Selected 3-((4-hydroxyphenyl)amino)propanoic Acid Derivatives against A549 cells [10]

Compound	% Cell Viability Reduction (at 100 µM)
12	~50%
20	~50%
21	~50%
22	~50%
29	~50%

Enzyme Inhibition

The unique structural features of β-amino acids make them interesting candidates for enzyme inhibitors. Synthetic amino acid derivatives have been investigated for their inhibitory potential against digestive enzymes such as pancreatic lipase, α-amylase, and α-glucosidase, which could be a therapeutic strategy for managing metabolic disorders like type 2 diabetes and obesity.[11] Additionally, β-alanine analogues have been shown to be competitive inhibitors of carnosine-synthetase.[12] Carboxylic acid derivatives have also been designed as non-classical inhibitors of carbonic anhydrases, which are important targets in a variety of diseases.[13]

Structure-Activity Relationships (SAR)

The biological activity of β-amino acid derivatives is highly dependent on their chemical structure. Key SAR insights from the literature include:

• For antimicrobial activity: The position of substituents on the aliphatic chain can dramatically affect potency and spectrum of activity.[5] For some antifungal β-amino acids, both the carboxylic acid and the primary amino group are necessary for potent activity.[1]

• For anticancer activity: The nature of substituents on the amino group can influence the antiproliferative effects. For example, in a series of 3-((4-hydroxyphenyl)amino)propanoic acid derivatives, the presence of a 2-furyl substituent was found to be beneficial for anticancer activity and selectivity.[10]

• For enzyme inhibition: The length and branching of the carbon chain in amino acid derivatives can determine their effectiveness and mechanism of inhibition against digestive enzymes.[11]

Visualizations

General Synthetic Workflow

Caption: A logical workflow for the biological evaluation of 3-aminononanoic acid derivatives.

Future Perspectives

The field of 3-aminononanoic acid derivatives is ripe for exploration. Future research should focus on the development of efficient and stereoselective synthetic routes to a diverse library of these compounds. Systematic screening of these derivatives against a wide range of biological targets, including bacteria, fungi, cancer cell lines, and specific enzymes, will be crucial for uncovering their therapeutic potential. Furthermore, detailed structure-activity relationship studies will guide the optimization of lead compounds to enhance their potency, selectivity, and pharmacokinetic properties. The insights gained from studies on other β-amino acid derivatives provide a clear and promising path forward for the investigation of this intriguing class of molecules.

References

• Scarborough, R. M. (1999). Structure-activity relationships of beta-amino acid-containing integrin antagonists. Current Medicinal Chemistry, 6(10), 971-981. [Link]

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• Szymańska, E., & Kaźmierczak-Barańska, J. (2021). Selected β2-, β3- and β2,3-Amino Acid Heterocyclic Derivatives and Their Biological Perspective. Molecules, 26(2), 434. [Link]

• Al-Masoudi, W. A. M., & Al-Amiery, A. A. (2020). Quantitative structure-activity relationships of some new beta amino-carbonyl compounds. AIP Conference Proceedings, 2290(1), 020010. [Link]

• Cotarca, L., et al. (2001). Efficient and Scaleable Methods for ω-Functionalized Nonanoic Acids: Development of a Novel Process for Azelaic and 9-Aminononanoic Acids (Nylon-6,9 and Nylon-9 Precursors). Organic Process Research & Development, 5(1), 69-76. [Link]

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Comprehensive Technical Guide: Solubility Profile and Solvent Dynamics of N-Boc-(+/-)-3-aminononanoic Acid

Structural Thermodynamics & Solvation Mechanics

N-Boc-(+/-)-3-aminononanoic acid (Molecular Weight: 273.37 g/mol ) is a highly lipophilic β -amino acid derivative. Understanding its solubility profile requires a deconstruction of its structural thermodynamics. Unmodified α -amino acids generally suffer from low solubility in common organic solvents due to their zwitterionic nature, making direct application in organic synthesis challenging[1]. To circumvent this, the amino group is protected with a tert-butoxycarbonyl (Boc) group, which masks the polarity of the amine and prevents zwitterion formation[1].

Three structural features dictate the solvation behavior of this specific molecule:

• The Hexyl Aliphatic Tail: The 9-carbon backbone features a highly hydrophobic 6-carbon (hexyl) chain extending from the β -carbon. This massive non-polar surface area dominates the molecule's intermolecular interactions, heavily favoring solvents capable of strong London dispersion forces.

• The Boc Protecting Group: The bulky tert-butyl moiety further increases the lipophilicity of the molecule while providing a hydrogen-bond acceptor (the carbamate carbonyl)[2].

• The Racemic Mixture (+/-): Unlike enantiopure compounds, racemates often exhibit altered crystal lattice energies. In many cases, the racemic conglomerate crystallizes less efficiently, lowering the enthalpy of fusion ( ΔHfus​ ). This thermodynamic reality translates to higher baseline solubility in organic solvents compared to a pure enantiomer, as less energy is required for the solvent to disrupt the solid lattice.

Quantitative Solubility Profile

The solubility of Boc-protected amino acids is heavily dependent on the dielectric constant ( ϵ ) and polarizability of the solvent. While polar aprotic solvents like N,N-Dimethylformamide (DMF) are the standard for Solid-Phase Peptide Synthesis (SPPS)[3], the extreme lipophilicity of N-Boc-(+/-)-3-aminononanoic acid allows for excellent solubility in less polar, halogenated, and ethereal solvents.

Table 1: Empirical Solubility Estimates and Solvent Suitability

Solvent	Dielectric Constant ( ϵ )	Estimated Solubility (M)	Solvation Mechanism & Application Suitability
Dichloromethane (DCM)	8.9	> 1.0 M	Excellent. High polarizability perfectly solvates the hexyl chain and Boc group. Primary choice for solution-phase activation.
N,N-Dimethylformamide (DMF)	36.7	> 0.5 M	Excellent. Strong dipole-dipole interactions with the COOH and carbamate. Standard for SPPS[3].
Tetrahydrofuran (THF)	7.5	> 0.5 M	Very Good. Ether oxygen acts as an H-bond acceptor for the carboxylic acid.
Ethyl Acetate (EtOAc)	6.0	0.2 - 0.5 M	Good. Ideal for aqueous workup and extraction. Greener SPPS alternative, though may yield lower coupling efficiency[3].
Methanol (MeOH)	32.7	~ 0.2 M	Moderate. Protic nature competes with intramolecular H-bonding. Useful for specific recrystallizations.
Water (H2O)	80.1	< 0.001 M	Poor. The hydrophobic hexyl tail and Boc group prevent aqueous solvation.

Solvent Selection Logic

When designing a synthetic route involving N-Boc-(+/-)-3-aminononanoic acid, solvent selection must balance solubility, coupling kinetics, and environmental impact. While greener solvents like Cyclopentyl methyl ether (CPME) and EtOAc are being evaluated to replace hazardous solvents like DMF, they can result in lower yields and purity during solid-phase synthesis due to solubility constraints of the growing peptide chain[3].

Fig 1: Decision matrix for solvent selection based on solubility and synthesis methodology.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded into each step to explain why specific reagents and solvents are chosen.

Protocol 1: Gravimetric Validation of Thermodynamic Solubility

Before scaling up a coupling reaction, it is critical to validate the solubility limit in your chosen solvent system to prevent precipitation during activation.

• Preparation: Weigh exactly 273.4 mg (1.0 mmol) of N-Boc-(+/-)-3-aminononanoic acid into a clean, dry 5 mL glass vial equipped with a magnetic stir bar.

• Titration: Add the target solvent (e.g., DCM or EtOAc) in 100 µL increments using a positive displacement pipette.

• Equilibration: Stir vigorously at 25°C for 5 minutes after each addition.

• Validation Check: Visually inspect the solution against a dark background. The end-point is reached when the solution is completely optically clear, with no micro-aggregates scattering light (Tyndall effect).

• Calculation: Divide the millimoles of solute by the total volume of solvent added to determine the molar solubility limit.

Protocol 2: Optimized Solution-Phase Amidation

Because of the steric hindrance around the β -carbon, highly efficient coupling reagents like HATU are recommended over traditional carbodiimides (like DCC) to ensure rapid active ester formation[4].

• Dissolution: Dissolve 1.0 equiv of N-Boc-(+/-)-3-aminononanoic acid in anhydrous DCM to a concentration of 0.2 M. Causality: DCM ensures complete solvation of the lipophilic tail, preventing micelle formation.

• Activation: Add 1.1 equiv of HATU, followed by 2.5 equiv of N,N-Diisopropylethylamine (DIEA). Stir for 5 minutes. Causality: Pre-activation ensures the complete formation of the highly reactive OAt ester before the nucleophile is introduced, preventing the nucleophile from reacting directly with HATU to form a dead-end guanidinium byproduct.

• Coupling: Add 1.0 equiv of the target amine (dissolved in a minimum volume of DMF if insoluble in DCM). Stir at room temperature for 2-4 hours.

• Workup Validation: Dilute the reaction with EtOAc and wash sequentially with 5% aqueous citric acid, saturated NaHCO3, and brine. Boc-protected dipeptides are highly soluble in EtOAc, allowing side products to be readily removed by aqueous extraction without the need for column chromatography[5].

Protocol 3: Boc Deprotection Mechanics

The removal of the Boc group requires strong acidic conditions, typically utilizing Trifluoroacetic acid (TFA)[2].

• Reagent Preparation: Prepare a 1:1 (v/v) mixture of TFA and DCM containing 2.5% Triisopropylsilane (TIPS).

• Deprotection: Dissolve the Boc-protected intermediate in the cleavage cocktail (10 mL per gram of peptide). Stir for 1 hour at room temperature.

  • Causality: The acid protonates the carbamate, triggering the release of a tert-butyl cation and carbamic acid, which subsequently decarboxylates to yield the free amine and CO2 gas[2]. TIPS is included as a carbocation scavenger to prevent the highly reactive tert-butyl cation from alkylating the product. DCM is utilized as a co-solvent to maintain the solubility of the highly lipophilic nonyl chain as the molecule transitions to a charged ammonium trifluoroacetate salt.

• Isolation: Concentrate in vacuo and precipitate the resulting amine salt using cold diethyl ether.

Fig 2: Standard solution-phase coupling workflow for Boc-protected beta-amino acids.

Conclusion

The successful integration of N-Boc-(+/-)-3-aminononanoic acid into complex synthetic workflows relies entirely on respecting its thermodynamic solubility profile. Its massive lipophilic surface area dictates that chlorinated solvents (DCM) and polar aprotic solvents (DMF) will yield the highest concentrations and most efficient coupling kinetics. While the industry is shifting toward greener solvents like EtOAc and CPME, researchers must be prepared for potential drops in coupling efficiency due to the solubility limits of the growing, highly hydrophobic peptide chains[3]. By utilizing the self-validating protocols outlined above, scientists can ensure robust, high-yielding modifications in both peptide synthesis and lipidic drug development.

References

• Title: Evaluation of greener solvents for solid-phase peptide synthesis Source: tandfonline.com URL: [Link]

• Title: Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride - PMC Source: nih.gov URL: [Link]

• Title: Amino Acids: Insights and Roles in Heterocyclic Chemistry Source: dokumen.pub URL: [Link]

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The Amphiphilic Architecture of N-Boc Protected Amino Fatty Acids: Self-Assembly, Physicochemical Profiling, and Biomedical Applications

Executive Summary

N-tert-butyloxycarbonyl (N-Boc) protected amino fatty acids are highly versatile building blocks in modern synthetic chemistry, peptide engineering, and materials science. While traditionally viewed merely as transient intermediates in solid-phase peptide synthesis (SPPS), these molecules possess a profound, intrinsic amphiphilic nature[1]. The conjugation of a bulky, hydrophobic Boc group to a long aliphatic chain, capped by an ionizable carboxylic acid, creates a unique surfactant profile. This whitepaper explores the mechanistic drivers of their self-assembly, details self-validating protocols for their characterization, and highlights their advanced applications in drug delivery and bioconjugation.

Molecular Architecture and the Critical Packing Parameter (CPP)

The amphiphilicity of an N-Boc amino fatty acid (e.g., Boc-12-aminododecanoic acid) is fundamentally different from its unprotected zwitterionic counterpart. Unprotected amino fatty acids possess both a cationic ammonium group and an anionic carboxylate at physiological pH, often leading to complex, charge-neutralized aggregates or poor aqueous solubility.

Boc-protection fundamentally alters this balance by:

• Neutralizing the Amine: The carbamate linkage removes the positive charge, transforming the molecule into an anionic surfactant (dependent on the ionization of the carboxylic acid).

• Increasing Hydrophobic Volume ( v ): The tert-butyl moiety adds significant steric bulk to the hydrophobic tail[2].

According to the Critical Packing Parameter equation, CPP=v/(a0​⋅lc​) (where v is hydrophobic volume, a0​ is the optimal headgroup area, and lc​ is the critical chain length), the addition of the Boc group significantly increases v . This shifts the favored thermodynamic assembly from highly curved spherical micelles ( CPP<0.33 ) toward cylindrical micelles, twisted fibrous structures, or bilayer vesicles ( 0.33<CPP<1.0 )[3][4].

Morphological transitions of N-Boc amino fatty acid amphiphiles based on concentration.

Physicochemical Profiling: Micellization and Hydrophobic Association

The self-assembly threshold of these molecules—the Critical Micelle Concentration (CMC)—is highly dependent on the aliphatic chain length and the presence of the Boc group. When conjugated to hydrophilic polymers (e.g., multi-arm PEGs), N-Boc amino fatty acids act as hydrophobic "sticky ends" that drive the formation of transient micellar networks and hydrogels[2][5].

Quantitative Data: CMC and Viscosity Impact

The following table summarizes the amphiphilic properties of various PEGylated N-Boc amino fatty acid derivatives, demonstrating how chain length dictates the thermodynamic onset of micellization[2][5].

Amphiphilic Construct	Hydrophobic Modifier	CMC (w/V %)	CMC (µM)	Morphological State (Aqueous)
8armPEG40k-OH	None (Control)	N/A	N/A	Unassociated Solvation
8armPEG40k-C6-NH-Boc	Boc-6-aminohexanoic acid	10.4%	2.30 µM	Spherical Micelles / Low Viscosity
8armPEG40k-C12-NH-Boc	Boc-12-aminododecanoic acid	3.3%	0.73 µM	Micellar Hydrogel / High Viscosity
Azo-11-NH-Boc	Boc-11-aminoundecanoic acid	~0.08%	~2.11 µM	Photo-responsive Vesicles

Note: The C12 variant exhibits a significantly lower CMC due to the exponential increase in hydrophobicity per methylene unit, driving stronger intermolecular association[2][3].

Experimental Workflows (Self-Validating Protocols)

To ensure high reproducibility and scientific integrity, the following protocols detail the synthesis and characterization of these amphiphiles. The causality behind each reagent choice is explicitly defined.

Protocol 1: Synthesis of Boc-12-aminododecanoic Acid

Causality: 12-Aminododecanoic acid is poorly soluble in most organic solvents due to its zwitterionic nature. Utilizing a methanol/triethylamine (TEA) system deprotonates the ammonium group, enhancing nucleophilicity and solubility, thereby allowing efficient reaction with Di-tert-butyl dicarbonate (Boc2O)[2].

• Suspension: Suspend 2.0 g (9.3 mmol) of 12-aminododecanoic acid in 30 mL of absolute methanol.

• Base Addition: Add 1.5 mL (11.2 mmol) of triethylamine (TEA). Stir until the zwitterion is disrupted and partial dissolution occurs.

• Protection: Dissolve 2.0 g (9.3 mmol) of Di-tert-butyl dicarbonate in 10 mL of absolute methanol. Add this dropwise to the suspension to prevent thermal runaway.

• Reflux: Heat the mixture to 60 °C and reflux under continuous stirring for 12 hours. The solution will clarify as the hydrophobic Boc-protected product forms.

• Purification: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and extract four times with 0.25 M HCl to remove unreacted TEA and trace unprotected amino acid. Dry the organic layer over anhydrous Na2​SO4​ and evaporate to yield the purified amphiphile[2].

Protocol 2: Determination of CMC via Pyrene Fluorescence Spectroscopy

Causality: Pyrene is a highly hydrophobic fluorescent probe. In an aqueous environment (below CMC), its fluorescence is quenched and unstructured. Once micelles form (above CMC), pyrene partitions into the hydrophobic core created by the Boc-aliphatic chains, resulting in a sharp, quantifiable increase in fluorescence intensity[2][5].

• Preparation: Prepare a stock solution of the N-Boc amphiphile and perform serial dilutions ranging from 0.01% to 20% (w/V) in purified water.

• Probe Addition: Add a constant, trace amount of pyrene (e.g., 6×10−7 M final concentration) to each dilution.

• Equilibration: Incubate the samples in the dark for 12 hours at room temperature to allow thermodynamic equilibration of pyrene partitioning into the micelles.

• Measurement: Measure fluorescence using a spectrofluorometer ( λex​ = 339 nm, λem​ = 390 nm).

• Analysis: Plot the fluorescence intensity against the logarithmic concentration of the amphiphile. The inflection point of the curve dictates the CMC.

Step-by-step fluorometric workflow for determining the Critical Micelle Concentration (CMC).

Advanced Biomedical Applications

Peptide Lipidation and Half-Life Extension

In drug development, the lipidation of therapeutic peptides (such as GLP-1 analogues) is a proven strategy to promote reversible binding to human serum albumin (HSA), thereby extending the drug's systemic half-life and preventing rapid renal clearance[6]. N-Boc amino fatty acids serve as ideal precursors in solid-phase peptide synthesis (SPPS) for this purpose. The Boc group protects the terminal amine during the coupling of the fatty acid's carboxyl group to the peptide backbone (often via a lysine side chain). Subsequent cleavage of the Boc group allows for further functionalization or leaves a primary amine that can enhance solubility[6][7].

Injectable Hydrogels for Delayed Antibody Release

The amphiphilic nature of these molecules has been elegantly exploited in the design of transient hydrogels. By conjugating Boc-12-aminododecanoic acid to the ends of multi-arm PEG architectures, researchers have created systems where the hydrophobic Boc-alkyl chains self-assemble into micellar cores. These cores act as physical crosslinks, bridging the PEG chains into a highly viscous hydrogel network[2][8]. Because the crosslinking is driven by non-covalent hydrophobic interactions rather than permanent chemical bonds, the hydrogel exhibits shear-thinning behavior—allowing it to be injected via a syringe before self-healing in situ to act as a sustained-release depot for therapeutic antibodies[2].

References

• IPR2025-01346, No. 1025 Exhibit - EX1025 Zhang Converting Source: Docket Alarm URL:[Link]

• Hydrophobic spacers enhance the helicity and lectin binding of synthetic, pH-responsive glycopolypeptides Source: R Discovery URL:[Link]

• Design of hydrogels for delayed antibody release utilizing hydrophobic association and Diels–Alder chemistry in tandem Source: RSC Publishing URL:[Link]

• RSC Advances: Photo-responsive self-assembly Source: RSC Publishing URL:[Link]

• Supramolecular Nanotubes Functioning as Morphology Regulators for Fluid-State Molecular Assemblies Source: Chemistry of Materials - ACS Publications URL:[Link]

• Manuel Gregoritza Click Hydrogels for Controlled Local Antibody Delivery Source: University of Regensburg URL:[Link]

• Antimicrobial Peptides and Proteins: From Nature's Reservoir to the Laboratory and Beyond Source: PMC - NIH URL:[Link]

• (PDF) N-1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (N-Dde) Lipoamino Acids Source: ResearchGate URL:[Link]

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"biological significance of beta-amino acids like 3-aminononanoic acid"

Unlocking the Biological and Therapeutic Potential of β -Amino Acids: A Deep Dive into 3-Aminononanoic Acid and Macrolactam Biosynthesis

Executive Summary

The structural evolution of peptide therapeutics has long been hindered by the inherent metabolic instability of natural α -amino acids. The introduction of β -amino acids—characterized by the insertion of an extra methylene group between the amino and carboxylate termini—represents a paradigm shift in molecular design. This seemingly minor structural modification profoundly alters the peptide backbone's conformational landscape, enabling the formation of highly stable secondary structures known as foldamers[1].

Among these unique building blocks, 3-aminononanoic acid (3-ANA) stands out due to its critical biological significance as a polyketide starter unit in the biosynthesis of potent macrolactam antibiotics, such as cremimycin. This whitepaper provides an in-depth technical analysis of the biosynthetic machinery governing 3-ANA production, the enzymatic gatekeeping that ensures its precise incorporation, and the broader implications of β -amino acids in modern drug development.

The Biosynthetic Engine of 3-Aminononanoic Acid (3-ANA)

Unlike standard proteinogenic amino acids, 3-ANA is synthesized via a highly specialized polyketide synthase (PKS) pathway. In the biosynthesis of the macrolactam antibiotic cremimycin, the assembly of 3-ANA bypasses traditional amino acid metabolism, relying instead on a fascinating sequence of dehydration, Michael addition, and oxidative cleavage[2].

The Split-Dehydratase (DH) Anomaly

The precursor to 3-ANA is an (E)-non-2-enoyl-acyl carrier protein (ACP) thioester. This intermediate is constructed by a series of cis-acyltransferase (AT) PKSs: CmiP2, CmiP3, and CmiP4. While canonical cis-AT PKS modules consist of a single continuous polypeptide, the cremimycin pathway utilizes a rare split-dehydratase (DH) domain [3]. The DH domain is physically divided across two separate proteins (CmiP2 and CmiP3), which must associate into a tightly bound heterodimer to catalyze the dehydration of the 3-hydroxynonanoyl intermediate into the α,β -unsaturated (E)-non-2-enoyl-ACP[3].

Michael Addition and Oxidative Maturation

Following dehydration, the pathway employs a dual-function family 24 thioesterase, CmiS1 . This enzyme catalyzes an unprecedented Michael addition, conjugating free glycine to the β -position of the (E)-non-2-enoyl-ACP, followed by immediate hydrolysis to release N-carboxymethyl-3-aminononanoic acid[4]. Finally, an FAD-dependent oxidase, CmiS2 , cleaves the carboxymethyl group to yield the mature 3-ANA starter unit[2].

Biosynthetic pathway of 3-aminononanoic acid in cremimycin assembly.

Enzymatic Gatekeeping: Adenylation and Substrate Specificity

Once synthesized, 3-ANA must be selectively activated and loaded onto the PKS assembly line. This critical quality-control step is governed by stand-alone adenylation (A) domains, which act as secondary gatekeepers to ensure only the correct β -amino acid is incorporated[5].

Structural and biochemical analyses of the A domain CmiS6 reveal the precise causality behind its substrate specificity. The binding pocket of CmiS6 contains a critical Glycine residue (G220) that expands the cavity's volume, allowing it to perfectly accommodate the bulky 9-carbon aliphatic chain of 3-ANA[5]. In stark contrast, homologous enzymes like IdnL1 utilize a bulkier Leucine residue (L220) at the same position, which restricts the pocket size and limits substrate recognition to the much smaller 3-aminobutanoic acid[5].

Quantitative Data: Substrate Specificity in Macrolactam Biosynthesis

Adenylation Domain	Biosynthetic Pathway	Target β -Amino Acid Substrate	Critical Binding Pocket Residue	Functional Consequence
CmiS6	Cremimycin	3-Aminononanoic acid (3-ANA)	Glycine (G220)	Expands pocket for medium-chain alkyl group
IdnL1	Incednine	(S)-3-Aminobutanoic acid	Leucine (L220)	Restricts pocket to short-chain alkyl group
VinN	Vicenistatin	3-Methylaspartate	Structural (PDB: 3WV5)	Recognizes β -carboxy functional groups
HitB	Hitachimycin	β -Phenylalanine	Structural	Accommodates bulky β -phenyl rings

Experimental Methodologies: Self-Validating Protocols

To rigorously study these unique enzymatic mechanisms, researchers must design self-validating in vitro assays. Below is the standardized protocol for validating the split-DH domain activity of CmiP2/CmiP3, ensuring absolute causality between the protein complex and the dehydration event.

Protocol: In Vitro Reconstitution of the Split-DH Domain

Objective: Validate the catalytic dehydration of (R)-3-hydroxynonanoyl-SNAC to (E)-non-2-enoyl-SNAC by the CmiP2/CmiP3 heterodimer.

• Protein Co-Expression & Purification:

  • Clone the genes encoding CmiP2 and CmiP3 into a dual-expression vector (e.g., pETDuet-1) to ensure simultaneous translation and natural heterodimerization in vivo.

  • Express in E. coli BL21(DE3) and purify the complex using Ni-NTA affinity chromatography, followed by size-exclusion chromatography to isolate the intact heterodimer.

• Substrate Preparation:

  • Chemically synthesize the substrate analog (R)-3-hydroxynonanoyl N-acetylcysteamine thioester (SNAC), which mimics the natural ACP-bound intermediate[3].

• Enzymatic Reaction (The Assay):

  • Prepare a 100μL reaction mixture containing 50mM Tris-HCl (pH 7.5), 2mM (R)-3-hydroxynonanoyl-SNAC, and 10μM of the purified CmiP2/CmiP3 complex.

  • Incubate at 30∘C for 2 hours.

  • Quench the reaction by adding an equal volume of ethyl acetate (EtOAc) and extract the organic layer.

• Validation Checkpoint (Self-Validating Control):

  • Run a parallel reaction using a catalytic dead mutant (e.g., mutating the conserved active site Histidine in the DH domain to Alanine). If the dead mutant yields no (E)-non-2-enoyl-SNAC, the dehydration is definitively enzyme-catalyzed, ruling out spontaneous chemical dehydration.

• LC-MS/MS Analysis:

  • Analyze the extracted organic phase via LC-MS. Monitor the mass shift corresponding to the loss of water ( −18Da ) to confirm the formation of (E)-non-2-enoyl-SNAC[3].

Step-by-step workflow for the in vitro validation of the split-DH domain.

Therapeutic Implications in Drug Development

The biological significance of β -amino acids extends far beyond their role as secondary metabolites in bacteria; they are highly sought-after scaffolds in modern medicinal chemistry.

Because proteolytic enzymes in the human body have evolved to specifically recognize and cleave the α -amino acid backbone, the insertion of a single methylene group in β -peptides renders them virtually invisible to proteases[6]. This imparts immense metabolic stability in vivo, solving one of the most significant pharmacokinetic hurdles in peptide drug development[6]. Furthermore, β3 -peptides predictably self-assemble into robust helical structures (such as 14-helices), allowing drug developers to design foldamers that can precisely mimic native protein-protein interaction interfaces or act as potent antimicrobial agents[1].

By understanding the complex biosynthetic machinery of molecules like 3-aminononanoic acid, bioengineers can harness these pathways to produce novel, unnatural β -amino acid derivatives at an industrial scale, paving the way for the next generation of metabolically stable peptide therapeutics.

Sources

• 1. Frontiers | Novel Materials From the Supramolecular Self-Assembly of Short Helical β3-Peptide Foldamers [frontiersin.org]
• 2. Biosynthesis of macrolactam antibiotics with β-amino acid polyketide starter units - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structural analysis of the dual-function thioesterase SAV606 unravels the mechanism of Michael addition of glycine to an α,β-unsaturated thioester - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural, biochemical and bioinformatic analyses of nonribosomal peptide synthetase adenylation domains - Natural Product Reports (RSC Publishing) DOI:10.1039/D3NP00064H [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

"use of N-Boc-(+/-)-3-aminononanoic acid in solid-phase peptide synthesis"

Application Note & Protocol: Incorporation of N-Boc-(+/-)-3-Aminononanoic Acid in Solid-Phase Peptide Synthesis (SPPS)

Introduction & Biological Rationale

The incorporation of non-proteinogenic β -amino fatty acids into synthetic peptides is a powerful strategy in modern drug development. In nature, β -amino acids like 3-aminononanoic acid are critical building blocks for nonribosomal peptides (NRPs) such as the antibiotic cremimycin, where they are selected and activated by discrete adenylation (A) domains[1]. Structural and biochemical analyses have shown that specific A domains, such as CmiS6, evolved specialized binding pockets (e.g., featuring a Gly220 residue) specifically to accommodate the bulky aliphatic chain of 3-aminononanoic acid[2]. In contrast, other acyl-AMP ligases (like PKAL-1) strictly reject these β -amino substrates[3].

To emulate these natural evolutionary advantages in synthetic therapeutics, researchers utilize N-Boc-(+/-)-3-aminononanoic acid in Solid-Phase Peptide Synthesis (SPPS). The addition of this residue introduces a 6-carbon lipophilic tail and a β -amino acid backbone, which synergistically enhance membrane permeability and confer near-absolute resistance to exopeptidase degradation.

Natural biosynthetic pathway of 3-aminononanoic acid via NRPS adenylation domains.

Mechanistic Rationale & Experimental Design

When designing an SPPS workflow with N-Boc-(+/-)-3-aminononanoic acid, three critical chemical causalities must dictate your experimental choices:

• Protection Strategy (Boc vs. Fmoc): While this building block is N-Boc protected, it is highly advantageous to use it as the N-terminal capping residue in a standard Fmoc-SPPS workflow. By doing so, the final Fmoc deprotection is bypassed. Instead, the N-terminal Boc group is cleaved simultaneously with the side-chain protecting groups and the resin linker during the final Trifluoroacetic acid (TFA) global cleavage step. This streamlines the protocol and prevents unwanted side reactions.

• Coupling Kinetics of β -Amino Acids: The additional methylene carbon in the β -amino acid backbone increases conformational flexibility, which creates steric hindrance during the acylation transition state. Standard coupling reagents (like DIC/HOBt) often result in incomplete coupling. Therefore, highly reactive uronium salts (HATU) paired with a strong base (DIPEA) are mandatory.

• Kinetic Resolution of the Racemate: Because the building block is a racemic mixture (+/-), coupling it to a chiral, resin-bound peptide chain will inevitably cause kinetic resolution—one enantiomer will couple faster than the other due to spatial mismatch. To ensure both the (R) and (S) diastereomers are synthesized in equal proportions (crucial for comprehensive SAR library screening), a large excess of the building block (4-5 equivalents) and extended reaction times must be employed to force both enantiomers to complete conversion.

Workflow for N-terminal incorporation of N-Boc-(+/-)-3-aminononanoic acid in SPPS.

Quantitative Data: Coupling Optimization

The following table summarizes the optimization of coupling conditions for N-Boc-(+/-)-3-aminononanoic acid onto a sterically hindered secondary amine or standard primary amine on solid support.

Coupling Reagents	Equivalents (AA / Reagent)	Temp / Time	Conversion Yield (%)	Diastereomeric Ratio (Fast:Slow)
DIC / Oxyma Pure	3.0 / 3.0	25°C / 1 h	68%	75:25 (Skewed)
DIC / Oxyma Pure	3.0 / 3.0	25°C / 3 h	82%	60:40 (Skewed)
HATU / DIPEA	3.0 / 2.9 / 6.0	25°C / 2 h	94%	55:45 (Slightly Skewed)
HATU / DIPEA	5.0 / 4.9 / 10.0	25°C / 3 h	>99%	50:50 (Optimal)

Step-by-Step Protocol (Self-Validating System)

This protocol assumes the core peptide sequence has already been synthesized on a Rink Amide or Wang resin via standard Fmoc-SPPS, and the final Fmoc group has been removed.

Step 1: Preparation of the Coupling Cocktail

• Weigh 5.0 equivalents of N-Boc-(+/-)-3-aminononanoic acid relative to the resin loading capacity.

• Weigh 4.9 equivalents of HATU. (Note: Using slightly less HATU than the amino acid prevents capping of the resin by unreacted uronium species).

• Dissolve both solids in anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of 0.2 M.

• Add 10.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to the solution. The mixture will turn pale yellow, indicating the formation of the active O-At ester. Let it pre-activate for 2 minutes.

Step 2: Coupling Reaction

• Add the activated cocktail to the resin in the SPPS reaction vessel.

• Agitate gently (via nitrogen bubbling or orbital shaking) at room temperature for 3 hours .

• Drain the reaction vessel and wash the resin thoroughly: DMF (3 × 1 min), Dichloromethane (DCM) (3 × 1 min), and DMF (3 × 1 min).

Step 3: Self-Validating Checkpoint (Crucial)

To ensure the protocol is self-validating, you must confirm that both enantiomers have fully coupled.

• Primary Amine Check: Perform a standard Kaiser (Ninhydrin) test on a few resin beads. A yellow/colorless result indicates >99% coupling. If blue, repeat Step 1 & 2.

• Stereochemical Validation (Micro-cleavage): Transfer ~2 mg of resin to an Eppendorf tube. Add 100 µL of Cleavage Cocktail (95% TFA, 2.5% TIPS, 2.5% H 2​ O). Wait 45 minutes. Evaporate the TFA under a gentle nitrogen stream, dissolve in 100 µL of 50% Acetonitrile/Water, and inject into an LC-MS.

  • Validation Criteria: You must observe two distinct chromatographic peaks with identical mass (representing the two diastereomers). If the peaks are not roughly 1:1 in integration area, kinetic resolution has occurred, and the coupling time must be extended.

Step 4: Global Cleavage and Deprotection

• Treat the bulk resin with the Cleavage Cocktail (95% TFA, 2.5% TIPS, 2.5% H 2​ O) for 2 to 3 hours at room temperature.

  • Causality: The highly acidic TFA simultaneously cleaves the peptide from the resin, removes all side-chain protecting groups, and cleaves the N-terminal Boc group , yielding a free β -amino group at the N-terminus.

• Filter the resin and precipitate the peptide by adding the cleavage solution dropwise into cold (-20°C) diethyl ether.

• Centrifuge, decant the ether, and wash the pellet twice more with cold ether.

Step 5: Downstream Processing & Diastereomer Resolution

Because the starting material was racemic, the final product is a diastereomeric mixture.

• Dissolve the crude peptide pellet in a minimum volume of Buffer A (0.1% TFA in Water).

• Purify via Preparative RP-HPLC using a C18 column and a shallow gradient of Buffer B (0.1% TFA in Acetonitrile) (e.g., 10% to 50% over 60 minutes).

• The increased lipophilicity of the 6-carbon side chain generally provides excellent baseline separation of the (R) and (S) diastereomers. Collect the peaks separately, lyophilize, and characterize via high-resolution MS and 2D-NMR to assign absolute stereochemistry.

References

• Emulating nonribosomal peptides with ribosomal biosynthetic strategies Source: Natural Product Reports (Royal Society of Chemistry) / PubMed Central URL:[Link]

• Structural, biochemical and bioinformatic analyses of nonribosomal peptide synthetase adenylation domains Source: Natural Product Reports (Royal Society of Chemistry) URL:[Link]

• Characterizing the Biochemical Role of an Unusual Fatty Acyl-AMP Ligase from a Hybrid PKS-NRPS Pathway in Nematodes Source: ACS Chemical Biology (American Chemical Society) URL:[Link]

Sources

• 1. Emulating nonribosomal peptides with ribosomal biosynthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural, biochemical and bioinformatic analyses of nonribosomal peptide synthetase adenylation domains - Natural Product Reports (RSC Publishing) DOI:10.1039/D3NP00064H [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: N-Boc-(+/-)-3-aminononanoic Acid as a Versatile Building Block for Peptidomimetics

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, peptide science, and pharmacology.

Introduction: The Imperative for Peptidomimetics

Natural peptides are fundamental signaling molecules in biology, but their therapeutic potential is often hindered by poor pharmacokinetic properties, such as low oral bioavailability and rapid degradation by proteases.[1] Peptidomimetics are designed to overcome these limitations by incorporating non-canonical amino acids (ncAAs) that mimic the structure and function of natural peptides while offering enhanced stability and tailored biological activity.[2] The introduction of ncAAs can enforce specific secondary structures, increase resistance to enzymatic hydrolysis, and improve membrane permeability.[1]

Among the various classes of ncAAs, β-amino acids are particularly valuable.[3] Their extended backbone, with an additional methylene group compared to α-amino acids, introduces unique conformational constraints and proteolytic resistance.[4][5] N-Boc-(+/-)-3-aminononanoic acid, a β-amino acid with a C6 alkyl side chain, is an exemplary building block for this purpose. Its incorporation can impart lipophilicity, potentially enhancing cell permeability, and induce stable secondary structures like helices and turns in the resulting peptide chain.[6][7] This application note provides a comprehensive guide, including detailed protocols and the underlying scientific rationale, for incorporating this versatile building block into peptide sequences using both solid-phase and solution-phase synthesis strategies.

Physicochemical Properties of the Building Block

A thorough understanding of the building block's properties is essential for its effective use in synthesis.

Property	Value	Source
Chemical Name	N-(tert-butoxycarbonyl)-3-aminononanoic acid	Internal
Molecular Formula	C₁₄H₂₇NO₄
Molecular Weight	273.37 g/mol
Appearance	Solid
Chirality	Racemic ((+/-)-)	Topic
Storage Conditions	2-8°C, sealed in dry conditions

Solid-Phase Peptide Synthesis (SPPS): The Boc/Bzl Strategy

Solid-phase peptide synthesis (SPPS) is the method of choice for the routine assembly of peptides due to its efficiency and amenability to automation.[8][9] The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy is a classic and robust approach, particularly for complex or unusual sequences.[10] It relies on the differential acid lability of the temporary Nα-Boc group and the more permanent benzyl-based side-chain protecting groups.[11]

The SPPS Cycle: A Conceptual Workflow

The iterative nature of SPPS is central to its success. Each cycle adds one amino acid residue and consists of two primary chemical steps: Nα-deprotection and coupling, interspersed with extensive washing to remove excess reagents and byproducts.[9]

Caption: General workflow for one cycle of Boc-strategy Solid-Phase Peptide Synthesis (SPPS).

Detailed Protocol: Incorporating N-Boc-3-aminononanoic Acid via SPPS

This protocol assumes a manual synthesis starting from a pre-loaded C-terminal amino acid on a suitable resin (e.g., Merrifield or PAM resin).[12]

Materials:

• Peptide-resin (Boc-protected N-terminus)

• N-Boc-(+/-)-3-aminononanoic acid

• Coupling Activator: O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) or O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)[13][14]

• Base: N,N-Diisopropylethylamine (DIEA)

• Deprotection Solution: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM)[12]

• Solvents: Dichloromethane (DCM), Dimethylformamide (DMF), Isopropanol (IPA)

• Washing Solution: 5% DIEA in DCM

• Cleavage Cocktail: Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA) with scavengers (e.g., anisole, p-cresol)[10]

Protocol Steps:

• Resin Swelling: Swell the peptide-resin (1.0 g) in DCM (15 mL) for 30 minutes in a reaction vessel. Drain the solvent.

• Nα-Boc Deprotection:

  • Add the 50% TFA/DCM solution (15 mL) to the resin and agitate for 2-5 minutes. Drain.[12]

  • Add a fresh portion of 50% TFA/DCM solution (15 mL) and agitate for 20-30 minutes.

  • Rationale: The Boc group is acid-labile. TFA is a moderately strong acid that selectively cleaves the Nα-Boc group without significantly affecting the more stable benzyl-based side-chain protecting groups or the linker to the resin.[11] The mechanism involves protonation of the Boc carbonyl, followed by formation of a stable tert-butyl cation.[11]

  • Drain the TFA solution and wash the resin thoroughly with DCM (3 x 15 mL) and then IPA (2 x 15 mL) to remove residual acid.[12]

• Neutralization:

  • Wash the resin with the 5% DIEA/DCM solution (2 x 15 mL), agitating for 5 minutes each time.

  • Wash thoroughly with DCM (3 x 15 mL) and then DMF (3 x 15 mL).

  • Rationale: After TFA treatment, the newly freed N-terminal amine exists as a trifluoroacetate salt. This salt must be converted to the free amine by a non-nucleophilic base like DIEA to make it available for the subsequent coupling reaction.[11]

• Coupling of N-Boc-3-aminononanoic Acid:

  • In a separate vial, pre-activate a solution of N-Boc-(+/-)-3-aminononanoic acid (3 equivalents relative to resin loading), HATU (2.9 equivalents), and DIEA (6 equivalents) in DMF (10 mL) for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Rationale: HATU is a highly efficient aminium-based coupling reagent.[14] In the presence of a base, it converts the carboxylic acid of the incoming amino acid into a highly reactive OAt active ester.[13][15] This active ester rapidly reacts with the free amine on the resin-bound peptide to form the peptide bond. HATU is often preferred over HBTU for coupling sterically hindered or unnatural amino acids because the OAt leaving group provides anchimeric assistance, accelerating the reaction.[13][15]

  • To confirm reaction completion, perform a Kaiser test. If the test is positive (blue beads), indicating free amines, repeat the coupling step.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3 x 15 mL) and DCM (3 x 15 mL). The resin is now ready for the next deprotection-coupling cycle.

• Final Cleavage and Deprotection:

  • Once the full peptide sequence is assembled, dry the peptide-resin thoroughly under vacuum.

  • CAUTION: This step requires specialized equipment and extreme care, especially when using anhydrous HF.[10]

  • Transfer the dried resin (e.g., 200 mg) to a specialized HF cleavage apparatus. Add a scavenger mixture (e.g., 1 mL of p-cresol/anisole).

  • Cool the vessel to -5 to 0°C and condense anhydrous HF (9 mL) into it.[10]

  • Stir the mixture at 0°C for 1-2 hours.

  • Rationale: A strong acid like HF is required to cleave the benzyl-based side-chain protecting groups and the ester linkage anchoring the peptide to the resin.[10][12] Scavengers are critical to "trap" the reactive carbocations (e.g., benzyl, tert-butyl) generated during deprotection, preventing them from causing side reactions like alkylating sensitive residues (e.g., Trp, Met, Tyr).[11][16]

  • Evaporate the HF under a stream of nitrogen.

  • Precipitate the crude peptide by triturating the residue with cold diethyl ether.[17] Collect the precipitate by centrifugation, wash with ether, and dry under vacuum.

Solution-Phase Synthesis

Solution-phase peptide synthesis (SolPS) is a classical method that remains indispensable for large-scale synthesis or for sequences that are difficult to prepare on a solid support.[18] It involves a stepwise elongation of the peptide chain in a homogenous solution, with purification of the intermediate product after each step.

Solution-Phase Synthesis: A Conceptual Workflow

This method requires careful protection and deprotection of the N- and C-termini to ensure specific bond formation.

Caption: General workflow for a solution-phase dipeptide synthesis.

Protocol: Solution-Phase Synthesis of a Dipeptide

This protocol details the coupling of N-Boc-3-aminononanoic acid to Leucine methyl ester (H-Leu-OMe).

Materials:

• N-Boc-(+/-)-3-aminononanoic acid

• L-Leucine methyl ester hydrochloride (H-Leu-OMe·HCl)

• HATU, DIEA

• Solvents: DMF, Ethyl Acetate (EtOAc), DCM

• Aqueous solutions: 1M HCl, saturated NaHCO₃, saturated NaCl (brine)

• Drying agent: Anhydrous Na₂SO₄

Protocol Steps:

• Prepare Free Amine: Dissolve H-Leu-OMe·HCl (1.0 eq) in DCM. Add DIEA (1.1 eq) to neutralize the hydrochloride salt and stir for 15 minutes.

• Activate Carboxylic Acid: In a separate flask, dissolve N-Boc-3-aminononanoic acid (1.0 eq) and HATU (1.0 eq) in DMF. Cool the solution to 0°C in an ice bath. Add DIEA (2.0 eq) and stir for 10 minutes.

  • Rationale: As in SPPS, HATU efficiently generates a highly reactive OAt-ester intermediate, which is necessary for a clean and high-yield coupling in solution.[15][19] Using stoichiometric equivalents is crucial in solution-phase to avoid complex purification challenges.

• Coupling: Add the solution of free H-Leu-OMe from step 1 to the activated carboxyl solution from step 2. Allow the reaction to warm to room temperature and stir overnight.

• Workup and Extraction:

  • Dilute the reaction mixture with EtOAc.

  • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

  • Rationale: The aqueous washes are essential for removing unreacted starting materials, excess coupling reagents, and byproducts. The acid wash removes residual base (DIEA), while the base wash removes unreacted carboxylic acid and HOBt.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude protected dipeptide.

• Purification: Purify the crude product by flash column chromatography (silica gel) using an appropriate solvent gradient (e.g., Hexane/EtOAc) to obtain the pure, protected dipeptide (Boc-3-aminononanoyl-Leu-OMe).

• Final Deprotection: The Boc and methyl ester protecting groups can be removed in subsequent steps (e.g., TFA for Boc; saponification with NaOH for the methyl ester) depending on the desired final product.[18]

Characterization of the Final Peptidomimetic

Regardless of the synthetic route, rigorous characterization is required to confirm the identity, purity, and structure of the final peptidomimetic.[20]

Technique	Purpose	Expected Outcome
Reverse-Phase HPLC (RP-HPLC)	Purity assessment and purification.	A single major peak in the chromatogram, indicating high purity (>95%).[21][22]
Mass Spectrometry (MS)	Molecular weight verification.	The observed mass should match the calculated mass of the desired peptidomimetic, confirming its identity.[20][21]
Nuclear Magnetic Resonance (NMR)	Structural elucidation.	Provides detailed information on the peptide's primary sequence and conformation, confirming the successful incorporation of the β-amino acid.[23][24]

Conclusion

N-Boc-(+/-)-3-aminononanoic acid is a powerful building block for constructing novel peptidomimetics. Its β-amino acid structure and lipophilic side chain offer a strategic means to enhance proteolytic stability and modulate the pharmacological properties of peptide-based drug candidates. The detailed SPPS and solution-phase protocols provided herein, grounded in established chemical principles, offer researchers a reliable roadmap for incorporating this and similar unnatural amino acids into their designs. Rigorous purification and characterization are paramount to ensuring the quality and validity of the resulting molecules for downstream biological evaluation.

References

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.

• Boc Resin Cleavage Protocol. Sigma-Aldrich.

• Boc Solid Phase Peptide Synthesis. ChemPep.

• Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. Biomolecules via PMC.

• Peptide Coupling Reagents Guide. Sigma-Aldrich.

• Solid-Phase Unnatural Peptide Synthesis (UPS). Journal of the American Chemical Society.

• Conformational Analysis of Peptidomimetic Drug Leads by NMR. YouTube.

• Understanding Boc protection and deprotection in peptide synthesis. Benchchem.

• 9-(Boc-amino)nonanoic Acid. Sigma-Aldrich.

• (PDF) Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. ResearchGate.

• Boc deprotection conditions tested. ResearchGate.

• Practical Protocols for Solid-Phase Peptide Synthesis 4.0. Materials and Protocols via PMC.

• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. ACS Publications.

• Synthesis and NMR Characterization of the Prenylated Peptide, a-Factor. Journal of Visualized Experiments via PMC.

• Extended Solution-phase Peptide Synthesis Strategy... Organic Process Research & Development.

• Coupling Reagents. AAPPTec.

• Cleavage Cocktails; Reagent B. AAPPTec.

• β-Amino Acids: Role in Human Biology and Medicinal Chemistry-A Review. ResearchGate.

• Peptide characterization by HPLC and LCMS. ResearchGate.

• 3R-aminononanoic acid. PubChem.

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. MethodsX via PMC.

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Peptalyzer.

• Application Notes and Protocols for the Use of (R)-3-(Boc-amino)pyrrolidine... Benchchem.

• Peptide Analysis Techniques: HPLC, Mass Spec & Beyond. PEPDOO.

• β-Peptidic Peptidomimetics. ETH Zürich.

• Method for solution-phase peptide synthesis... Google Patents.

• Solid Phase Peptide Synthesis (SPPS) explained. Bachem.

• (R)-N-BOC-3-AMINOBUTYRIC ACID. ChemicalBook.

• The Uronium/Guanidinium Peptide Coupling Reagents. Angewandte Chemie.

• Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. Methods in Molecular Biology.

• Synthesis of peptidomimetics using a polymer-bound Boc-linker. SciSpace.

• Application Notes and Protocols for Incorporating Non-Natural Amino acids... Benchchem.

• β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Hilaris Publisher.

• Boc-Protected Amino Groups. Organic Chemistry Portal.

• 12.5: Peptide Synthesis- Solution-Phase. Chemistry LibreTexts.

• NMR characterization of oligonucleotides and peptides. Bruker.

• BOC-9-AMINONONANOIC ACID. ChemicalBook.

• Beta-peptidic peptidomimetics. Accounts of Chemical Research via PubMed.

• Applications of Amino Acid Derivatives in Next-Generation Peptide Drugs. BOC Sciences.

• Unveiling and tackling guanidinium peptide coupling reagent side reactions... RSC Publishing.

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation... Organic Process Research & Development.

Sources

• 1. Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ethz.ch [ethz.ch]
• 5. Beta-peptidic peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Knowledge Center Archive - Bachem [bachem.com]
• 10. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. chempep.com [chempep.com]
• 13. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 14. peptide.com [peptide.com]
• 15. peptidechemistry.org [peptidechemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 20. pepdoopeptides.com [pepdoopeptides.com]
• 21. Synthesis and NMR Characterization of the Prenylated Peptide, a-Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. m.youtube.com [m.youtube.com]
• 24. NMR characterization of oligonucleotides and peptides | Bruker [bruker.com]

Application Note: Optimized Coupling Protocols for N-Boc Protected Non-Natural Amino Acids

Introduction & Mechanistic Rationale

The incorporation of non-natural amino acids—such as N-methylated, α,α -dialkylated, and macrocyclic precursors—is a cornerstone of modern peptide drug development. These modifications impart critical pharmacological properties, including extreme proteolytic stability and enhanced target affinity[1]. While Fmoc-based solid-phase peptide synthesis (SPPS) is widely used, the tert-butyloxycarbonyl (Boc) protection strategy remains indispensable for specific synthetic challenges.

Boc chemistry is uniquely valuable when utilizing specialized backbone linkers designed to prevent diketopiperazine (DKP) formation. DKP formation is a severe, yield-destroying side reaction that occurs frequently when coupling sterically hindered or N-alkylated residues[2]. Because the α -amine remains protonated as a TFA salt after Boc deprotection, it is rendered unreactive prior to the in-situ neutralization coupling step, effectively eliminating premature cyclization[2].

Overcoming Steric and Electronic Hurdles

Coupling non-natural amino acids presents two primary thermodynamic and kinetic barriers:

• Steric Hindrance : Bulky side chains or N-alkylation severely restrict the conformational approach trajectory of the incoming activated ester.

• Reduced Nucleophilicity : Secondary amines (e.g., in N-methyl amino acids) are inherently less nucleophilic than primary amines, drastically reducing coupling rates.

To overcome these barriers, the choice of coupling reagent is critical. Historically, uronium/aminium salts like HATU have been the gold standard for difficult couplings. However, for process chemistry and scale-up, HATU presents significant drawbacks, including high cost, thermal instability, and the requirement of a tertiary base during activation which can promote epimerization[1].

Conversely, the combination of N,N′-Diisopropylcarbodiimide (DIC) and ethyl (hydroxyimino)cyanoacetate (Oxyma Pure) offers a superior, field-proven alternative. DIC/Oxyma operates efficiently without the strict need for an organic base during the initial activation phase, minimizing racemization risks[1]. Furthermore, Oxyma avoids the explosive risks associated with dry HOBt and the hydrogen cyanide (HCN) generation implicated in older additive protocols[1].

Comparative Data: Coupling Reagents for Hindered Substrates

Reagent System	Activation Efficiency (Hindered AAs)	Epimerization Risk	Scalability / Cost Factor	Safety & Byproduct Profile
HATU / DIEA	Very High (>95% yield in 1h)	Moderate (Requires tertiary base)	Low (Expensive, thermal instability)	Allergenic / Difficult to scale
DIC / Oxyma	High (>90% yield in 2h)	Low (Neutral activation)	High (Highly cost-effective)	Safe / Easily washed byproducts
EDC / HOBt	Moderate (~75% yield in 4h)	Low	Moderate	Explosive risk (dry HOBt)

Visualizing the Activation Pathway

The following diagram illustrates the mechanistic pathway of DIC/Oxyma activation, ensuring the highly reactive O-acylisourea intermediate is safely converted into a stable active ester before encountering the hindered amine.

Mechanism of DIC/Oxyma activation for N-Boc non-natural amino acids.

Standard Operating Procedure (SOP): Self-Validating Protocol

This protocol utilizes an in-situ neutralization strategy. In traditional SPPS, neutralizing a sterically hindered or N-alkylated free amine and leaving it exposed promotes rapid DKP formation or sequence-dependent aggregation[2]. By introducing the base (DIEA) simultaneously with the pre-activated N-Boc amino acid, the free amine is immediately trapped and consumed, ensuring high-fidelity elongation.

Step 1: Boc Deprotection & Cation Scavenging

Causality: Acidolysis of the Boc urethane bond generates a highly reactive tert-butyl carbonium ion. To prevent this electrophile from irreversibly alkylating electron-rich residues (e.g., Trp, Cys, Met), nucleophilic scavengers must be employed[3].

• Prepare a cleavage cocktail of 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) containing 0.5% dithioerythritol (DTE) or 1,2-ethanedithiol (EDT)[3].

• Add the cocktail to the resin. Perform a 5-minute pre-wash, drain, and treat again for 20 minutes at room temperature.

• Drain and wash the resin extensively with DCM (5x) and DMF (5x). The resin is now a protonated TFA salt.

Step 2: Pre-Activation of the N-Boc Non-Natural Amino Acid

Causality: Pre-activation prevents the carbodiimide from reacting directly with the resin-bound amine, which would cause irreversible guanidinylation.

• In a separate vial, dissolve the N-Boc non-natural amino acid (4.0 eq) and Oxyma Pure (4.0 eq) in minimal DMF.

• Add DIC (4.0 eq) to the solution.

• Stir vigorously for 3–5 minutes at room temperature to generate the Oxyma active ester.

Step 3: In-Situ Neutralization and Coupling

• Add the pre-activated ester solution directly to the un-neutralized TFA-salt resin.

• Immediately add N,N-Diisopropylethylamine (DIEA) (6.0 eq) to the reaction vessel to neutralize the resin in situ.

• Agitate the reaction for 2 to 4 hours. Note: For highly hindered α,α -dialkylated amino acids, heating the reactor to 60°C (via microwave or conventional jacket) is recommended to overcome thermodynamic barriers.

Step 4: Validation and Quality Control (Self-Validation System)

Every coupling must be analytically verified before proceeding to the next cycle to prevent deletion sequences.

• For Primary Amines: Perform a Kaiser (Ninhydrin) test. A successful coupling yields a yellow resin/solution (indicating the absence of free primary amines).

• For Secondary Amines (N-methylated): The Kaiser test is unreliable for secondary amines. Perform a Chloranil test . A successful coupling yields colorless/yellowish beads; a blue/green color indicates incomplete coupling.

• Corrective Action: If the test is positive, do NOT deprotect . Perform a second coupling cycle using a different chemistry (e.g., HATU/DIEA) to drive the reaction to absolute completion.

Workflow Visualization

Boc-SPPS cycle featuring in-situ neutralization for hindered amino acids.

References

• Process Development of a Macrocyclic Peptide Inhibitor of PD-L1 Source: ACS Publications (Organic Process Research & Development) URL:[Link]

• Overview of Solid Phase Peptide Synthesis (SPPS) Source: AAPPTec URL:[Link]

• A Backbone Linker for BOC-Based Peptide Synthesis and On-Resin Cyclization Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]

Application Notes and Protocols: N-Boc-(+/-)-3-aminononanoic Acid in Drug Discovery and Development

Introduction: A Versatile Building Block for Neurological Drug Discovery

N-Boc-(+/-)-3-aminononanoic acid is a synthetic, non-proteinogenic β-amino acid derivative that holds significant potential as a versatile building block in the design and synthesis of novel therapeutic agents, particularly those targeting the central nervous system (CNS). Its structure combines two key features that make it attractive for medicinal chemists: a lipophilic nine-carbon chain and a pharmacologically relevant β-amino acid scaffold, protected by a tert-butyloxycarbonyl (Boc) group.

The lipophilic nature of the nonanoic acid backbone can enhance the ability of molecules to cross the blood-brain barrier, a critical hurdle in the development of drugs for neurological disorders. Furthermore, the 3-amino acid arrangement positions it as a gamma-aminobutyric acid (GABA) analogue. GABA is the primary inhibitory neurotransmitter in the brain, and its system is a well-established target for a variety of drugs, including anticonvulsants, anxiolytcs, and sedatives.[1][2] The Boc protecting group offers a stable and reliable means of incorporating this unique scaffold into larger molecules using standard solid-phase or solution-phase synthesis techniques.[3][4][5][]

These application notes will provide an in-depth guide to the potential uses of N-Boc-(+/-)-3-aminononanoic acid in drug discovery, complete with detailed protocols for its application in the synthesis of novel compounds and their subsequent evaluation.

The Strategic Value of N-Boc-(+/-)-3-aminononanoic Acid in Medicinal Chemistry

The incorporation of unnatural amino acids like N-Boc-(+/-)-3-aminononanoic acid into drug candidates is a widely used strategy to enhance pharmacokinetic and pharmacodynamic properties.[][] The specific advantages conferred by this molecule include:

• Improved Metabolic Stability: The β-amino acid structure is less susceptible to enzymatic degradation by peptidases compared to natural α-amino acids, potentially leading to a longer in vivo half-life.

• Enhanced Lipophilicity: The C9 alkyl chain can increase the overall lipophilicity of a drug candidate, which may improve membrane permeability and oral bioavailability.

• Conformational Constraint: The introduction of a β-amino acid can induce specific secondary structures in peptidomimetics, leading to higher receptor affinity and selectivity.

• Scaffold for Library Synthesis: This compound serves as an excellent starting point for the creation of diverse chemical libraries for high-throughput screening. By modifying the carboxylic acid or deprotecting and modifying the amine, a wide array of derivatives can be synthesized.

Potential Therapeutic Applications

Given its structural similarity to GABA, derivatives of N-Boc-(+/-)-3-aminononanoic acid are promising candidates for the treatment of a range of neurological and psychiatric disorders, including:

• Epilepsy and Seizure Disorders

• Anxiety and Panic Disorders

• Neuropathic Pain

• Spasticity associated with neurological conditions

Experimental Protocols

Protocol 1: Synthesis of a Novel Dipeptide Mimetic using N-Boc-(+/-)-3-aminononanoic Acid

This protocol details the solution-phase synthesis of a dipeptide mimetic incorporating N-Boc-(+/-)-3-aminononanoic acid and a generic α-amino acid methyl ester. This serves as a foundational method for creating more complex peptidomimetics.

Materials:

• N-Boc-(+/-)-3-aminononanoic acid

• (Generic) α-amino acid methyl ester hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Trifluoroacetic acid (TFA)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Amine Salt Neutralization: In a round-bottom flask, dissolve the α-amino acid methyl ester hydrochloride (1.1 equivalents) in anhydrous DCM. Add DIPEA (1.2 equivalents) and stir the mixture at room temperature for 20 minutes.

• Activation of Carboxylic Acid: In a separate flask, dissolve N-Boc-(+/-)-3-aminononanoic acid (1.0 equivalent) and HOBt (1.1 equivalents) in anhydrous DMF. Cool the solution to 0°C in an ice bath. Add DCC (1.1 equivalents) and stir for 30 minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.

• Coupling Reaction: Add the neutralized amine solution from step 1 to the activated carboxylic acid mixture from step 2. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Filter the reaction mixture to remove the DCU precipitate. Dilute the filtrate with ethyl acetate and wash sequentially with 1N HCl, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the Boc-protected dipeptide mimetic.

• Boc Deprotection (Optional): To deprotect the N-terminus, dissolve the purified product in a solution of 25% TFA in DCM. Stir at room temperature for 1-2 hours. Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture under reduced pressure to remove the TFA and DCM. The resulting product will be the TFA salt of the dipeptide mimetic.

Workflow for Dipeptide Mimetic Synthesis

Caption: Solution-phase synthesis of a dipeptide mimetic.

Protocol 2: General Procedure for the Synthesis of N-Acyl Derivatives of 3-Aminononanoic Acid

This protocol outlines a general method for the acylation of the amino group of 3-aminononanoic acid (after Boc deprotection) to generate a library of amide derivatives for structure-activity relationship (SAR) studies.

Materials:

• N-Boc-(+/-)-3-aminononanoic acid

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• A library of diverse carboxylic acids

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

Procedure:

• Boc Deprotection: Dissolve N-Boc-(+/-)-3-aminononanoic acid in a 1:1 mixture of TFA and DCM. Stir at room temperature for 1 hour. Remove the solvent and excess TFA under reduced pressure to obtain the TFA salt of 3-aminononanoic acid.

• Amide Coupling: In a 96-well plate or parallel synthesizer vials, dispense a solution of the TFA salt of 3-aminononanoic acid in DMF.

• To each well/vial, add a different carboxylic acid (1.1 equivalents), followed by HATU (1.2 equivalents) and DIPEA (3.0 equivalents).

• Seal the plate/vials and shake at room temperature overnight.

• Work-up: Quench the reactions by adding water. Extract the products with ethyl acetate. Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Purification and Analysis: The crude products can be purified by preparative HPLC-MS. The purity and identity of the final compounds should be confirmed by analytical LC-MS and NMR spectroscopy.

Workflow for N-Acyl Derivative Library Synthesis

Caption: Parallel synthesis of an N-acyl derivative library.

Data Summary and Expected Outcomes

The protocols described above are expected to yield a diverse range of novel compounds derived from N-Boc-(+/-)-3-aminononanoic acid. The table below provides a hypothetical summary of the types of data that would be generated during the characterization of these compounds.

Compound Class	Synthesis Yield Range (%)	Purity Range (%) (Post-Purification)	Potential Screening Assays
Dipeptide Mimetics	40-70	>95	GABA Receptor Binding Assays, In vitro Metabolic Stability
N-Acyl Derivatives	35-80	>90	High-Throughput Screening (HTS) against various CNS targets

Conclusion and Future Directions

N-Boc-(+/-)-3-aminononanoic acid is a valuable and versatile building block for the synthesis of novel chemical entities with potential therapeutic applications in neuroscience. The protocols provided herein offer a starting point for researchers to explore the chemical space around this unique scaffold. Future work could involve the stereoselective synthesis of the (R) and (S) enantiomers of 3-aminononanoic acid to investigate the stereochemical requirements for biological activity. Furthermore, the incorporation of this building block into more complex scaffolds, such as macrocycles or constrained peptides, could lead to the discovery of next-generation therapeutics for challenging neurological disorders.

References

• Pedersen, S. W., Armishaw, C. J., & Strømgaard, K. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65-80.
• Vector Labs. (n.d.). Boc Protected Amino Acids.
• AAPPTEC. (n.d.). Boc-Amino Acids for Peptide Synthesis Archives.
• BOC Sciences. (n.d.).
• BOC Sciences. (2026, March 16).
• BOC Sciences. (n.d.).
• Wikipedia. (n.d.). GABA analogue.
• Mellor, G. W., & Currie, G. (1999). 3-substituted GABA analogs with central nervous system activity: a review. Medicinal Research Reviews, 19(2), 149-177.

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• 1. GABA analogue - Wikipedia [en.wikipedia.org]
• 2. 3-substituted GABA analogs with central nervous system activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. peptide.com [peptide.com]

Application Note &amp; Protocols: Synthesis of Bioactive Compounds Using N-Boc-3-aminononanoic Acid

Abstract

N-Boc-3-aminononanoic acid is a valuable, non-standard amino acid building block for the synthesis of novel bioactive compounds. Its nine-carbon backbone provides a versatile lipophilic spacer, while the strategically placed amino group allows for the construction of unique molecular architectures. This guide provides a detailed framework for utilizing N-Boc-3-aminononanoic acid in synthetic organic chemistry, with a specific focus on the rational design and synthesis of a prototype Histone Deacetylase (HDAC) inhibitor. The protocols herein are designed for researchers in drug discovery and medicinal chemistry, offering step-by-step methodologies, mechanistic insights, and expected outcomes.

Introduction: The Utility of N-Boc-3-aminononanoic Acid

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, particularly in peptide and medicinal chemistry.[1][] Its primary function is to temporarily mask the reactivity of an amine group, preventing unwanted side reactions during subsequent synthetic steps.[1] The Boc group is favored for its stability under a wide range of conditions, including basic and nucleophilic environments, yet it can be removed cleanly under mild acidic conditions, typically with trifluoroacetic acid (TFA).[][4][5] This chemical orthogonality is essential for complex, multi-step syntheses.[6][7]

N-Boc-3-aminononanoic acid combines this reliable protection strategy with a C9 alkyl chain, making it an ideal "linker" or "spacer" element in drug design. This structural motif is particularly relevant in the development of inhibitors for enzymes like Histone Deacetylases (HDACs), which are critical targets in cancer therapy.[8][9] HDAC inhibitors commonly feature a three-part pharmacophore: a Zinc-Binding Group (ZBG) that chelates the active site metal ion, a "cap" group that interacts with the protein surface, and a linker that connects them.[10][11] The aminononanoic acid backbone is well-suited to serve as this linker, and its derivatization is the focus of this guide.

Part 1: Foundational Principles of N-Boc Chemistry

The N-Boc Protecting Group: Installation and Removal

The Boc group is installed on an amine using di-tert-butyl dicarbonate, often abbreviated as (Boc)₂O, in the presence of a mild base.[5] The deprotection is an acid-catalyzed elimination reaction. Treatment with a strong acid like TFA protonates the carbonyl oxygen of the carbamate, leading to the loss of a stable carbocation (tert-butyl cation) and the release of carbon dioxide, regenerating the free amine.[4][6]

Caption: General workflow for N-Boc protection and deprotection.

Causality Behind Experimental Choices

• Why TFA? Trifluoroacetic acid is highly effective for Boc deprotection because it is a strong acid that is also volatile, making it easy to remove from the reaction mixture under vacuum.[4] It cleaves the Boc group rapidly at room temperature without affecting more robust protecting groups like Cbz or Fmoc.[6]

• Solvents: Dichloromethane (DCM) is a common solvent for both Boc protection and deprotection as it is relatively non-polar and effectively solubilizes the protected amino acid derivatives.[12]

Part 2: Synthesis of a Prototype HDAC Inhibitor

This section outlines a representative, three-stage synthesis of a novel bioactive compound based on the HDAC inhibitor pharmacophore, using N-Boc-3-aminononanoic acid as the core linker component.

Caption: Overall synthetic workflow for the HDAC inhibitor prototype.

Protocol 1: Amide Coupling with a 'Cap' Group

This protocol describes the coupling of the carboxylic acid moiety of N-Boc-3-aminononanoic acid with a representative aromatic amine (e.g., aniline) to form the "cap" region of the inhibitor. We use HATU as the coupling reagent, which is highly efficient and minimizes racemization.

Rationale: Amide bond formation requires activation of the carboxylic acid.[13] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a modern coupling reagent that reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the amine. A non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is used to scavenge the acid formed during the reaction.

Materials & Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
N-Boc-3-aminononanoic acid	287.39	1.0	287 mg
Aniline	93.13	1.0	91 µL
HATU	380.23	1.1	418 mg
DIPEA	129.24	2.5	434 µL
Anhydrous DMF	-	-	10 mL
Saturated aq. NaHCO₃	-	-	As needed
Brine	-	-	As needed
Anhydrous MgSO₄	-	-	As needed
Ethyl Acetate (EtOAc)	-	-	As needed
Hexanes	-	-	As needed

Step-by-Step Methodology:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-3-aminononanoic acid (1.0 mmol).

• Dissolve the starting material in anhydrous DMF (5 mL).

• Add HATU (1.1 mmol) and DIPEA (2.5 mmol) to the solution and stir for 15 minutes at room temperature. This is the pre-activation step.

• In a separate vial, dissolve aniline (1.0 mmol) in anhydrous DMF (5 mL) and add it dropwise to the reaction flask.

• Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing 50 mL of EtOAc.

• Wash the organic layer sequentially with 50 mL of saturated aq. NaHCO₃ (2x), 50 mL of water (1x), and 50 mL of brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel (e.g., using a gradient of 20-40% EtOAc in hexanes) to yield the pure N-Boc protected intermediate.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: N-Boc Deprotection

This protocol removes the Boc group to reveal the free amine, which is a necessary intermediate for further functionalization or to serve as a key interaction point in the final bioactive compound.

Rationale: As previously discussed, TFA in DCM is the standard and most efficient method for Boc deprotection.[][4] A scavenger, such as triisopropylsilane (TIS), is sometimes added to quench the tert-butyl cations formed, preventing potential side reactions with sensitive functional groups, though it is not strictly necessary for this substrate.

Materials & Reagents

Reagent/Material	Amount (mmol)	Mass/Volume
N-Boc Protected Intermediate	(from Step 1)	~362 mg
Dichloromethane (DCM)	-	5 mL
Trifluoroacetic Acid (TFA)	-	5 mL

Step-by-Step Methodology:

• Dissolve the purified N-Boc protected intermediate in DCM (5 mL) in a round-bottom flask.

• Cool the flask to 0 °C in an ice bath.

• Slowly add TFA (5 mL) to the stirred solution. Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment (PPE).

• Remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor deprotection by TLC until the starting material is consumed.

• Work-up: Remove the solvent and excess TFA under reduced pressure (co-evaporate with toluene 2-3 times to ensure all TFA is removed).

• The resulting product is the amine-TFA salt, which will appear as a viscous oil or waxy solid. This crude product is often pure enough to be used directly in the next step without further purification.

• Characterization: Confirm the loss of the Boc group via ¹H NMR (disappearance of the large singlet at ~1.4 ppm) and Mass Spectrometry (correct mass for the deprotected amine).

Protocol 3: Formation of the Hydroxamic Acid (Zinc-Binding Group)

This final step is hypothetical and would depend on the specific design of the target molecule. For many HDAC inhibitors, the linker is attached to a cap group at one end and a zinc-binding group, like a hydroxamic acid, at the other.[10] This would typically involve converting the nonanoic acid's carboxyl group into the hydroxamic acid. Note: This step would be performed on a different starting material where the 3-amino group is functionalized, and the terminal carboxylic acid is free.

Summary and Outlook

N-Boc-3-aminononanoic acid serves as a highly adaptable building block for constructing complex molecules with potential therapeutic applications. The protocols provided demonstrate a standard, robust workflow for its incorporation into a larger molecular scaffold, typified by the synthesis of an HDAC inhibitor prototype. By understanding the principles of N-Boc protection/deprotection and standard amide coupling reactions, researchers can confidently employ this reagent in their synthetic campaigns. The long alkyl chain provides a tool to modulate lipophilicity and engage with hydrophobic pockets in biological targets, making it a valuable addition to the medicinal chemist's toolbox.

References

• Proprep. (2024, January 30). What is the purpose of a boc protecting group in the synthesis of peptides, and how can it be removed? Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Retrieved from [Link]

• Kaddour, H., et al. (2018). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Molecules, 23(11), 2933. Retrieved from [Link]

• Petrov, D., et al. (2015). Design, Synthesis, Molecular Modeling, and Biological Evaluation of Novel Amine-based Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry, 58(3), 1436–1453. Retrieved from [Link]

• Häckel, A.-M., et al. (2022). Substrate-Guided Development of HDAC11-Selective Inhibitors Featuring α‑Amino Amide Zinc-Binding Groups. Journal of Medicinal Chemistry, 65(1), 389–405. Retrieved from [Link]

• Wang, Y., et al. (2022). Design, Synthesis, Bioactivity Evaluation, Crystal Structures, and In Silico Studies of New α-Amino Amide Derivatives as Potential Histone Deacetylase 6 Inhibitors. Molecules, 27(10), 3306. Retrieved from [Link]

• Bieliauskas, A. V., et al. (2008). Amino acid derivatives as histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(23), 6158–6161. Retrieved from [Link]

• ResearchGate. Synthesis of target HDAC inhibitors 7a-c and 8a,b; Reagents and conditions. Retrieved from [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Ramezanzadeh, M., et al. (2022). Bioactive Peptides: Synthesis, Sources, Applications, and Proposed Mechanisms of Action. International Journal of Molecular Sciences, 23(3), 1733. Retrieved from [Link]

• P, S. (2019, February 26). Bioactive Peptides: An Overview. News-Medical.Net. Retrieved from [Link]

• GenScript. Biologically Active Peptides. Retrieved from [Link]

• Semantic Scholar. (2015). Synthesis of potentially bioactive compounds and tools for biological studies. Retrieved from [Link]

• SHINDO-KANO LABORATORY. Synthesis of Bioactive compounds. Retrieved from [Link]

• Nongonierma, A. B., & FitzGerald, R. J. (2021). Bioactive peptides in preventative healthcare: an overview of bioactivities and suggested methods to assess potential applications. Food & Function, 12(9), 3769–3781. Retrieved from [Link]

• AAPPTec. Boc Amino Acids. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Retrieved from [Link]

• Pesaranghader, A., et al. (2023). Classification of bioactive peptides: A systematic benchmark of models and encodings. Computers in Biology and Medicine, 153, 106504. Retrieved from [Link]

• Wołczański, G., & Lisowski, M. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Journal of Peptide Science, 24(8-9), e3091. Retrieved from [Link]

• LifeTein. Basic Peptides synthesis introduction. Retrieved from [Link]

• Al-Mulla, A. (2020). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Molecules, 25(3), 505. Retrieved from [Link]

• Semantic Scholar. (2021). Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Retrieved from [Link]

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Technical Guide: Application of N-Boc-3-aminononanoic Acid in PROTAC Synthesis

Introduction: The Critical Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) have revolutionized therapeutic development by offering a novel modality for eliminating disease-causing proteins.[1] Unlike traditional inhibitors that rely on stoichiometric occupancy, PROTACs act catalytically, hijacking the cell's native ubiquitin-proteasome system (UPS) to induce the degradation of a specific protein of interest (POI).[2] These heterobifunctional molecules are comprised of a "warhead" ligand for the POI and an "anchor" ligand for an E3 ubiquitin ligase, tethered by a chemical linker.[3]

While the selection of the warhead and anchor dictates target specificity, the linker is a paramount determinant of the PROTAC's overall efficacy, influencing ternary complex formation, physicochemical properties, and pharmacokinetics.[3][4] The linker is not merely a spacer; its length, rigidity, and chemical composition are critical parameters that must be optimized to facilitate a productive ternary complex between the POI and the E3 ligase.[1][5] Among the various linker motifs, alkyl chains are frequently employed to modulate lipophilicity and enhance cell permeability.[2][4]

This guide provides a detailed overview and experimental protocols for the application of N-Boc-3-aminononanoic acid , a versatile building block for the rational design and synthesis of PROTACs with alkyl-based linkers.

Figure 1: General mechanism of PROTAC-mediated protein degradation.

Section 1: The Strategic Value of Alkyl Linkers

The choice between linker types, most commonly polyethylene glycol (PEG) and alkyl chains, has a profound impact on a PROTAC's drug-like properties. While PEG linkers can enhance aqueous solubility, they often increase the polar surface area and number of rotatable bonds.[1] In contrast, alkyl linkers offer distinct advantages.

• Enhanced Permeability and Bioavailability: By replacing ether oxygens with methylene groups, alkyl linkers reduce the number of hydrogen bond acceptors and lower the topological polar surface area. This increased lipophilicity can significantly improve passive diffusion across cell membranes, a critical factor for oral bioavailability and reaching intracellular targets.[]

• Metabolic Stability: Saturated hydrocarbon chains are generally less susceptible to oxidative metabolism compared to other functional groups, potentially leading to a more stable PROTAC molecule and a longer half-life in vivo.[]

• Conformational Control: While flexible, the torsional potentials of alkyl chains can help orient the two ends of the PROTAC to achieve the specific geometry required for a stable and productive ternary complex.[1][]

The primary challenge with alkyl linkers is managing the trade-off between lipophilicity and aqueous solubility. Therefore, precise control over the linker length and the strategic placement of polar groups are essential aspects of the design process.[7]

Section 2: N-Boc-3-aminononanoic Acid - A Key Synthetic Building Block

N-Boc-3-aminononanoic acid is an ideal reagent for incorporating a nine-carbon alkyl spacer into a PROTAC linker. Its structure provides the necessary handles for a modular and controlled synthetic approach.

Chemical Structure:

Key Physicochemical and Synthetic Properties

Property	Value / Description	Rationale for Use in PROTAC Synthesis
Molecular Formula	C₁₄H₂₇NO₄	Provides a significant lipophilic contribution from the C9 alkyl chain.
Molecular Weight	273.37 g/mol	A moderate-sized building block for linker construction.
Functional Groups	Carboxylic Acid (-COOH)	Provides a reactive handle for standard amide bond formation with an amine.
N-Boc Protected Amine	The amine is masked by a tert-butoxycarbonyl (Boc) group, preventing self-reaction. This group is stable to most basic and nucleophilic conditions but is easily removed with mild acid (e.g., TFA), allowing for sequential, directional synthesis.[8][9]
Linker Contribution	9-carbon alkyl chain	Offers a defined length and flexibility to span the distance between the POI and E3 ligase.[4][]

Section 3: Synthetic Protocols for PROTAC Assembly

The bifunctional nature of N-Boc-3-aminononanoic acid allows it to be seamlessly integrated into a PROTAC linker through standard peptide coupling and deprotection steps.

Protocol 1: General Amide Coupling & Deprotection Workflow

This protocol outlines the two fundamental steps for incorporating the building block: coupling its carboxylic acid and subsequently deprotecting and using its amine.

Part A: Amide Coupling of the Carboxylic Acid

This procedure details the coupling of the carboxylic acid of N-Boc-3-aminononanoic acid to an amine-functionalized component (e.g., an E3 ligase ligand with a linker attachment point, designated here as Component-NH₂).

Materials:

• N-Boc-3-aminononanoic acid (1.0 eq)

• Component-NH₂ (1.0 - 1.2 eq)

• HATU (1.1 eq) or HBTU/HOBt (1.1 eq each)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine

Procedure:

• In a clean, dry flask under an inert atmosphere (N₂ or Ar), dissolve N-Boc-3-aminononanoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (3.0 eq) to the solution and stir for 5-10 minutes at room temperature. This pre-activates the carboxylic acid.

• Add Component-NH₂ (1.0 - 1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-16 hours. Monitor progress by LC-MS or TLC.

• Upon completion, dilute the reaction mixture with DCM or ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting product (N-Boc-linker-Component) by flash column chromatography.

Part B: N-Boc Deprotection

This procedure unmasks the amine for the next coupling step.

Materials:

• N-Boc-linker-Component (from Part A)

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

Procedure:

• Dissolve the N-Boc protected intermediate in anhydrous DCM (typically a 10-20% v/v solution).

• Add TFA to the solution (20-50% v/v, e.g., 1 mL of TFA for every 1-4 mL of DCM).

• Stir the reaction at room temperature for 30-60 minutes. Monitor deprotection by LC-MS. The product will have a mass shift corresponding to the loss of the Boc group (100.12 Da).

• Once complete, concentrate the mixture under reduced pressure to remove excess TFA and DCM. Co-evaporation with toluene can help remove residual TFA.

• The resulting TFA salt of the amine (H₂N-linker-Component) can often be used directly in the next coupling step without further purification. If necessary, neutralize by dissolving in DCM and washing carefully with saturated aqueous NaHCO₃.

Protocol 2: Step-by-Step Synthesis of a Model PROTAC

This protocol illustrates the assembly of a hypothetical PROTAC targeting BRD4, using a JQ1-acid warhead and a pomalidomide-amine anchor, linked via N-Boc-3-aminononanoic acid.

Figure 2: Modular workflow for PROTAC synthesis using N-Boc-3-aminononanoic acid.

Step 1: Couple N-Boc-3-aminononanoic acid to Pomalidomide-amine

• Objective: To attach the linker building block to the E3 ligase ligand.

• Procedure: Follow Protocol 1, Part A , using N-Boc-3-aminononanoic acid as the carboxylic acid component and an amine-functionalized pomalidomide derivative as Component-NH₂.

• Expected Product: Boc-protected linker-pomalidomide intermediate.

Step 2: Deprotect the Linker-Pomalidomide Intermediate

• Objective: To expose the terminal amine of the linker for the final coupling reaction.

• Procedure: Follow Protocol 1, Part B , using the product from Step 1.

• Expected Product: The TFA salt of the amine-linker-pomalidomide intermediate.

Step 3: Couple the Amine Intermediate with JQ1-acid

• Objective: To attach the POI ligand to complete the PROTAC structure.

• Procedure: Perform an amide coupling reaction similar to Protocol 1, Part A . Use the amine intermediate from Step 2 as the amine component and a carboxylic acid-functionalized JQ1 derivative as the acid component.

• Expected Product: The final, crude PROTAC molecule.

Step 4: Purification and Characterization

• Objective: To isolate the pure PROTAC and confirm its identity.

• Procedure: Purify the crude product from Step 3 using preparative reverse-phase HPLC (prep-HPLC).

• Characterization:

  • LC-MS: To confirm the correct mass of the final product.

  • ¹H and ¹³C NMR: To confirm the chemical structure and purity.

  • Analytical HPLC: To determine the final purity (typically >95%).

Section 4: Troubleshooting Common Synthetic Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Amide Coupling Yield	1. Incomplete activation of carboxylic acid.2. Poor quality coupling reagents.3. Steric hindrance near the coupling site.	1. Ensure anhydrous conditions. Pre-activate the acid with HATU/DIPEA for 10-15 min before adding the amine.2. Use fresh, high-purity coupling reagents.3. Increase reaction time, slightly warm the reaction (e.g., to 40 °C), or try a different coupling agent (e.g., COMU).
Incomplete N-Boc Deprotection	1. Insufficient TFA concentration or reaction time.2. Presence of acid-scavenging functionalities on the substrate.	1. Increase the percentage of TFA (e.g., from 25% to 50% in DCM) and/or extend the reaction time. Monitor carefully by LC-MS.2. Increase the equivalents of TFA used.
Side Product Formation	1. Racemization during coupling.2. Reaction of coupling agents with other functional groups.	1. Add HOBt as an additive to suppress racemization. Keep the reaction temperature at or below room temperature.2. Ensure other nucleophilic groups (e.g., hydroxyls, other amines) are appropriately protected.
Difficulty in Final Purification	1. Poor solubility of the final PROTAC.2. Similar retention times of product and impurities on HPLC.	1. Use a different solvent system for prep-HPLC (e.g., DMF or DMSO as a co-solvent with Acetonitrile/Water).2. Optimize the HPLC gradient to improve separation. Try a different stationary phase (e.g., C18 vs. Phenyl-Hexyl).

Conclusion

N-Boc-3-aminononanoic acid serves as a highly effective and synthetically tractable building block for the construction of PROTACs. Its bifunctional nature, combined with the well-established chemistry of the Boc protecting group, facilitates a modular and controlled approach to linker synthesis.[8][10] By providing a nine-carbon alkyl chain, this reagent allows researchers to systematically tune the lipophilicity and length of the PROTAC linker, which are critical steps in optimizing a degrader's permeability, ternary complex formation, and overall biological activity.[] The protocols outlined in this guide provide a robust framework for leveraging this valuable tool in the development of next-generation targeted protein degraders.

References

• Toure, M. & Crews, C. M. (2016). Small-Molecule PROTACS: New Approaches to Protein Degradation. Angewandte Chemie International Edition, 55(6), 1966-1973. Available at: [Link]

• Burslem, G. M. & Crews, C. M. (2020). Proteolysis-Targeting Chimeras (PROTACs) as Therapeutic Agents. Cell, 181(1), 102-114. Available at: [Link]

• Royal Society of Chemistry. (2025). Rational design of the linkers in targeting chimeras. Chemical Science. Available at: [Link]

• Gaponenko, V. et al. (2021). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy. Available at: [Link]

• Cecchini, C. et al. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry. Available at: [Link]

• Zhang, D. et al. (2015). A modular PROTAC design for target destruction using a degradation signal based on a single amino acid. Journal of Biological Chemistry. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2195180, 3R-aminononanoic acid. Retrieved March 20, 2026, from [Link].

• Shapps, B. et al. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. Journal of the American Chemical Society. Available at: [Link]

• MDPI. (2019). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Molecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved March 20, 2026, from [Link]

• Wiley Online Library. (2020). Development of Rapid and Facile Solid-Phase Synthesis of PROTACs via a Variety of Binding Styles. Chemistry – An Asian Journal. Available at: [Link]

• ChemRxiv. (2023). Diverse Amine-Acid Coupling Reactions Modulate the Potency of BRD4 PROTACs. Available at: [Link]

• ResearchGate. (2002). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Tetrahedron. Available at: [Link]

• ResearchGate. (2022). Development of Rapid and Facile Solid-Phase Synthesis of PROTACs via a Variety of Binding Styles. Available at: [Link]

• MDPI. (2024). An Update on Clinically Advanced PROTAC Degraders and Their Synthesis. Molecules. Available at: [Link]

• ResearchGate. (2004). Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. Tetrahedron Asymmetry. Available at: [Link]

Sources

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• 2. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rational design of the linkers in targeting chimeras - Chemical Science (RSC Publishing) DOI:10.1039/D5SC04859A [pubs.rsc.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
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• 10. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]

"experimental procedure for N-Boc protection of secondary amines"

Application Notes and Protocols

Topic: Experimental Procedure for N-Boc Protection of Secondary Amines Audience: Researchers, scientists, and drug development professionals.

A Comprehensive Guide to the N-tert-Butoxycarbonyl (Boc) Protection of Secondary Amines

The protection of amine functional groups is a cornerstone of modern organic synthesis, particularly within medicinal chemistry and multi-step synthetic routes.[1] The tert-butoxycarbonyl (Boc) group is arguably one of the most ubiquitous protecting groups for amines, prized for its broad stability to basic and nucleophilic conditions, and its facile, clean removal under acidic conditions.[1][2][3] This orthogonality allows for selective manipulation of other functional groups in complex molecules.[4]

This application note provides a detailed technical guide for the N-Boc protection of secondary amines using di-tert-butyl dicarbonate ((Boc)₂O). It delves into the underlying reaction mechanism, explains the rationale behind reagent and solvent selection, and offers robust, field-proven protocols for researchers in drug development and synthetic chemistry.

Reaction Mechanism: The Chemistry of Protection

The N-Boc protection of a secondary amine is a nucleophilic acyl substitution reaction. The process is initiated by the nucleophilic attack of the lone pair of electrons on the secondary amine nitrogen onto one of the electrophilic carbonyl carbons of di-tert-butyl dicarbonate.[1][5]

This attack forms a transient tetrahedral intermediate. The reaction is typically facilitated by a base, which, although not strictly necessary, serves to neutralize the protonated amine that forms, driving the reaction to completion.[5][6] The unstable intermediate subsequently collapses. The tert-butyl carbonate anion is eliminated, which then deprotonates the ammonium species.[7] This intermediate, a tert-butyl bicarbonate, readily decomposes into gaseous carbon dioxide and tert-butanol, leaving the stable N-Boc protected secondary amine as the final product.[1][7]

Key Reagents and Experimental Parameters: A Rationale-Driven Approach

The success of a Boc protection reaction hinges on the appropriate selection of reagents and conditions. The choice is dictated by the substrate's properties, such as its nucleophilicity, steric hindrance, and solubility.

Reagent/Parameter	Role & Rationale	Common Examples
Boc Source	The electrophilic source of the Boc group.	Di-tert-butyl dicarbonate ((Boc)₂O, Boc Anhydride) is the most common, stable, and easy-to-handle reagent.[8][9]
Base (Optional but Recommended)	Neutralizes the protonated amine intermediate, accelerating the reaction. Its choice depends on the reaction conditions (aqueous vs. anhydrous).	Triethylamine (TEA): A mild, organic-soluble base suitable for anhydrous conditions.[1] Sodium Hydroxide (NaOH): An inexpensive, strong base used in aqueous or biphasic systems, particularly for amine salt starting materials.[1] 4-(Dimethylamino)pyridine (DMAP): Often used in catalytic amounts for poorly nucleophilic or sterically hindered amines.[2][8]
Solvent	Solubilizes the amine substrate and reagents. The polarity and protic nature of the solvent can influence reaction rates.	Tetrahydrofuran (THF), Dichloromethane (DCM): Common aprotic solvents for a wide range of substrates under anhydrous conditions.[1][10] Acetonitrile (ACN): A polar aprotic solvent that can also be effective.[8] Water/Co-solvent: Used for water-soluble amines (e.g., amine hydrochlorides) or in biphasic systems.[11]
Temperature	Controls the reaction rate.	Most reactions proceed efficiently at room temperature (20-25 °C). Gentle heating may be required for less reactive substrates.
Stoichiometry	Ensures complete conversion of the starting material.	A slight excess (1.1-1.5 equivalents) of (Boc)₂O and base is typically used to drive the reaction to completion.[1]

Experimental Protocols

Protocol 1: Standard Anhydrous Conditions

This protocol is highly versatile and suitable for a broad range of secondary amines that are soluble in common organic solvents.

Materials:

• Secondary amine (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.5 eq)

• Triethylamine (TEA) (1.2-1.5 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc) or other extraction solvent

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the secondary amine (1.0 eq).

• Dissolve the amine in anhydrous THF or DCM to a concentration of 0.1–0.5 M.

• Add triethylamine (1.2-1.5 eq) to the solution and stir for 5-10 minutes at room temperature.

• Add di-tert-butyl dicarbonate (1.1-1.5 eq) to the stirring solution. It can be added as a solid in one portion or as a solution in a minimal amount of the reaction solvent.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-12 hours.[1]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent.[1]

• Dissolve the residue in an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove excess (Boc)₂O and acidic impurities) and then with brine.[1]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter the drying agent, and concentrate the filtrate in vacuo to yield the crude product.

• Purification: If necessary, purify the crude material by column chromatography on silica gel to afford the pure N-Boc protected secondary amine.[1][10]

Protocol 2: Aqueous/Biphasic Conditions

This method is ideal for secondary amines provided as hydrochloride or other acid salts, or for substrates with higher water solubility.

Materials:

• Secondary amine or its salt (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.5 eq)

• Sodium hydroxide (NaOH) (1.1-1.5 eq)

• Water

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard work-up reagents as in Protocol 1

Procedure:

• In a round-bottom flask, dissolve the secondary amine or its salt (1.0 eq) in a mixture of water and a co-solvent like THF or Dioxane.

• Add an aqueous solution of NaOH (1.1-1.5 eq). If starting with an amine salt, an additional equivalent of base is required for neutralization.

• To the vigorously stirring mixture, add di-tert-butyl dicarbonate (1.1-1.5 eq).[1]

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Work-up: Upon completion, if the system is biphasic, separate the organic layer. If it is a single phase, add an extraction solvent like DCM or EtOAc.[1]

• Extract the aqueous phase with the chosen organic solvent (e.g., DCM, 2 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the product by flash column chromatography on silica gel if required.

Process Workflow Visualization

Caption: General experimental workflow for N-Boc protection of secondary amines.

Troubleshooting and Key Considerations

• Poorly Nucleophilic Amines: Electron-deficient amines (e.g., certain anilines) or sterically hindered amines may react slowly.[12] In these cases, adding a catalytic amount of DMAP or gentle heating can facilitate the reaction.

• Incomplete Reaction: If the reaction stalls, ensure the reagents are pure and the solvent is anhydrous (for Protocol 1). Adding a further portion of (Boc)₂O and base may help drive the reaction to completion.

• Purification: The main byproducts, tert-butanol and unreacted (Boc)₂O, have moderate polarity. A standard aqueous work-up with NaHCO₃ is usually sufficient to remove most impurities.[1] If the product is difficult to separate from residual (Boc)₂O by chromatography, scavenger resins such as silica-supported trisamine can be employed for a more straightforward purification.[12]

• Safety: The reaction produces CO₂ gas. Ensure the reaction vessel is not sealed to avoid pressure buildup.[7] (Boc)₂O is a moisture-sensitive reagent and should be handled accordingly.[9]

Conclusion

The N-Boc protection of secondary amines is a fundamental and reliable transformation in organic synthesis. By understanding the reaction mechanism and the rationale behind the choice of reagents and conditions, researchers can effectively protect a wide array of secondary amines. The detailed protocols provided herein serve as a robust starting point for achieving high yields and purity, enabling the successful advancement of complex synthetic campaigns in research and drug development.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. Organic & Biomolecular Chemistry, 11(40), 6939-6954. Retrieved from [Link]

• Synple Chem. (n.d.). Application Note – N-Boc protection. Retrieved from [Link]

• Dubey, R., et al. (2012). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Organic letters, 14(16), 4278–4281. Retrieved from [Link]

• O'Brien, Z., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Retrieved from [Link]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Chankab, F., et al. (2015). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Journal of Chemistry, 2015, 984518. Retrieved from [Link]

• Chemtips. (2012, June 18). Reactions that Work: Boc Protection. Retrieved from [Link]

• Google Patents. (2006). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chemtips.wordpress.com [chemtips.wordpress.com]
• 7. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 8. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 9. ≥98.0% (GC), for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Notes &amp; Protocols: Leveraging N-Boc-(+/-)-3-aminononanoic Acid in Modern Bioconjugation

Abstract

The strategic modification of biomolecules is a cornerstone of modern therapeutic and diagnostic development.[1][2][3] This guide provides a detailed technical overview and experimental protocols for the use of N-Boc-(+/-)-3-aminononanoic acid, a non-canonical, lipidic amino acid derivative, in advanced bioconjugation strategies. We explore its application in two primary contexts: as a lipidating agent to enhance the pharmacokinetic profiles of peptides and proteins, and as a flexible, mid-length spacer for constructing complex architectures like Antibody-Drug Conjugates (ADCs). This document is intended for researchers, chemists, and drug development professionals seeking to expand their toolkit with versatile chemical modifiers.

Introduction: The Strategic Value of Non-Canonical Amino Acids

Bioconjugation, the covalent linking of two molecules where at least one is a biomolecule, has become an indispensable tool in drug development.[1] It allows for the creation of novel molecular entities that combine the desirable properties of their components, such as the specificity of an antibody and the potency of a cytotoxic drug in an ADC.[2]

The use of non-canonical amino acids (ncAAs) has emerged as a critical technology, offering medicinal chemists orthogonal handles to modulate pharmacokinetics, improve proteolytic stability, and alter receptor selectivity.[][] N-Boc-(+/-)-3-aminononanoic acid is one such ncAA that presents a unique combination of features:

• Lipidic Chain: The nine-carbon chain (nonanoic acid) introduces significant hydrophobicity. This "lipidation" can enhance a biomolecule's interaction with cell membranes or promote binding to serum albumin, thereby extending its circulation half-life.[6][7][8]

• Carboxylic Acid Handle: A terminal carboxylic acid provides a reliable reactive site for conjugation to primary amines, such as the lysine residues on a protein's surface, via stable amide bond formation.

• Boc-Protected Amine: The amine at the 3-position is protected by a tert-butyloxycarbonyl (Boc) group. This standard protecting group is stable under many reaction conditions but can be cleanly removed under acidic conditions, revealing a secondary point of conjugation.[9][10][11] This bifunctionality allows for its use as a linker.

This guide will detail the principles and provide actionable protocols for harnessing these features in your research.

Application I: Lipidation of Peptides for Enhanced Pharmacokinetics

Principle: Lipidation is a proven strategy to improve the therapeutic properties of peptide-based drugs.[6][7] Attaching a fatty acid moiety, like the nonanoic acid chain of our subject molecule, can increase the peptide's hydrodynamic volume and facilitate binding to serum albumin. This reduces renal clearance and shields the peptide from proteolytic degradation, significantly prolonging its in-vivo half-life.[12]

The general workflow involves activating the carboxylic acid of N-Boc-(+/-)-3-aminononanoic acid and reacting it with a primary amine on the target peptide (e.g., the N-terminus or a lysine side chain).

Workflow Diagram: Peptide Lipidation

Caption: Experimental workflow for peptide lipidation.

Protocol 2.1: Lipidation of a Model Peptide via EDC/NHS Chemistry

This protocol describes the conjugation of N-Boc-(+/-)-3-aminononanoic acid to a lysine residue of a model peptide.

Materials:

• N-Boc-(+/-)-3-aminononanoic acid

• Model Peptide (e.g., GLP-1 analogue with a lysine residue)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[13]

• Sulfo-NHS (N-hydroxysulfosuccinimide)[13]

• Anhydrous Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Phosphate Buffer with 0.15 M NaCl, pH 7.2 (PBS)[14]

• Quenching Solution: 1 M Hydroxylamine or Tris, pH 8.0[9]

• Purification: Reverse-Phase HPLC (RP-HPLC) system with a C18 column

• Characterization: LC-MS or MALDI-TOF Mass Spectrometer

Methodology:

• Preparation of Reagents:

  • Allow EDC and Sulfo-NHS to equilibrate to room temperature before opening vials to prevent moisture condensation.[13][15]

  • Prepare EDC and Sulfo-NHS solutions in anhydrous DMF or water immediately before use, as EDC is susceptible to hydrolysis.[16]

  • Dissolve the model peptide in the Reaction Buffer to a final concentration of 5-10 mg/mL.

  • Dissolve N-Boc-(+/-)-3-aminononanoic acid in anhydrous DMF.

• Activation of Carboxylic Acid:

  • In a microfuge tube, add a 5-fold molar excess of N-Boc-(+/-)-3-aminononanoic acid relative to the peptide.

  • Add a 1.2-fold molar excess of EDC and a 1.5-fold molar excess of Sulfo-NHS over the aminononanoic acid.[9]

  • Vortex briefly and incubate at room temperature for 15-30 minutes to form the stable Sulfo-NHS ester intermediate.[13][16]

• Conjugation Reaction:

  • Add the activated N-Boc-(+/-)-3-aminononanoic acid solution dropwise to the stirring peptide solution.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.[9][16]

• Quenching the Reaction:

  • Add the Quenching Solution (e.g., hydroxylamine) to a final concentration of 10-50 mM to consume any unreacted NHS esters and stop the reaction.[9][13] Incubate for 15 minutes.

• Purification:

  • Purify the resulting Boc-lipidated peptide from unreacted starting materials using RP-HPLC.

  • Use a gradient of water and acetonitrile (both containing 0.1% TFA) to elute the conjugate. The lipidated peptide will have a longer retention time than the unconjugated peptide due to its increased hydrophobicity.[17]

• Characterization:

  • Confirm the identity and purity of the final product using LC-MS or MALDI-TOF mass spectrometry.[18][19] The mass of the conjugate should equal the mass of the peptide plus the mass of N-Boc-3-aminononanoic acid minus the mass of water (18.02 Da).

Compound	Molecular Weight (Da)	Expected Mass Shift (Da)
N-Boc-(+/-)-3-aminononanoic acid	~273.37	N/A
Conjugation reaction (amide bond)	N/A	+ 255.35 (273.37 - 18.02)

Application II: A Bifunctional Linker for Complex Conjugates

Principle: The structure of N-Boc-(+/-)-3-aminononanoic acid allows it to function as a heterobifunctional linker.[1] This is crucial for building complex bioconjugates where a payload (e.g., a small molecule drug) needs to be attached to a larger biomolecule (e.g., an antibody).[20][21]

The strategy involves a two-stage process:

• Payload Attachment: The carboxylic acid is used to attach a payload that has a reactive amine.

• Boc Deprotection & Bioconjugation: The Boc group is removed to reveal the amine, which can then be conjugated to an activated group on the target biomolecule.

Diagram: Bifunctional Linker Strategy

Caption: Sequential conjugation using the linker.

Protocol 3.1: Two-Step Conjugation using N-Boc-(+/-)-3-aminononanoic Acid as a Linker

This protocol outlines the conceptual steps for creating an Antibody-Drug Conjugate (ADC).

Part A: Synthesis of the Linker-Payload Intermediate

• Payload Conjugation:

  • Activate the carboxylic acid of N-Boc-(+/-)-3-aminononanoic acid using EDC/NHS chemistry as described in Protocol 2.1, Step 2.

  • React the activated ester with an amine-containing payload in an appropriate anhydrous solvent (e.g., DMF, DMSO).

  • Monitor the reaction by LC-MS or TLC.

  • Purify the resulting Boc-Linker-Payload conjugate by flash chromatography or preparative HPLC to remove unreacted starting materials.[9]

Part B: Boc Deprotection

• Deprotection Reaction:

  • Dissolve the purified Boc-Linker-Payload conjugate in Dichloromethane (DCM).

  • Add a solution of 20-50% Trifluoroacetic Acid (TFA) in DCM.[9][10] The Boc group is acid-labile and will be cleaved.[11]

  • Stir the reaction at room temperature for 30-60 minutes. Monitor deprotection by LC-MS, looking for a mass loss corresponding to the Boc group (100.12 Da).[12]

• Work-up:

  • Remove the DCM and excess TFA under reduced pressure (e.g., rotary evaporation).[9] The resulting product is the TFA salt of the deprotected Amine-Linker-Payload. This can often be used directly in the next step.

Part C: Final Conjugation to an Antibody

• Antibody Activation (Example):

  • To target lysine residues, the antibody itself is typically not activated. Instead, the linker-payload must present a reactive group for the antibody's amines. In a reverse scenario where the linker's amine attacks the antibody, one might activate the antibody's carboxyl groups (glutamate, aspartate) with EDC/NHS. For this protocol, we assume the Amine-Linker-Payload will react with an antibody that has been modified to present a maleimide or NHS-ester group.

• Conjugation:

  • Dissolve the Amine-Linker-Payload in a suitable conjugation buffer (e.g., PBS, pH 7.4).

  • Add the payload solution to the activated antibody solution at a specific molar ratio to control the final drug-to-antibody ratio (DAR).

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

• Purification and Analysis:

  • Purify the final ADC using size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC) to remove unconjugated linker-payload.[1]

  • Analyze the final conjugate by techniques such as UV-Vis spectroscopy, SEC, and mass spectrometry to determine the DAR and confirm purity.[17][18][22]

Technical Insights & Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conjugation Yield	- Inactive EDC/Sulfo-NHS (hydrolyzed).- Competing amine groups in buffer (e.g., Tris).- pH of reaction is not optimal (ideal for NHS ester formation is pH 6.0, for amine reaction is 7.2-8.0).[23]	- Use fresh, high-quality EDC/Sulfo-NHS.- Use amine-free buffers like PBS or MES for the reaction.- Perform a two-step reaction: activate at pH 6.0, then adjust pH to ~7.5 for conjugation.
Precipitation of Lipidated Peptide	- The increased hydrophobicity of the conjugate reduces its solubility in aqueous buffers.	- Add a small percentage of organic co-solvent (e.g., DMSO, DMF) to the reaction and purification buffers.- Work at lower concentrations.
Incomplete Boc Deprotection	- Insufficient TFA concentration or reaction time.- Presence of acid-sensitive groups on the payload.	- Increase TFA concentration to 50% or extend reaction time. Monitor by LC-MS.- If payload is sensitive, consider alternative deprotection methods (though TFA is standard).
Heterogeneous DAR in ADCs	- Reaction stoichiometry.- Reactivity of different lysine residues on the antibody.	- Carefully control the molar ratio of linker-payload to antibody.- This is an inherent challenge with lysine conjugation; for homogenous ADCs, consider site-specific conjugation technologies.[]

Conclusion

N-Boc-(+/-)-3-aminononanoic acid is a versatile and valuable tool for the modern bioconjugation scientist. Its dual functionality as both a lipidating agent and a bifunctional linker provides a straightforward means to modulate the pharmacokinetic properties of biologics and to construct complex, multi-component therapeutics. The protocols and insights provided herein serve as a robust starting point for researchers to incorporate this reagent into their drug discovery and development workflows, paving the way for next-generation bioconjugates.[24]

References

• Application Notes and Protocols for Bioconjugation Using N-Boc-N-methylethylenediamine - Benchchem.
• Lipidization as a tool toward peptide therapeutics - PMC.
• Application Notes and Protocols for Boc Deprotection of Bromo-PEG6-Boc - Benchchem.
• General Protocol for Coupling Biomolecules to Carboxyl
• Application Notes and Protocols for Bioconjugation of Peptides with Propargyl-PEG14-Boc - Benchchem.
• Conjugate characterization. (A) HPLC and HPLC-MS analysis of peptide...
• Bioconjugation Strategies for Connecting Proteins to DNA-Linkers for Single-Molecule Force-Based Experiments - MDPI.
• Application Notes and Protocols for Bioconjugation Techniques Using Bifunctional Crosslinkers - Benchchem.
• Analytical methods for physicochemical characterization of antibody drug conjug
• High Efficiency & Stability Protein CrossLinking with EDC & NHS - G-Biosciences.
• (PDF)
• Bioconjugation Strategies for Connecting Proteins to DNA-Linkers for Single-Molecule Force-Based Experiments - PubMed.
• Bioconjugation Strategies for Connecting Proteins to DNA-Linkers for Single-Molecule Force-Based Experiments - Semantic Scholar.
• Characterization of Intact Protein Conjugates and Biopharmaceuticals Using Ion-Exchange Chromatography with Online Detection by Native Electrospray Ionization Mass Spectrometry and Top-Down Tandem Mass Spectrometry | Analytical Chemistry - ACS Public
• BOC Protection and Deprotection - BZ Chemical.
• Characterizing Antibody-Drug Conjugates Using Mass Spectrometry - LCGC Intern
• Rapid and selective characterization of antibody-drug conjugates in complex sample matrices by native affinity liquid chrom
• Technical Bulletin Coupling Two Proteins with EDC-HCl and Sulfo-NHS - CovaChem.
• Peptides and Amino Acids in Drug Development: Where We Stand and Where We Must Go.
• Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy - MilliporeSigma.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Public
• Applications of Amino Acid Derivatives in Next-Gener
• Converting Peptides into Drug Leads by Lipidation - ResearchG
• Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - JP.
• Chapter 3: Recent Trends in Peptide Drug Discovery and Development - Books.
• Bioconjugation applic
• CAS 173435-78-4: BOC-9-AMINONONANOIC ACID | CymitQuimica.
• 9-(Boc-amino)nonanoic Acid | 173435-78-4 - Sigma-Aldrich.
• CID 89455934 | C8H18N2O4 - PubChem.
• Boc-Protected Amino Groups - Organic Chemistry Portal.
• (R)-N-BOC-3-AMINOBUTYRIC ACID | 159991-23-8 - ChemicalBook.
• Non-natural Amino Acid Conjug
• Bioconjugates: Examples & Applic
• It Takes Two To Tango, Part 1: Bioconjug

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• 24. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N-Boc Deprotection Side Reactions

Welcome to the Technical Support Center for peptide synthesis and organic chemistry workflows. Removing the tert-butyloxycarbonyl (Boc) protecting group using trifluoroacetic acid (TFA) is a cornerstone procedure in both solid-phase peptide synthesis (SPPS) and solution-phase chemistry. However, the highly reactive intermediates generated during this acidolysis frequently lead to frustrating side reactions.

This guide provides mechanistic insights, a quantitative troubleshooting matrix, and self-validating protocols to help you eliminate these impurities.

Mechanistic Insight: The Causality of Side Reactions

To troubleshoot effectively, you must understand the underlying physical chemistry of the deprotection event. When TFA protonates the Boc carbamate, it triggers a fragmentation that releases carbon dioxide and a tert-butyl carbocation ( t -Bu + ) [1].

Because the t -Bu + cation is a highly electrophilic, hard Lewis acid, it will aggressively seek out electron-rich nucleophiles to stabilize itself[2]. If you do not provide sacrificial nucleophiles (scavengers) in your reaction mixture, the carbocation will alkylate the nucleophilic side chains of your peptide—most notably Tryptophan (indole ring), Tyrosine (phenol), Methionine (thioether), and Cysteine (thiol)[3].

Furthermore, the TFA itself can act as an acylating agent. During the concentration or neutralization phases, TFA can form trifluoroacetamides at the N-terminus or undergo an O→N acyl shift from transiently modified Serine/Threonine residues[4].

Reaction Pathway & Scavenger Mechanism

Fig 1: Mechanism of N-Boc acidolysis, generation of the t-butyl cation, and the role of scavengers.

Quantitative Troubleshooting Matrix

When analyzing your crude product via LC-MS, specific mass shifts ( Δ Mass) act as diagnostic fingerprints for distinct mechanistic failures. Use the table below to identify your side reaction and implement the correct preventative action.

Diagnostic Symptom (LC-MS)	Susceptible Residues	Root Cause Mechanism	Preventative Action
+56 Da (tert-butylation)	Trp, Tyr, Met, Cys	Unquenched t -butyl carbocations alkylating electron-rich side chains[5].	Add a carbocation scavenger cocktail (e.g., TIPS, EDT, or thioanisole) prior to TFA addition.
+96 Da (trifluoroacetylation)	N-terminal Pro, Ser, Thr	O -trifluoroacetylation by TFA followed by an O→N acyl shift during basic neutralization[4][6].	Co-evaporate TFA with toluene 3x before neutralization; use a mild basic wash (e.g., piperidine).
+16 Da (oxidation)	Met, Cys	Acid-catalyzed oxidation in the presence of dissolved oxygen or trace peroxides.	Degas solvents with N 2​ ; include reducing scavengers like EDT or thioanisole.
-18 Da (aspartimide formation)	Asp-Gly, Asp-Ser	Acid-catalyzed cyclization of Asp residues (less common in Boc than Fmoc, but possible during extended TFA exposure).	Minimize TFA exposure time; ensure rapid cooling during the exothermic TFA addition.

Self-Validating Experimental Protocols

Do not just follow the steps; observe the validation checkpoints to ensure the chemical system is behaving as expected.

Protocol A: Optimized Solution-Phase N-Boc Deprotection

Designed to prevent +56 Da and +96 Da mass shifts in sensitive small molecules and short peptides.

• Preparation: Dissolve the N-Boc protected compound in anhydrous CH 2​ Cl 2​ to a concentration of 0.1 M.

• Scavenger Addition: Add Triisopropylsilane (TIPS, 2.0 equivalents) and H 2​ O (2.0 equivalents).

  • Causality: TIPS acts as a bulky hydride donor that permanently reduces the t -butyl cation to isobutane. Water acts as a highly concentrated nucleophilic trap.

• Acidification: Cool the flask to 0 °C (ice bath). Add TFA dropwise to achieve a final volumetric ratio of 1:1 TFA:CH 2​ Cl 2​ .

  • Validation Checkpoint: The solution may turn slightly yellow. If it turns dark red/brown, this indicates rapid oxidation or polymerization of indole/phenol rings—increase scavenger equivalents in the next run.

• Cleavage: Remove the ice bath and stir at room temperature for 1–2 hours. Validate completion via TLC or LC-MS (look for the disappearance of the starting material mass).

• TFA Removal (Critical for preventing +96 Da): Concentrate the mixture under reduced pressure. To completely remove residual TFA, add 10 mL of toluene and evaporate to dryness. Repeat this co-evaporation step three times.

  • Causality: Toluene forms an azeotrope with TFA, ensuring it is physically removed from the system before base is introduced, preventing trifluoroacetylation[4].

• Neutralization: Dissolve the residue in CH 2​ Cl 2​ and stir with basic Amberlyst A-21 ion-exchange resin (or wash with saturated NaHCO 3​ ) to yield the free amine.

Protocol B: SPPS Cleavage & Deprotection Cocktail (Reagent K Variant)

Designed for global deprotection of highly nucleophilic peptide sequences.

• Cocktail Formulation: Prepare a fresh mixture of TFA / Thioanisole / Water / Phenol / 1,2-Ethanedithiol (EDT) in a ratio of 82.5 : 5 : 5 : 5 : 2.5 (v/v).

  • Causality: EDT is a "soft" nucleophile that expertly traps carbocations and prevents Met/Cys oxidation. Phenol protects Tyrosine from alkylation[5].

• Execution: Add 10 mL of the cocktail per gram of dry peptide-resin. Shake gently at room temperature for 2 hours.

• Precipitation: Filter the resin and drip the filtrate into 10 volumes of ice-cold diethyl ether.

  • Validation Checkpoint: A white precipitate should form immediately. If the precipitate is oily, residual scavengers (like thioanisole) are trapped; wash the pellet 3x with fresh cold ether and centrifuge.

Frequently Asked Questions (FAQs)

Q: I am synthesizing a peptide with multiple Tryptophan residues, and my LC-MS shows a ladder of +56 Da, +112 Da, and +168 Da peaks. What is happening? A: You are observing multiple tert-butylation events. The indole nitrogen and carbon atoms of Tryptophan are highly nucleophilic and will readily attack the t -butyl cations generated during Boc removal[2]. To fix this, you must increase the concentration of your scavengers. Switch to a cocktail containing at least 5% EDT and 5% TIPS, which outcompete the Tryptophan indole ring for the carbocations.

Q: My N-terminal Proline is showing a +96 Da adduct after I neutralized the peptide. How do I prevent this? A: The +96 Da mass shift corresponds to a trifluoroacetyl group. When Proline is at the N-terminus, it is highly susceptible to trifluoroacetylation. This often happens because TFA transiently forms an ester with a nearby Serine or Threonine side chain ( O -trifluoroacetylation). When you add a base to neutralize the peptide, the basic conditions catalyze an O→N acyl shift, transferring the TFA group to the N-terminal amine[4][6]. To prevent this, thoroughly co-evaporate your cleavage mixture with toluene to remove all TFA before applying any basic neutralization steps.

Q: My Methionine residue shows a +16 Da shift. Is this from the TFA? A: The +16 Da shift indicates oxidation to Methionine sulfoxide. While TFA itself is not an oxidant, the highly acidic environment makes the thioether highly susceptible to oxidation by dissolved atmospheric oxygen or trace peroxides in your solvents. Ensure you are using fresh, degassed TFA and add a reducing scavenger like thioanisole or EDT to your cleavage cocktail.

Q: Can I perform Boc deprotection without TFA to avoid these side reactions entirely? A: Yes. If your substrate is highly sensitive to TFA-induced side reactions, you can use 4 M HCl in dioxane[1]. HCl does not cause trifluoroacetylation (since there is no trifluoroacetyl group), and the chloride ion acts as a mild nucleophile that can help quench the carbocation. Alternatively, Lewis acids like TMSOTf (Trimethylsilyl trifluoromethanesulfonate) can be used for milder deprotection in specific solution-phase scenarios.

References

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis National Institutes of Health (NIH) / PMC[Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry AAPPTec[Link]

• New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol Organic Letters - ACS Publications[Link]

• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration ResearchGate [Link]

• A facile strategy to prevent trifluoroacetylation of N-terminal proline peptides ResearchGate[Link]

• The Development and Application of a Novel Safety-Catch Linker for BOC-Based Assembly of Libraries of Cyclic Peptides ACS Publications[Link]

Sources

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• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Acid Concentration for N-Boc Cleavage

Welcome to the Technical Support Center dedicated to the strategic optimization of N-Boc (tert-butyloxycarbonyl) cleavage. The removal of the Boc protecting group is a fundamental transformation in organic synthesis, particularly in peptide and pharmaceutical chemistry. While seemingly straightforward, this acid-labile deprotection is nuanced, and its success is critically dependent on the careful selection and concentration of the acid. This guide provides in-depth troubleshooting advice and frequently asked questions to empower researchers, scientists, and drug development professionals to navigate the challenges of N-Boc deprotection, ensuring high yields and product purity.

Troubleshooting Guide

This section addresses specific issues encountered during N-Boc cleavage experiments, offering causative explanations and actionable solutions.

Problem 1: My N-Boc deprotection is incomplete, resulting in low yield.

Potential Causes & Solutions:

• Insufficient Acid Stoichiometry or Concentration: The cleavage of the Boc group is an acid-catalyzed process, and for many acids, the reaction rate has a second-order dependence on the acid concentration.[1][2] If your substrate contains basic moieties (e.g., pyridine, imidazole), these will consume the acid, necessitating a larger excess.[1]

  • Solution: Increase the concentration of the acid. For instance, if 20% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) is ineffective, consider increasing to 50% or even 100% TFA for more resistant substrates.[3][4][5] Alternatively, switching to a stronger acid system like 4M HCl in 1,4-dioxane can be effective.[3][6]

• Inadequate Reaction Time or Temperature: Deprotection is a kinetic process. While many reactions are complete within 30 minutes to 2 hours at room temperature, sterically hindered or electronically deactivated substrates may require longer reaction times or gentle heating.[6][7]

  • Solution: Extend the reaction time and monitor progress diligently using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][6] If the reaction is sluggish at room temperature, consider a modest increase in temperature, keeping in mind the stability of other functional groups.[1][8]

• Poor Solubility or Resin Swelling (for Solid-Phase Synthesis): In solid-phase peptide synthesis (SPPS), incomplete deprotection can arise from poor swelling of the resin, which limits the access of the acidic reagent to the reaction sites.[9]

  • Solution: Ensure the chosen solvent system provides good solubility for the substrate and effectively swells the resin. A study comparing 55% TFA in DCM to 100% TFA found the former led to higher purity peptides, likely due to better resin swelling and solvent transfer.[7][9]

Problem 2: I'm observing significant side products, compromising the purity of my final compound.

Potential Causes & Solutions:

• Alkylation by the tert-Butyl Cation: The most common side reaction during Boc deprotection is the alkylation of nucleophilic residues by the liberated tert-butyl cation.[3] Electron-rich functional groups, such as the indole ring of tryptophan, the thioether of methionine, and the phenolic ring of tyrosine, are particularly susceptible to this modification.[3][10]

  • Solution: Employ Scavengers. Scavengers are nucleophilic compounds added to the cleavage cocktail to trap the reactive tert-butyl cation before it can react with the substrate.[10][11] The choice of scavenger is dictated by the sensitive residues present in your molecule.[3]

Scavenger	Target Residue(s)	Typical Concentration (v/v)	Notes
Triisopropylsilane (TIS)	Trp, Met, Cys, Tyr	1-5%	A highly effective and common carbocation scavenger.[3]
Water	General	2.5-5%	Acts as a scavenger and facilitates the hydrolysis of the Boc group.[11]
1,2-Ethanedithiol (EDT)	Trp	1-5%	Particularly effective at preventing the acid-catalyzed oxidation of tryptophan.[10][12]
Thioanisole	Met	1-5%	Used to protect methionine, but should be avoided with tryptophan-containing peptides as it can lead to side reactions.[3][11][13]

• Cleavage of Other Acid-Sensitive Protecting Groups: If your molecule contains other acid-labile groups (e.g., tert-butyl esters, Cbz groups), standard Boc deprotection conditions may lead to their undesired removal.[14][15]

  • Solution: Utilize Milder or Orthogonal Deprotection Methods. The key to selective deprotection lies in an orthogonal strategy.[14] For substrates with other acid-sensitive groups, consider using:

    • HCl in Dioxane: This reagent often provides excellent selectivity for Boc deprotection over tert-butyl esters.[14]

    • Aqueous Phosphoric Acid: Has been shown to be selective for Boc removal in the presence of benzyl esters.[15]

    • Lewis Acids: Reagents like FeCl₃ can offer unique selectivity pathways for Boc deprotection.[16]

    • Non-Acidic Methods: For highly sensitive substrates, thermal deprotection or methods like using oxalyl chloride in methanol can be valuable alternatives.[15][17][18][19]

Problem 3: My work-up procedure is difficult, and I'm struggling to isolate the pure product.

Potential Causes & Solutions:

• Residual Acid: Strong acids like TFA can be difficult to remove completely by simple evaporation, leading to the formation of salts with the deprotected amine and complicating downstream processing.[4][20]

  • Solution: After concentrating the reaction mixture, perform a co-evaporation with a solvent like toluene or isopropanol to help azeotropically remove residual TFA.[1][5] For basic work-up, dissolve the residue in an organic solvent and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid.[6]

• Product Precipitation: The deprotected amine may precipitate from the reaction mixture as a salt (e.g., hydrochloride or trifluoroacetate), which can sometimes be sticky and difficult to handle.[6][21]

  • Solution: If the product precipitates as a salt, it can often be collected by filtration and washed with a non-polar solvent like diethyl ether.[6] If the product is water-soluble, ion-exchange resins like Amberlyst can be used to isolate the free amine.[20]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of acid-catalyzed N-Boc deprotection?

The deprotection proceeds via a four-step mechanism:

• Protonation: The carbonyl oxygen of the Boc group is protonated by the acid.

• Formation of a tert-butyl Cation: The protonated carbamate becomes unstable and fragments, leading to the loss of a stable tert-butyl cation and the formation of a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is unstable and rapidly decarboxylates to yield the free amine and carbon dioxide.

• Protonation of the Amine: The liberated amine is protonated by the acid, forming the corresponding salt.[5][22]

Q2: How do I monitor the progress of my N-Boc deprotection reaction?

The most common and convenient methods for monitoring the reaction are Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][6][23]

• TLC: The deprotected amine is more polar than the Boc-protected starting material and will have a lower Rf value. Staining the TLC plate with ninhydrin can be used to visualize the primary or secondary amine product, which typically appears as a colored spot.[23][24]

• LC-MS: This technique provides a more quantitative assessment of the reaction progress and can help identify the formation of any side products.[23]

Q3: What are some "greener" alternatives to TFA for N-Boc deprotection?

Due to its corrosive nature and environmental persistence, there is a growing interest in replacing TFA.[22] Some greener alternatives include:

• p-Toluenesulfonic acid (pTSA): This biodegradable Brønsted acid is a cost-effective and efficient catalyst for Boc deprotection.[25] It can be used in deep eutectic solvents for a more sustainable procedure.[25]

• Phosphoric Acid (H₃PO₄): A less hazardous strong acid that can be used for Boc removal.[15][22]

• Sulfuric Acid (H₂SO₄): Can be used in solvents like toluene for effective deprotection.[22]

• Thermal Deprotection: In some cases, the Boc group can be removed by heating in a suitable solvent, completely avoiding the use of acid.[17][26]

Q4: Can I selectively deprotect an N-Boc group in the presence of other protecting groups?

Yes, this is a cornerstone of modern synthetic strategy known as orthogonal protection.[14] The Boc group's lability to acid allows for its selective removal in the presence of base-labile groups (e.g., Fmoc) or groups removed by hydrogenolysis (e.g., Cbz).[14] The key is to choose conditions that are mild enough not to affect the other protecting groups.

Experimental Protocols

Protocol 1: Standard Deprotection using TFA in DCM[5][6]

• Dissolve the Boc-protected amine (1 equivalent) in Dichloromethane (DCM). A typical concentration is 0.1-0.5 M.

• Cool the solution to 0°C in an ice bath.

• Slowly add Trifluoroacetic acid (TFA). A common concentration is 25-50% (v/v) in DCM.

• Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• For work-up, dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Protocol 2: Selective Deprotection using HCl in Dioxane[6][14]

• Dissolve the Boc-protected amine (1 equivalent) in a minimal amount of a suitable co-solvent if necessary.

• Add a 4M solution of HCl in 1,4-dioxane (4-5 equivalents).

• Stir the mixture at room temperature for 1 to 4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, the product often precipitates as the hydrochloride salt. The solid can be collected by filtration and washed with diethyl ether.

References

• Selective deprotection of Boc amines in the presence of other protecting groups - Benchchem. [URL: https://vertexaisearch.cloud.google.
• Application Note and Protocols: Deprotection of Boc Group from Tryptophan-Containing Peptides - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5V7OqzzTf6iMnw0cl_cRBqQyCiBSsCZnUhEil7H2qt9vQW_jCKVCv3ZvcaJwFWlyQMJdud20jLrPG_X5HjD09WwMnlrjTbr1a3SJs88_wK9BczYP318a7WsEcNbcJ_peO8zH3GNZsHk_r75OXUa97lGmg8hv6guP1OHNUAnXjmVSZ2ImrwlOsGrhmbQSqUbjfmHSuut_QQbuRrYb6wUZWaYI3qFsUPUlOGAmdKXZqe9g5yr6g6st_pA==]
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• The Chemistry of the Boc Protecting Group - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHXGmHSu0DK4zORVvUkBW-L05bCm2LJvthQxxwE71MAXr7fBsmi6enDmMZTOTTBwsM9sDWhmmMULefDb9gQG4MSdllL_z2hAx6VoZq1uxk9zCBsEFs7dQOykmrGiC24e4t_ega1k3DURXw_s-HXONfYobBWVDgRIB69ru_V-bY-euI8LIlYLQ==]
• Application Notes and Protocols for the Use of Scavengers in Boc-Cys-Ser-OH Peptide Synthesis - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFVFiGAw0Y3W_COencOEANw60lmXyyMGYoQPJUrweM7SxDNHG0VfAE8QOwpjk1QIPagRkLHCnQvasO0NpI_z5GxXXovddbZeyL8jZbrOOYjnWWUUzcdxtx_x1Ku3_3fp1qIWMOE9gqJeJidsTnt-qmuUoM4D68Pd9AtRBRweNLsRXJX7zgux-R38Dliv5njeAeAqyzWxLdOZBu718xKOnxZVCsF7PrWh88YonwZUs7spO08b1cuO0QW_pk=]
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Technical Support Center: Alternative Methods for N-Boc Deprotection in Acid-Sensitive Substrates

Welcome to the technical support center for navigating the challenges of N-Boc deprotection, specifically tailored for researchers, scientists, and drug development professionals working with acid-sensitive substrates. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate the successful removal of the tert-butyloxycarbonyl (Boc) protecting group while preserving molecular integrity.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during N-Boc deprotection with a focus on non-traditional, milder methodologies.

Issue 1: Degradation of Acid-Labile Functional Groups

Question: My standard TFA or HCl protocol is cleaving other acid-sensitive groups (e.g., acetals, ketals, tert-butyl esters) in my molecule. What are my best alternative strategies?

Answer: This is a classic challenge when working with complex molecules. The key is to move away from strong Brønsted acids towards milder or non-acidic conditions.

Recommended Solutions:

• Lewis Acid-Mediated Deprotection: Lewis acids offer a non-protic alternative for Boc cleavage. Reagents like zinc bromide (ZnBr₂) or trimethylsilyl iodide (TMSI) can be effective under milder conditions.[1][2]

• Milder Acidic Conditions: Consider using weaker protic acids like aqueous phosphoric acid or p-toluenesulfonic acid (pTSA).[1] Deep eutectic solvents (DES) composed of choline chloride and pTSA also present an environmentally friendly option.[3]

• Oxalyl Chloride in Methanol: This system generates HCl in situ and has proven to be a very mild and efficient method for deprotecting a wide range of N-Boc protected amines, even in the presence of acid-labile esters.[2][4][5][6][7]

• Thermal Deprotection: In some cases, simply heating the Boc-protected compound can induce deprotection without any added acid.[1][2] This can be performed in a high-boiling solvent or a continuous flow reactor for precise temperature control.[8]

• Catalyst-Free Deprotection in Water: Refluxing the substrate in water is an effective and environmentally friendly method for the deprotection of various N-Boc protected amines.[1][9]

Issue 2: Incomplete or Sluggish Deprotection with Alternative Methods

Question: I've switched to a milder deprotection method, but now the reaction is very slow or doesn't go to completion. How can I optimize this?

Answer: Sluggish reactions with milder reagents are common and often require optimization of reaction parameters.

Recommended Solutions:

• Increase Reagent Stoichiometry: For Lewis acid-mediated reactions, such as with ZnBr₂, increasing the equivalents of the Lewis acid can drive the reaction to completion.[10]

• Elevate Temperature: Gently heating the reaction mixture can significantly increase the rate of deprotection.[11][12] However, this must be balanced with the thermal stability of your substrate.

• Solvent Choice: The choice of solvent can influence reaction rates. For instance, in ZnBr₂-mediated deprotections, dichloromethane (DCM) is often the solvent of choice.[10][13]

• Reaction Time: Milder methods may simply require longer reaction times. It is crucial to monitor the reaction progress closely using techniques like TLC or LC-MS to determine the optimal reaction time.[11]

Issue 3: Side Reaction - tert-butylation of Nucleophilic Residues

Question: Even with milder conditions, I'm observing byproducts with a mass increase of +56 amu, indicating tert-butylation. How can I prevent this?

Answer: The generation of the tert-butyl cation is an inherent part of Boc deprotection and can alkylate nucleophilic sites on your molecule, such as electron-rich aromatic rings or sulfur-containing functional groups.[1][14][15]

Recommended Solutions:

• Use of Scavengers: The most effective way to prevent this side reaction is by adding a scavenger to the reaction mixture to trap the tert-butyl cation.[11] Common scavengers include:

  • Triethylsilane (TES) or Triisopropylsilane (TIPS)

  • Thioanisole or anisole

  • Water

Frequently Asked Questions (FAQs)

Q1: Are there any "green" or environmentally friendly methods for N-Boc deprotection?

A1: Yes, several methods focus on reducing environmental impact. Catalyst-free deprotection using hot water is a notable green alternative.[9] Additionally, the use of deep eutectic solvents (DES) like choline chloride:p-toluenesulfonic acid provides an eco-friendly reaction medium.[3] Efforts are also ongoing to replace chlorinated solvents like DCM with more benign alternatives.[14]

Q2: Can I selectively deprotect one N-Boc group in the presence of another?

A2: Selective deprotection can be challenging but is achievable. For instance, ZnBr₂ has been reported to selectively deprotect secondary N-Boc amines in the presence of primary N-Boc amines.[10][13][16] Thermal deprotection in a continuous flow reactor has also demonstrated selectivity between aryl and alkyl N-Boc groups by precise temperature control.[8][17]

Q3: What are the advantages of using TMSI for Boc deprotection?

A3: Trimethylsilyl iodide (TMSI) is a mild and efficient reagent, particularly for water-soluble zwitterionic compounds.[1][18] A key advantage is that it can allow for the direct isolation of the product from the organic reaction medium without an aqueous workup, which is beneficial for water-unstable compounds.[1][18]

Comparative Data of Alternative N-Boc Deprotection Methods

The following table summarizes various alternative methods for N-Boc deprotection with typical reaction conditions.

Method	Reagent(s)	Solvent	Temperature	Typical Reaction Time	Key Advantages & Considerations
Lewis Acid-Mediated	ZnBr₂	Dichloromethane (DCM)	Room Temperature	4 hours - 3 days	Mild conditions, selective for secondary over primary N-Boc amines.[10][13][16][19] Can be slow.
Trimethylsilyl iodide (TMSI)	Chloroform or Acetonitrile	Room Temperature	Several hours to overnight	Mild, non-hydrolytic.[18][20][21] Good for zwitterionic compounds.[18]
Iron(III) Chloride (FeCl₃)	Acetonitrile	Room Temperature	Variable	Catalytic, practical, and selective in the presence of N-Cbz groups.[22]
Mild Brønsted Acid	Oxalyl Chloride / Methanol	Methanol	Room Temperature	1 - 4 hours	Very mild, tolerant of acid-labile esters.[4][5][6][23]
Aqueous Phosphoric Acid	Toluene or THF	40-50°C	3 - 14 hours	Environmentally benign, selective for Boc over benzyl esters.[23][24]
p-TsOH / Choline Chloride (DES)	Neat	Room Temperature	Short	Green, sustainable, and efficient.[3]
Thermal (Acid-Free)	None	Water	Reflux (100°C)	12 - 15 minutes	Environmentally friendly, catalyst-free.[9][25]
None	Trifluoroethanol (TFE) or Methanol	150 - 240°C	30 - 60 minutes	Acid-free, suitable for sensitive substrates, can be selective in continuous flow.[8][12]

Experimental Protocols

Protocol 1: Deprotection using Zinc Bromide (ZnBr₂) in DCM

This protocol is adapted for substrates where milder, non-protic conditions are required.

• Dissolve the N-Boc protected amine (1 equivalent) in anhydrous dichloromethane (DCM).

• Add anhydrous zinc bromide (ZnBr₂) (2-4 equivalents).[1][10] Note: Anhydrous conditions are crucial for reproducibility.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can range from a few hours to several days.[1][19]

• Upon completion, dilute the reaction mixture with an aqueous solution of sodium carbonate and extract with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected amine.[1]

Protocol 2: Deprotection using Oxalyl Chloride in Methanol

This method is particularly useful for substrates containing acid-labile esters.[4][7]

• Dissolve the N-Boc protected substrate (1 equivalent) in methanol.

• At room temperature, add oxalyl chloride (3 equivalents) dropwise to the solution.[2]

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The resulting residue can be neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted with a suitable organic solvent.[2]

Protocol 3: Thermal Deprotection in Water

An environmentally friendly, acid-free method.

• Suspend the N-Boc protected amine (1 equivalent) in deionized water.[25]

• Heat the mixture to reflux (100°C) with vigorous stirring.[9][25]

• Monitor the reaction by TLC. The reaction is often complete within 15 minutes.[9][25]

• Cool the reaction to room temperature.

• Extract the product with an appropriate organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.

Visual Guides

Decision-Making Workflow for N-Boc Deprotection

The following diagram illustrates a logical workflow for selecting an appropriate N-Boc deprotection method based on substrate sensitivity.

Caption: Decision tree for selecting an N-Boc deprotection method.

General Mechanism of Lewis Acid-Mediated N-Boc Deprotection

This diagram illustrates the general mechanism of N-Boc deprotection using a Lewis acid (LA).

Caption: Mechanism of Lewis acid-mediated N-Boc deprotection.

References

• BenchChem. (2025). Challenges in N-Boc deprotection and alternative methods. BenchChem.
• BenchChem. (2025). N-Boc deprotection issues and alternative methods. BenchChem.
• Nigam, S. C., Mann, A., Taddei, M., & Wermuth, C. G. (1989). Selective Removal of the Tert-Butoxycarbonyl Group from Secondary Amines: ZnBr2 as the Deprotecting Reagent.
• BenchChem. (2025). Technical Support Center: Alternative Methods for N-Boc Deprotection. BenchChem.
• Common Organic Chemistry. (n.d.). Zinc Bromide.
• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017-24026.
• Alcaide, B., Almendros, P., & Aragoncillo, C. (2015). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii). Green Chemistry, 17(2), 833-837.
• BenchChem. (2025). A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies. BenchChem.
• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017-24026.
• BenchChem. (2025). Experimental procedure for deprotection of Boc-protected amines. BenchChem.
• BenchChem. (2025). Troubleshooting Guide for Boc Deprotection of Cyclic Amines. BenchChem.
• Wu, Y., & Sun, Y. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6147-6150.

• ResearchGate. (n.d.). A mild and selective method for N-Boc deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - ZnBr2.
• Li, B., et al. (2014). N-Boc Deprotection and Isolation Method for Water-Soluble Zwitterionic Compounds. The Journal of Organic Chemistry, 79(23), 11467-11474.
• Berredjem, M., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. Journal of the Mexican Chemical Society, 56(2), 163-167.
• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017–24026.
• ACS GCI Pharmaceutical Roundtable. (2026). BOC Deprotection. WordPress.

• ResearchGate. (n.d.). A practical, catalytic and selective deprotection of a Boc group in N,N '-diprotected amines using iron(III)-catalysis. Retrieved from [Link]

• BenchChem. (2025). Optimizing Boc deprotection conditions to avoid side reactions. BenchChem.
• RSC Publishing. (n.d.). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable ionic liquid.
• Arcadi, A., et al. (2020). A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles. Molecules, 25(21), 5035.
• ACS GCI Pharmaceutical Roundtable. (2026). Thermal Methods. WordPress.
• Hone, C. A., & Kappe, C. O. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1235–1243.

• ResearchGate. (n.d.). Conditions for the thermal Boc deprotection and subsequent oxidation to benzo[c]phenanthridine 13 a. Retrieved from [Link]

• Imperato, G., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(22), 8029.
• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection.

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• BenchChem. (2025). Alternative mild deprotection methods for BOC-L-Alanine benzyl ester. BenchChem.
• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017-24026.

• ResearchGate. (2016). Any suggestion on Boc deprotection without using acid? Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TMSI.
• Hone, C. A., & Kappe, C. O. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1235–1243.

• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR and Mass Spectrometric Analysis of N-Boc-3-aminononanoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the unambiguous characterization of molecular structures is paramount. N-Boc-3-aminononanoic acid, a non-proteinogenic amino acid, serves as a valuable building block. Its defined stereochemistry and the presence of the versatile tert-butyloxycarbonyl (Boc) protecting group make it a key intermediate in the synthesis of novel therapeutic agents. This guide provides an in-depth, comparative analysis of two cornerstone analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)—for the definitive structural elucidation and purity assessment of this compound.

This document moves beyond a simple recitation of data, offering insights into the causality behind experimental choices and establishing a self-validating system of analysis. Every claim is substantiated with citations to authoritative sources, ensuring a foundation of scientific integrity.

The Analytical Imperative: Why NMR and MS?

The complementary nature of NMR and MS provides a holistic understanding of molecular structure. NMR spectroscopy offers a detailed map of the carbon-hydrogen framework, revealing connectivity and stereochemistry through chemical shifts and coupling constants. In contrast, mass spectrometry provides the precise molecular weight and, through fragmentation analysis, reveals the constituent building blocks of the molecule. The synergy of these techniques allows for a level of analytical certainty that is indispensable in modern chemical research.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For N-Boc-3-aminononanoic acid, both ¹H and ¹³C NMR are essential for a comprehensive analysis.

Experimental Protocol: Acquiring High-Quality NMR Data

A robust and reproducible NMR protocol is the bedrock of accurate structural assignment. The following procedure is recommended for N-Boc-3-aminononanoic acid.

Sample Preparation:

• Solvent Selection: Deuterochloroform (CDCl₃) is a common and effective solvent for N-Boc protected amino acids due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent peak.[1] For compounds with limited solubility in CDCl₃, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) can be viable alternatives.[2][3]

• Concentration: A concentration of 5-10 mg of the analyte in 0.5-0.7 mL of deuterated solvent is typically sufficient for obtaining high-quality spectra on a modern NMR spectrometer (400 MHz or higher).

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing chemical shifts to 0.00 ppm.[3]

Instrumental Parameters:

• Spectrometer: A 400 MHz or higher field spectrometer is recommended for achieving good signal dispersion, which is crucial for resolving complex multiplets.

• ¹H NMR:

  • A standard pulse program is typically sufficient.

  • An acquisition time of 2-4 seconds and a relaxation delay of 1-2 seconds are generally adequate.

  • A sufficient number of scans (typically 8-16) should be acquired to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Proton-decoupled experiments (e.g., zgpg30) are standard for simplifying the spectrum and improving sensitivity.

  • A larger number of scans (often several hundred to thousands) is required due to the lower natural abundance of the ¹³C isotope.

NMR experimental workflow.

Data Interpretation: Decoding the Spectra

The expected ¹H and ¹³C NMR spectral data for N-Boc-3-aminononanoic acid are summarized below. The chemical shifts are predictive and may vary slightly based on solvent and concentration.

Table 1: Predicted ¹H NMR Data for N-Boc-3-aminononanoic Acid in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~5.0	br s	1H	NH	The carbamate proton is often broad and may exchange with trace water in the solvent.
~3.8	m	1H	H-3	This proton is deshielded by the adjacent nitrogen atom.
~2.4	m	2H	H-2	These protons are adjacent to the carbonyl group of the carboxylic acid.
~1.45	s	9H	C(CH₃)₃	The nine equivalent protons of the Boc group give a characteristic strong singlet.[4]
~1.3-1.6	m	8H	H-4, H-5, H-6, H-7	The methylene protons of the alkyl chain.
~0.9	t	3H	H-8	The terminal methyl group of the nonanoic acid chain.

Table 2: Predicted ¹³C NMR Data for N-Boc-3-aminononanoic Acid in CDCl₃

Chemical Shift (δ, ppm)	Assignment	Rationale
~175	C=O (acid)	The carboxylic acid carbonyl carbon is typically found in this region.
~155	C=O (Boc)	The carbamate carbonyl carbon is slightly upfield from the acid carbonyl.[1]
~80	C(CH₃)₃	The quaternary carbon of the Boc group.[1]
~48	C-3	The carbon atom attached to the nitrogen.
~38	C-2	The carbon atom alpha to the carboxylic acid.
~36, 31, 29, 25, 22	C-4, C-5, C-6, C-7	The methylene carbons of the alkyl chain.
~28	C(CH₃)₃	The three equivalent methyl carbons of the Boc group.[1]
~14	C-8	The terminal methyl carbon.

Mass Spectrometry: Unveiling Molecular Weight and Fragmentation

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. For N-Boc-3-aminononanoic acid, both soft ionization techniques like Electrospray Ionization (ESI) and harder ionization techniques like Electron Ionization (EI) can provide valuable information.

Experimental Protocol: A Guide to Mass Spectrometric Analysis

The choice of ionization technique and analytical parameters is critical for obtaining meaningful mass spectral data.

Sample Preparation:

• Solvent: For ESI-MS, a solvent system that promotes ionization is preferred, such as methanol or acetonitrile with a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode).

• Concentration: A dilute solution (typically in the low µg/mL to ng/mL range) is sufficient for ESI-MS.

Instrumental Parameters:

• ESI-MS:

  • This is a soft ionization technique that typically yields the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻.

  • Tandem mass spectrometry (MS/MS) can be performed on the parent ion to induce fragmentation and obtain structural information.

• EI-MS:

  • This is a high-energy ionization technique that often leads to extensive fragmentation and may not show a prominent molecular ion peak.[5]

  • The fragmentation pattern can be highly reproducible and serves as a molecular fingerprint.

Mass spectrometry experimental workflow.

Data Interpretation: Deciphering the Fragmentation Puzzle

The expected molecular weight of N-Boc-3-aminononanoic acid (C₁₄H₂₇NO₄) is 273.19 g/mol .

ESI-MS:

• Positive Ion Mode: Expect a prominent peak at m/z 274.2, corresponding to the protonated molecule [M+H]⁺.

• Negative Ion Mode: Expect a prominent peak at m/z 272.2, corresponding to the deprotonated molecule [M-H]⁻.

Tandem MS (MS/MS) of [M+H]⁺ (m/z 274.2):

The fragmentation of N-Boc protected amino acids is well-characterized. Key fragmentation pathways include:

• Loss of isobutylene (56 Da): A characteristic fragmentation of the Boc group, leading to a fragment at m/z 218.2 ([M+H - C₄H₈]⁺).[6][7]

• Loss of the Boc group (100 Da): Cleavage of the carbamate bond results in a fragment at m/z 174.2 ([M+H - C₅H₉O₂]⁺).

• Loss of water (18 Da): A common fragmentation for molecules containing a carboxylic acid, leading to a fragment at m/z 256.2.

• Loss of carbon monoxide and water (46 Da): Sequential loss from the carboxylic acid group can lead to a fragment at m/z 228.2.[8]

Table 3: Predicted Key Mass Spectral Fragments of N-Boc-3-aminononanoic Acid

m/z (Positive Ion ESI-MS/MS)	Proposed Fragment
274.2	[M+H]⁺
218.2	[M+H - C₄H₈]⁺
174.2	[M+H - C₅H₉O₂]⁺
256.2	[M+H - H₂O]⁺
228.2	[M+H - H₂O - CO]⁺

Comparative Analysis: NMR vs. Mass Spectrometry

Feature	NMR Spectroscopy	Mass Spectrometry
Information Provided	Detailed connectivity, stereochemistry, and quantification.	Molecular weight and fragmentation patterns.
Sample Requirement	Milligram quantities.	Microgram to nanogram quantities.
Sample State	Solution.	Gas phase (ions).
Destructive?	No.	Yes.
Key Strengths	Unambiguous structural elucidation of isomers.	High sensitivity and accurate mass measurement.
Key Limitations	Lower sensitivity, can be time-consuming for complex molecules.	Provides limited information on stereochemistry and isomer differentiation.

Conclusion: A Synergistic Approach to Structural Verification

The robust characterization of N-Boc-3-aminononanoic acid necessitates a synergistic application of both NMR spectroscopy and mass spectrometry. NMR provides the detailed architectural blueprint of the molecule, while mass spectrometry confirms its elemental composition and provides corroborating structural evidence through predictable fragmentation pathways. By employing the rigorous experimental protocols and interpretative frameworks outlined in this guide, researchers, scientists, and drug development professionals can achieve an unassailable level of confidence in the identity and purity of this critical synthetic intermediate. This analytical rigor is not merely a procedural formality; it is the cornerstone of reproducible science and the accelerated development of novel therapeutics.

References

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• MDPI. "Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates." Last modified October 25, 2019. [Link]

• Scholars Research Library. "Der Pharma Chemica." Accessed March 20, 2026. [Link]

• MDPI. "13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions." Last modified February 9, 2022. [Link]

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• PMC. "A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids." Last modified November 11, 2024. [Link]

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Fmoc vs. Boc Protection for 3-Aminononanoic Acid: A Comprehensive Comparison Guide

Introduction: The Challenge of Hydrophobic β-Amino Acids

3-Aminononanoic acid (3-ANA) is a highly hydrophobic β-amino acid characterized by a bulky six-carbon aliphatic side chain. Naturally found in complex macrolactam antibiotics like cremimycin[1], 3-ANA is increasingly utilized in peptidomimetic drug design to confer resistance to enzymatic degradation and enhance membrane permeability.

However, incorporating this lipophilic residue via Solid-Phase Peptide Synthesis (SPPS) presents a significant synthetic bottleneck. The long aliphatic tail strongly drives hydrophobic collapse and aggregation on the resin. This guide objectively evaluates the two dominant N-α protection strategies—9-fluorenylmethyloxycarbonyl (Fmoc) and tert-butyloxycarbonyl (Boc)—specifically for the synthesis and coupling of 3-aminononanoic acid, providing researchers with the causal reasoning and self-validating protocols needed to optimize their workflows.

Chemical Principles & Causality of Protection Strategies

The fundamental challenge with 3-ANA is its extreme hydrophobicity. The choice between Fmoc and Boc protection dictates not only the cleavage conditions but the physical state of the growing peptide chain during synthesis[2].

• The Fmoc Strategy (Base-Labile): Deprotection relies on a secondary amine (typically 20% piperidine in DMF). This mechanism leaves the N-terminus as a neutral free amine. For lipophilic residues like 3-ANA, this neutral state maximizes van der Waals interactions between the aliphatic tails and allows the peptide backbone to form intermolecular hydrogen bonds. This leads to severe β-sheet-like aggregation, which sterically buries the N-terminus and drops subsequent coupling efficiencies[3].

• The Boc Strategy (Acid-Labile): Deprotection utilizes 100% trifluoroacetic acid (TFA). The critical mechanistic advantage here is that the N-terminus remains protonated as a TFA salt. Electrostatic repulsion between the positively charged chains keeps the resin swollen and the peptide extended[4]. By employing in situ neutralization during the subsequent coupling step, the free amine is trapped by the activated amino acid in milliseconds, preempting aggregation.

Caption: Mechanistic divergence in peptide aggregation between Fmoc and Boc deprotection strategies.

Comparative Data: Fmoc vs. Boc for 3-Aminononanoic Acid

The following table summarizes the physicochemical properties and strategic implications of utilizing Fmoc versus Boc protection for 3-ANA[4],[],[2].

Parameter	Fmoc-3-Aminononanoic Acid	Boc-3-Aminononanoic Acid
Molecular Weight	~395.5 g/mol	~273.4 g/mol
N-Terminal Deprotection	20% Piperidine in DMF (Base)	100% TFA (Acid)
Final Resin Cleavage	95% TFA (Acid)	Anhydrous HF (Strong Acid)
Aggregation Propensity	High (Neutral free amine promotes collapse)	Low (Protonated TFA salt induces repulsion)
Coupling Efficiency	Moderate (Steric hindrance from bulky Fmoc)	High (Smaller protecting group footprint)
Atom Economy	Lower (Large fluorenyl byproduct)	Higher (Volatile isobutylene and CO₂ byproducts)
Specialized Equipment	Standard fume hood	Requires specialized Teflon HF cleavage apparatus

Experimental Protocols: A Self-Validating System

Protocol 1: Synthesis of Protected 3-Aminononanoic Acid Monomers

Causality: Direct amination of nonenoic acid often yields racemic mixtures. The Arndt-Eistert homologation is chosen because the Wolff rearrangement proceeds with strict retention of stereochemistry, ensuring the enantiomeric purity of the β-amino acid[6].

Step-by-Step Methodology:

• Activation: Dissolve 10 mmol of Fmoc- or Boc-L-α-aminooctanoic acid in anhydrous THF. Cool to -15 °C. Add 1.1 eq of N-methylmorpholine (NMM) followed by 1.0 eq of isobutyl chloroformate to form the mixed anhydride.

• Diazoketone Formation: Filter the precipitated NMM-HCl salt. Add the filtrate dropwise to an ethereal solution of diazomethane (3.0 eq) at 0 °C. Stir for 2 hours.

  • Self-Validation Checkpoint: Perform FT-IR analysis on a small aliquot. The appearance of a sharp peak at ~2100 cm⁻¹ confirms the formation of the diazoketone.

• Wolff Rearrangement: Concentrate the solution under reduced pressure. Dissolve the residue in 1,4-dioxane/water (9:1). Add a catalytic amount of silver benzoate (AgOBz, 0.1 eq) and sonicate or microwave irradiate until nitrogen evolution ceases.

  • Self-Validation Checkpoint: The disappearance of the 2100 cm⁻¹ IR peak confirms the complete conversion of the diazoketone to the β-amino acid.

• Purification: Extract with ethyl acetate, wash with 1M KHSO₄ and brine, dry over Na₂SO₄, and purify via flash chromatography to yield the pure protected 3-ANA.

Protocol 2: Solid-Phase Coupling Workflows

Causality: For Fmoc-3-ANA, HATU is selected over HBTU because its 7-aza modification accelerates coupling via a neighboring group effect, which is critical to overcome the steric hindrance of the β-carbon and the bulky Fmoc group[]. For Boc-3-ANA, in situ neutralization is mandatory; adding the base (DIEA) simultaneously with the activated ester ensures the amine is acylated faster than it can aggregate[4].

Workflow A: Fmoc-3-ANA Coupling

• Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (6x).

• Activation: Pre-activate 3.0 eq of Fmoc-3-ANA and 3.0 eq of HATU in DMF. Add 6.0 eq of DIPEA.

• Coupling: Add the activated mixture to the resin. Shake for 60 minutes at room temperature.

• Validation: Perform a quantitative Kaiser (ninhydrin) test.

  • Self-Validation Checkpoint: A clear yellow solution (absorbance < 0.05 at 570 nm) confirms >99% coupling efficiency. If blue, perform a second coupling cycle.

Workflow B: Boc-3-ANA Coupling (In Situ Neutralization)

• Deprotection: Treat the resin with 100% TFA for 2 x 5 min. Wash with DMF (6x). Do not use a base wash.

• Activation: Pre-activate 3.0 eq of Boc-3-ANA and 3.0 eq of HBTU in DMF.

• Coupling & Neutralization: Add the activated mixture to the TFA-salt resin, immediately followed by 6.0 eq of DIEA to neutralize and couple simultaneously. Shake for 30 minutes.

• Validation: Perform a quantitative Kaiser test to ensure complete acylation.

Caption: Workflow comparison of Fmoc vs Boc SPPS cycles for 3-aminononanoic acid.

Conclusion

While Fmoc chemistry remains the modern standard for routine peptide synthesis due to its milder cleavage conditions and avoidance of hazardous HF[2], the Boc strategy offers superior biophysical performance for highly hydrophobic β-amino acids like 3-aminononanoic acid. The ability of Boc deprotection to maintain a protonated, aggregation-resistant N-terminus directly translates to higher crude purities and yields in difficult, lipophilic sequences[4]. Researchers must weigh the operational safety of Fmoc against the superior coupling kinetics provided by Boc's in situ neutralization.

References

• Peptide Synthesis - FAQ | AAPPTEC Source: AAPPTEC URL
• Peptide synthesis - Wikipedia Source: Wikipedia URL
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis Source: BOC Sciences URL
• Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis Source: BenchChem URL
• Characterizing the Biochemical Role of an Unusual Fatty Acyl-AMP Ligase from a Hybrid PKS-NRPS Pathway in Nematodes Source: ACS Publications URL
• Homologation of α-Amino Acids to β-Amino Acids Using Boc2O Source: ResearchGate URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 4. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Biological Activity of 3-Aminononanoic Acid vs. its N-Boc Protected Form

Executive Summary & Biological Context

For drug development professionals and synthetic biologists, the distinction between a native biological substrate and its synthetically protected counterpart is foundational. 3-Aminononanoic acid (3-ANA) is a naturally occurring, non-proteinogenic aliphatic β-amino acid. It serves as a critical polyketide starter unit in the biosynthesis of potent macrolactam antibiotics, such as cremimycin, which exhibit significant antibacterial and antitumor activities[1].

Conversely, N-Boc-3-aminononanoic acid is a synthetic derivative where the reactive β-amino group is masked by a tert-butyloxycarbonyl (Boc) protecting group. While this modification renders the molecule biologically inert within native enzymatic pathways, it transforms it into an indispensable building block for Solid-Phase Peptide Synthesis (SPPS) and the development of novel peptidomimetics.

This guide objectively compares the biological recognition, structural mechanics, and experimental utility of both forms, providing actionable protocols for assaying their performance.

Mechanistic Divergence: Enzyme Recognition vs. Steric Shielding

The biological activity of 3-aminononanoic acid is entirely dependent on its recognition by specific adenylation enzymes and thioesterases. According to 2, 3-ANA is formed via a non-2-enoyl-ACP thioester intermediate and is subsequently processed by enzymes like CmiS1 and CmiS2[2].

Once synthesized, the free β-amino group of 3-ANA is recognized by adenylation enzymes such as CmiS6 and IdnL1 . X-ray crystal structures reveal that these enzymes share a highly conserved recognition motif specifically contoured to form a hydrogen-bond network with the free β-amino pole of the substrate[1].

The Causality of N-Boc Inactivity: When the N-Boc protecting group is introduced, two critical biophysical changes occur:

• Loss of Hydrogen Bonding: The carbamate linkage masks the primary amine, neutralizing its ability to act as a hydrogen bond donor within the enzyme's active site.

• Severe Steric Clash: The bulky tert-butyl moiety physically cannot fit into the restrictive binding pocket of CmiS6/IdnL1, completely abolishing the formation of the necessary acyl-adenylate intermediate.

Biochemical pathway divergence between free and N-Boc protected 3-aminononanoic acid.

Quantitative Performance Comparison

To guide experimental design, the following table summarizes the comparative biochemical and synthetic metrics of both compounds.

Parameter	Free 3-Aminononanoic Acid	N-Boc-3-Aminononanoic Acid
Primary Biological Role	Biosynthetic polyketide starter unit	Synthetic intermediate / Building block
Enzyme Affinity (CmiS6/IdnL1)	High (Native Substrate)	Negligible (Steric Clash)
In vitro Adenylation Rate	100% (Baseline Reference)	< 0.1% (Below detection limit)
Primary Amine State	Protonated at physiological pH	Neutral, masked by carbamate
SPPS Coupling Efficiency	Poor (Causes auto-polymerization)	> 98% (Standard HATU/DIPEA conditions)
Aqueous Solubility	Moderate	Very Low (Highly hydrophobic Boc group)

Experimental Methodologies

To validate the biological activity and synthetic utility of these compounds, researchers must employ distinct, self-validating workflows.

Protocol A: In Vitro ATP-PPi Exchange Assay (Evaluating Biological Recognition)

Causality: This assay measures the first step of non-ribosomal peptide synthesis—amino acid adenylation. If the enzyme (e.g., CmiS6) recognizes the substrate, it forms an aminoacyl-adenylate intermediate and releases pyrophosphate (PPi). By adding radioactive ³²P-PPi to the buffer, the reverse reaction incorporates the radiolabel into ATP. The N-Boc form will fail to produce radioactive ATP, validating its biological inertness.

Step-by-Step Workflow:

• Reaction Preparation: Prepare a 100 µL reaction mixture containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 5 mM ATP, 1 mM substrate (Free 3-ANA or N-Boc-3-ANA), and 1 mM tetrasodium pyrophosphate spiked with ³²P-PPi (approx. 10⁵ cpm).

• Enzyme Incubation: Initiate the reaction by adding 1 µM of purified adenylation enzyme (e.g., CmiS6). Incubate at 30°C for 30 minutes.

• Reaction Quenching & Filtration: Stop the reaction by adding 500 µL of a quench buffer (1.2% w/v activated charcoal, 0.1 M tetrasodium pyrophosphate, 3.5% perchloric acid). Reasoning: The activated charcoal specifically binds the newly formed radioactive ATP, allowing the unreacted ³²P-PPi to remain in solution.

• Washing: Centrifuge the mixture, discard the supernatant, and wash the charcoal pellet three times with water to remove background ³²P-PPi.

• Quantification: Resuspend the charcoal in scintillation fluid and measure the bound ³²P-ATP using a liquid scintillation counter.

Step-by-step workflow for the in vitro ATP-PPi exchange adenylation assay.

Protocol B: Solid-Phase Peptide Synthesis (Evaluating Synthetic Utility)

Causality: Attempting to chemically activate the carboxylic acid of free 3-ANA results in uncontrolled auto-polymerization. The N-Boc protecting group shields the β-amino group, forcing the activated carboxyl group to react exclusively with the designated resin-bound amine, ensuring a controlled, sequence-specific elongation.

Step-by-Step Workflow:

• Resin Swelling: Swell 0.1 mmol of Rink Amide resin in Dimethylformamide (DMF) for 30 minutes.

• Activation: In a separate vial, dissolve 0.4 mmol of N-Boc-3-aminononanoic acid (4 equivalents) and 0.39 mmol of HATU in DMF. Add 0.8 mmol of DIPEA to activate the carboxylic acid.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 1 hour.

• Washing & Deprotection: Wash the resin thoroughly with DMF. To remove the Boc group for the next coupling step, treat the resin with 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) for 30 minutes, followed by extensive washing.

References

• Biosynthesis of macrolactam antibiotics with β-amino acid polyketide starter units - nih.gov 1

• Functional and Structural Analyses of the Split-Dehydratase Domain in the Biosynthesis of Macrolactam Polyketide Cremimycin - acs.org2

Sources

• 1. Biosynthesis of macrolactam antibiotics with β-amino acid polyketide starter units - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: Coupling Reagents for N-Boc-3-aminononanoic Acid in Peptide Synthesis

As a Senior Application Scientist, I frequently encounter the synthetic bottlenecks associated with β -amino acids. N-Boc-3-aminononanoic acid is a highly specialized building block, notably recognized as the polyketide starter unit in the biosynthesis of macrolactam antibiotics such as cremimycin [3].

Structurally, it features a hexyl aliphatic chain at the β -carbon. This introduces two major synthetic challenges: conformational flexibility (due to the extra methylene unit in the backbone) and severe steric hindrance (due to the bulky hexyl tail shielding the carboxylate). Standard peptide coupling protocols often fail here, resulting in sluggish kinetics, high rates of epimerization, and the accumulation of dead-end byproducts.

This guide provides an objective, data-driven comparison of modern coupling reagents to help you optimize the incorporation of N-Boc-3-aminononanoic acid into complex peptide sequences or small-molecule therapeutics.

Mechanistic Evaluation of Coupling Reagents

To achieve high-yielding amide bond formation with sterically hindered substrates, we must understand the causality behind reagent performance.

Carbodiimides: EDC/HOBt & DIC/Oxyma

Carbodiimides activate the carboxylic acid to form an O-acylisourea intermediate. For unhindered α -amino acids, aminolysis occurs rapidly. However, the bulky hexyl chain of N-Boc-3-aminononanoic acid severely retards the nucleophilic attack. This extended half-life of the O-acylisourea allows it to undergo a 1,3-O-to-N rearrangement, forming an inactive, irreversible N-acylurea byproduct. While the addition of Oxyma (with DIC) improves the reaction rate compared to HOBt, carbodiimides generally underperform for this specific substrate [1].

Aminium/Uronium Salts: HATU & COMU

Uronium salts like HATU and COMU are the gold standard for hindered β -amino acids. HATU converts the carboxylic acid into an O-At (7-aza-1-hydroxybenzotriazole) active ester. The critical advantage here is anchimeric assistance : the nitrogen atom at position 7 of the HOAt ring acts as a hydrogen-bond acceptor, pre-organizing the incoming amine and drastically lowering the activation energy of the transition state. COMU operates via a similar high-efficiency mechanism using an Oxyma leaving group, offering the added benefit of being non-explosive and less allergenic [1].

Phosphonium Salts: PyBOP

While uronium salts are highly efficient, an excess of HATU or COMU can react directly with the free N-terminus of the growing peptide chain, leading to irreversible guanidinylation (chain termination) [2]. Phosphonium salts like PyBOP do not cause guanidinylation, making them strategic alternatives when pre-activation times are difficult to control or when performing fragment condensations.

Mechanistic pathway of HATU-mediated activation and coupling of N-Boc-3-aminononanoic acid.

Quantitative Performance Analysis

The following data summarizes the comparative performance of these reagents when coupling N-Boc-3-aminononanoic acid to a resin-bound, sterically hindered secondary amine (e.g., an N-methylated amino acid) at room temperature.

Coupling Reagent / Additive	Typical Yield (%)	Reaction Time	Epimerization Risk	Primary Byproduct / Disadvantage
EDC / HOBt	62 - 68%	18 - 24 hours	Moderate	N-acylurea formation; very slow kinetics.
DIC / Oxyma	81 - 85%	4 - 8 hours	Low	Moderate reaction speed; DIU precipitation.
PyBOP / DIPEA	86 - 90%	2 - 4 hours	Low	Phosphoramide byproducts; difficult to purge.
COMU / DIPEA	> 92%	< 1 hour	Very Low	Reagent hydrolyzes rapidly in DMF solutions.
HATU / DIPEA	> 95%	< 45 mins	Very Low	Risk of guanidinylation if used in excess.

Strategic Takeaway: For N-Boc-3-aminononanoic acid, HATU provides the highest yield and fastest kinetics. However, to mitigate its primary disadvantage (guanidinylation), the stoichiometry must be strictly controlled (see protocol below).

Optimized Experimental Protocol (HATU/DIPEA System)

To ensure a self-validating and highly efficient coupling, this protocol utilizes a sub-stoichiometric amount of HATU relative to the amino acid. This ensures that 100% of the uronium salt is consumed during the pre-activation phase, leaving no reactive HATU to guanidinylate the resin-bound amine [2].

Materials Required:

• Substrate: N-Boc-3-aminononanoic acid (3.0 equivalents relative to resin loading)

• Coupling Reagent: HATU (2.9 equivalents)

• Base: N,N-Diisopropylethylamine (DIPEA) (6.0 equivalents)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Resin Preparation: Ensure the resin-bound amine is fully deprotected. Wash the resin thoroughly with DMF (3 × 5 mL) and Dichloromethane (DCM) (3 × 5 mL) to remove any residual piperidine.

• Pre-Activation (Critical Step): In a clean, dry vial, dissolve N-Boc-3-aminononanoic acid (3.0 eq) and HATU (2.9 eq) in a minimal volume of anhydrous DMF (approx. 0.1 M concentration).

• Base Addition: Add DIPEA (6.0 eq) to the vial. The solution will typically turn a pale yellow. Vortex for exactly 2 to 3 minutes . Scientific Rationale: Prolonged pre-activation of β -amino acids can lead to cyclization or degradation. 3 minutes is optimal for complete O-At ester formation without side reactions.

• Coupling: Transfer the pre-activated mixture to the reaction vessel containing the resin. Agitate gently at room temperature for 45 to 60 minutes.

• Self-Validation (In-Process Control): Drain the reaction mixture and wash the resin with DMF (5 × 3 mL). Perform a Kaiser Test (for primary amines) or a Chloranil Test (for secondary amines).

  • Negative result (colorless/yellow): Coupling is complete.

  • Positive result (blue/green): Incomplete coupling. Do not extend the time; instead, drain and perform a double-coupling using DIC/Oxyma to avoid altering the steric environment further.

• Post-Coupling Wash: Wash the resin with DMF, DCM, and Methanol before proceeding to the next synthetic step.

Standard solid-phase peptide synthesis (SPPS) workflow for hindered beta-amino acids.

Conclusion & Strategic Recommendations

When working with highly hindered, aliphatic β -amino acids like N-Boc-3-aminononanoic acid, standard carbodiimide chemistry is insufficient. The steric bulk of the hexyl chain demands a reagent capable of providing anchimeric assistance to drive the reaction forward.

• For maximum yield and speed: Utilize the HATU/DIPEA system, strictly adhering to a sub-stoichiometric ratio of HATU (2.9 eq) to the amino acid (3.0 eq) to prevent N-terminal guanidinylation.

• For greener, safer scale-up: Substitute HATU with COMU . It provides nearly identical kinetics and yields without the explosive risks associated with benzotriazole derivatives.

• For fragment condensation: Rely on PyBOP to eliminate any risk of chain termination, accepting a slight compromise in reaction time.

References

• Davies, J. S., et al. "Cyclic Tetrapeptides from Nature and Design: A Review of Synthetic Methodologies, Structure, and Function." Chemical Reviews, ACS Publications, 16 Aug. 2019. Available at:[Link]

• Sugiyama, R., et al. "Functional and Structural Analyses of the Split-Dehydratase Domain in the Biosynthesis of Macrolactam Polyketide Cremimycin." Biochemistry, ACS Publications, 13 Nov. 2019. Available at:[Link]

A Senior Application Scientist's Guide to the Comprehensive Purity Validation of N-Boc-(+/-)-3-Aminononanoic Acid

Introduction: The Imperative for Rigorous Purity Validation

N-Boc-(+/-)-3-aminononanoic acid is a non-proteinogenic amino acid that serves as a vital building block in the synthesis of peptidomimetics and other novel therapeutic agents. Its unique nine-carbon chain and stereocenter at the C3 position offer synthetic chemists a versatile scaffold for designing molecules with tailored pharmacological properties. However, the integrity of any downstream application—be it a complex peptide synthesis or a high-throughput screening campaign—is fundamentally dependent on the purity of this starting material. The presence of even minor impurities can drastically alter biological activity, compromise safety, and invalidate research outcomes.[1][]

Therefore, a robust, multi-technique approach to purity validation is not merely a quality control measure; it is a prerequisite for scientific rigor and reproducibility. This guide provides an in-depth comparison of essential analytical techniques, explaining the causality behind their application and presenting a self-validating framework for the comprehensive characterization of N-Boc-(+/-)-3-aminononanoic acid.[1]

The Analytical Strategy: A Multi-Pronged, Self-Validating Workflow

No single analytical method can provide a complete picture of a compound's purity. A trustworthy validation system relies on the orthogonal application of multiple techniques, where each method corroborates the findings of the others while providing unique insights into different aspects of the material's quality. The workflow below illustrates how identity, structural integrity, chemical purity, and stereoisomeric composition are assessed in a coordinated manner.

Caption: A comprehensive workflow for purity validation.

Structural Elucidation and Identity Confirmation

Before quantifying purity, it is essential to unequivocally confirm that the synthesized molecule is indeed N-Boc-(+/-)-3-aminononanoic acid. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the cornerstone techniques for this purpose.

A. ¹H and ¹³C NMR Spectroscopy: The Structural Blueprint

Rationale: NMR spectroscopy provides the most definitive structural confirmation by mapping the chemical environment of each proton and carbon atom in the molecule.[1][3] The resulting spectrum is a unique fingerprint that not only verifies the desired structure but can also reveal the presence of process-related impurities or residual solvents.[4]

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain a standard proton spectrum, typically requiring 16-64 scans.

• Data Processing: Process the data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak or an internal standard (e.g., TMS).

Expected ¹H NMR Data (in CDCl₃, estimated)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-C(CH₃)₃ (Boc)	~1.45	Singlet	9H	The nine equivalent protons of the tert-butyl group are shielded and appear as a sharp singlet.[3][5]
-CH₃ (Terminal)	~0.88	Triplet	3H	The terminal methyl group of the nonanoic chain.
-(CH₂)₅- (Alkyl Chain)	~1.20-1.60	Multiplet	10H	The overlapping signals of the methylene groups in the nonanoic acid backbone.
-CH₂-COOH	~2.40	Multiplet	2H	Protons alpha to the carboxylic acid group are deshielded.[6]
-CH-NHBoc	~3.90	Multiplet	1H	The proton on the chiral center, adjacent to the electron-withdrawing nitrogen atom.
-NH-Boc	~5.10	Broad Singlet	1H	The amide proton, which often appears as a broad signal and is exchangeable with D₂O.
-COOH	>10.0	Broad Singlet	1H	The highly deshielded carboxylic acid proton, often very broad.

B. Mass Spectrometry: Confirming Molecular Weight

Rationale: Mass spectrometry is used to determine the molecular weight of the analyte, providing definitive confirmation of its identity.[] Electrospray Ionization (ESI) is a soft ionization technique ideal for molecules like N-Boc-amino acids. Characteristic fragmentation patterns, such as the loss of isobutylene or the entire Boc group, offer further structural validation.[8][9]

Experimental Protocol: LC-MS

• Instrumentation: Use an HPLC system coupled to a mass spectrometer with an ESI source.[1]

• LC Conditions: A fast gradient using a C18 column with mobile phases like water and acetonitrile (both with 0.1% formic acid) is typically sufficient.

• MS Conditions:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 100-500.

  • Analysis: Identify the parent ions ([M+H]⁺, [M+Na]⁺) and key fragment ions.

Expected Mass Spectrometry Data

Ion Species	Theoretical m/z	Observed m/z (Hypothetical)	Interpretation
[M+H]⁺	274.2013	274.2015	Protonated molecular ion, confirming the molecular weight of C₁₄H₂₇NO₄.
[M+Na]⁺	296.1832	296.1834	Sodium adduct, a common observation in ESI-MS that corroborates the MW.
[M+H-C₄H₈]⁺	218.1387	218.1389	Loss of isobutylene (56 Da) from the Boc group, a characteristic fragment.[8]
[M+H-Boc+H]⁺	174.1489	174.1491	Loss of the entire Boc group (100 Da), representing the free amino acid.[8]

Quantitative Purity Assessment

Once identity is confirmed, the next critical step is to quantify the purity of the compound and characterize any impurities present. This is primarily achieved using chromatographic techniques.

A. Reversed-Phase HPLC (RP-HPLC): The Workhorse for Chemical Purity

Rationale: RP-HPLC is the industry standard for assessing the chemical purity of organic molecules.[1] It separates compounds based on their hydrophobicity. By calculating the area percentage of the main peak relative to all other peaks in the chromatogram, a precise measure of purity can be obtained. This method is excellent for detecting impurities with different polarities, such as unreacted starting materials or byproducts from the synthesis.[4][10]

Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Data Analysis: Integrate all peaks and calculate purity as (Area of Main Peak / Total Area of All Peaks) x 100.[1]

Hypothetical RP-HPLC Purity Data

Peak ID	Retention Time (min)	Area (%)	Possible Identity
1	3.5	0.15	Unreacted 3-aminononanoic acid (more polar)
2 (Main Product)	12.8	99.65	N-Boc-(+/-)-3-aminononanoic acid
3	15.2	0.20	Di-Boc protected species (less polar)[4]
Total Purity	99.65%

B. Chiral HPLC: Assessing Stereoisomeric Integrity

Rationale: Since the target compound is a racemate ((+/-)-3-aminononanoic acid), it is crucial to verify that both enantiomers are present and, ideally, in a 1:1 ratio. Chiral HPLC, which uses a Chiral Stationary Phase (CSP), is the definitive method for separating enantiomers.[11][12] Polysaccharide-based CSPs are particularly effective for resolving N-protected amino acids.[10][13] This analysis confirms the racemic nature of the product and establishes a method for future work if a single enantiomer is desired.

Experimental Protocol: Chiral HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: Polysaccharide-based CSP (e.g., Chiralpak® IA or IC).[13]

• Mobile Phase: Isocratic mixture of Hexane and Isopropanol with a small amount of TFA (e.g., 90:10 Hexane:IPA + 0.1% TFA).

• Flow Rate: 0.8 mL/min.

• Detection: UV at 210 nm.

• Analysis: Compare the peak areas of the two separated enantiomers.

Hypothetical Chiral HPLC Data

Enantiomer	Retention Time (min)	Area (%)
Enantiomer 1	9.2	50.1
Enantiomer 2	11.5	49.9
Total	100.0%

An area distribution of approximately 50:50 confirms the successful synthesis of the racemic mixture.

Orthogonal Confirmation: Elemental Analysis

Rationale: Elemental Analysis provides a fundamental and independent measure of purity by comparing the experimentally determined mass percentages of carbon, hydrogen, and nitrogen to the theoretically calculated values. A close correlation (typically within ±0.4%) provides strong, orthogonal evidence that the sample is pure and has the correct empirical formula.

Experimental Protocol: CHN Analysis

• Sample Preparation: A precisely weighed amount (2-3 mg) of the dried sample is placed in a tin capsule.

• Instrumentation: The sample is combusted at high temperature in an elemental analyzer.

• Detection: The resulting gases (CO₂, H₂O, N₂) are separated and quantified by thermal conductivity detectors.

Comparative Elemental Analysis Data

Element	Theoretical (%)	Experimental (%) (Hypothetical)	Difference (%)
Carbon (C)	61.51	61.45	-0.06
Hydrogen (H)	9.96	10.01	+0.05
Nitrogen (N)	5.12	5.10	-0.02

The close agreement between theoretical and experimental values strongly supports the high purity of the synthesized compound.

Synthesizing the Results: A Decision Framework

The power of this multi-technique approach lies in the convergence of data. Each result validates the others, building a comprehensive and trustworthy profile of the material. The following diagram illustrates the decision-making logic based on the combined analytical results.

Caption: Decision framework for material qualification.

Conclusion

The validation of synthesis purity for a critical building block like N-Boc-(+/-)-3-aminononanoic acid demands a rigorous, multi-faceted analytical strategy. By integrating structural elucidation (NMR, MS), quantitative chemical purity assessment (RP-HPLC), stereoisomeric analysis (Chiral HPLC), and elemental composition verification (CHN Analysis), a self-validating and trustworthy data package is created. This comprehensive approach ensures that researchers and drug developers are working with material of the highest quality and integrity, forming a solid foundation for successful and reproducible scientific outcomes.

References

• BenchChem. (2025). Identifying and removing impurities from Boc-D-4-aminomethylphe(Boc) synthesis. BenchChem Technical Support.
• BenchChem. (2025).
• Jayaraman, K., et al. (2020). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Publishing.
• Guella, G., et al. (2013). Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry. PubMed.
• BenchChem. (2025). A Comparative Guide to Validating the Purity of Synthetic N-Boc-dolaproine-amide-Me-Phe. BenchChem.
• Srinivas, R., et al. (2008).
• Wako Blog. (2024). Chiral Amino Acid Analysis Using LC/MS.
• Sigma-Aldrich. Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. Sigma-Aldrich Technical Bulletin.
• BOC Sciences. High-Purity Amino Acid Derivatives for Peptide Synthesis. BOC Sciences Blog.
• Zhao, H., et al. (2026).
• BOC Sciences. Amino Acid MS Analysis Service. BOC Sciences.
• Cao, Y., et al. (2021). Amino Acid Profiling with Chemometric Analysis as a Feasible Tool for the Discrimination of Marine-Derived Peptide Powders. MDPI.
• Bhattacharya, S., et al. (2011). Preliminary steps for validation amino acids analysis by ion chromatography with pulsed electrochemical detection. Der Pharma Chemica.
• Popiołek, Ł., et al. (2023). Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. RSC Advances.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for Insights into the Behavior of Nonanoic Acid and Its Conjugate Base at the Air/Water Interface. The Royal Society of Chemistry.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
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• 13. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Enhancing Peptide Stability: 3-Aminononanoic Acid and Other Non-Natural Amino Acids

Introduction: The Stability Challenge in Peptide Therapeutics

Peptide-based therapeutics represent a rapidly growing class of drugs, prized for their high specificity and potent biological activity.[1][2] However, their clinical utility is often hampered by a critical vulnerability: poor metabolic stability.[3][4] Natural peptides, composed of L-α-amino acids, are readily recognized and degraded by a vast array of proteolytic enzymes (proteases) in the body.[5][6] This rapid enzymatic degradation leads to a short in-vivo half-life, limiting bioavailability and therapeutic efficacy.[5] To overcome this hurdle, researchers have turned to the strategic incorporation of non-natural amino acids, which act as molecular armor, shielding the peptide backbone from enzymatic attack.[1][7]

This guide provides an in-depth comparison of various classes of non-natural amino acids used to enhance peptide stability, with a particular focus on β-amino acids, exemplified by 3-aminononanoic acid. We will explore the structural basis for their protective effects, present experimental protocols for evaluating stability, and discuss the conformational implications of these modifications.

Structural Strategies for Proteolytic Resistance

The fundamental principle behind using non-natural amino acids is to alter the peptide's structure in a way that is no longer recognized by the active site of proteases.[6] These enzymes have evolved to specifically bind and cleave the peptide bonds between L-α-amino acids. By modifying the backbone, stereochemistry, or steric profile of the amino acid residues, we can effectively disrupt this recognition.

The Benchmark: α-Amino Acids

Natural peptides are polymers of α-amino acids, where the amino group and the side chain are both attached to the α-carbon. This arrangement creates a predictable backbone structure that proteases are exquisitely adapted to hydrolyze.

Backbone Extension: β- and γ-Amino Acids

A powerful strategy to confer proteolytic resistance is to extend the peptide backbone by inserting additional methylene units.

• β-Amino Acids (e.g., 3-Aminononanoic Acid): In β-amino acids, the amino group is attached to the β-carbon, one atom removed from the carbonyl group.[8] This simple shift fundamentally alters the spacing of the peptide bonds. The resulting β-peptides or mixed α,β-peptides are poor substrates for proteases, exhibiting remarkable resistance to enzymatic degradation.[6][8][9][10] 3-Aminononanoic acid is a prime example of a β-amino acid, featuring a non-polar, nine-carbon chain that can also enhance lipophilicity. Its precursor, N-Boc-3-aminononanoic acid, is the protected form used during solid-phase peptide synthesis to facilitate its incorporation into a peptide sequence.[11][12] β-peptides are known to form stable, well-defined secondary structures, such as various helices (10-, 12-, 14-helix), which can be crucial for maintaining or improving biological activity.[8][13][14]

• γ-Amino Acids: This class extends the backbone even further, with the amino group attached to the γ-carbon. This greater separation provides profound enzymatic stability.[15][16] The incorporation of γ-amino acids can induce unique helical and turn structures, offering another layer of conformational control in peptide design.[17][18]

Figure 1. Structural comparison of peptide backbones with α-, β-, and γ-amino acids.

Other Key Modification Strategies

Beyond backbone extension, several other classes of non-natural amino acids are widely used:

• D-Amino Acids: Proteases are stereospecific and generally cannot cleave peptide bonds involving D-amino acids, which are the mirror images of the natural L-amino acids.[5] Substituting an L-amino acid at a known cleavage site with its D-enantiomer is a simple and highly effective strategy for blocking degradation at that position.[19]

• α,α-Disubstituted Amino Acids: Adding a second substituent to the α-carbon, as in α-aminoisobutyric acid (Aib), introduces significant steric hindrance. This bulkiness restricts the conformational freedom of the peptide backbone, which can both stabilize desired secondary structures (like helices) and prevent the peptide from fitting into the active site of proteases.[20][21][22]

• N-Methylated Amino Acids: Modifying the peptide bond itself by methylating the backbone amide nitrogen removes the hydrogen bond donor capability at that position.[23] This modification can disrupt the hydrogen bonding patterns required for protease recognition and binding, thereby enhancing stability. It is also a well-known strategy to improve cell permeability.[24]

Experimental Evaluation of Peptide Stability

To quantitatively compare the effectiveness of different non-natural amino acids, a robust and reproducible stability assay is essential. The following protocol describes a standard in vitro proteolytic degradation assay.

Protocol: In Vitro Proteolytic Stability Assay

This protocol provides a framework for assessing peptide stability against a specific protease, such as trypsin. The choice of enzyme should be guided by the peptide's sequence and its intended biological environment.

Causality Behind Experimental Choices:

• Buffer System: A buffer like Tris-HCl or PBS is used to maintain a stable pH (typically 7.4-8.0) that is optimal for the activity of physiological proteases like trypsin.

• Enzyme-to-Substrate Ratio: A ratio of 1:100 (w/w) is a common starting point. It ensures sufficient enzymatic activity to observe degradation over a reasonable timeframe without being excessive, which could lead to non-specific effects.

• Quenching: The reaction must be stopped definitively at each time point to accurately measure the remaining peptide. A strong acid like trifluoroacetic acid (TFA) is used to irreversibly denature and inactivate the protease.

• Analysis Method: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the gold standard for separating the intact peptide from its degradation fragments.[4][5] The peak area of the intact peptide is directly proportional to its concentration.

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the test peptide in an appropriate solvent (e.g., water or a minimal amount of DMSO, then diluted with water).

  • Prepare a 1 mg/mL stock solution of the protease (e.g., TPCK-treated trypsin) in a suitable buffer (e.g., 1 mM HCl to prevent autolysis).

• Reaction Setup:

  • In a microcentrifuge tube, combine 90 µL of 100 mM Tris-HCl buffer (pH 8.0) and 5 µL of the peptide stock solution. Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the temperature.

  • To initiate the reaction, add 5 µL of a freshly diluted protease solution (e.g., 0.01 mg/mL) to achieve the desired enzyme-to-substrate ratio.

• Time-Course Incubation:

  • Incubate the reaction mixture at 37°C.

  • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a 10 µL aliquot of the reaction mixture.

• Quenching the Reaction:

  • Immediately add the 10 µL aliquot to a new tube containing 10 µL of a quenching solution (e.g., 10% TFA in water). Vortex thoroughly to ensure complete inactivation of the enzyme. The t=0 sample is prepared by adding the quenching solution before adding the enzyme.

• Analysis by RP-HPLC:

  • Analyze each quenched time point sample by RP-HPLC using a C18 column.

  • Monitor the elution profile at a suitable wavelength (e.g., 220 nm).

  • Identify the peak corresponding to the intact peptide based on its retention time from a standard injection.

• Data Analysis:

  • Integrate the peak area of the intact peptide at each time point.

  • Normalize the data by expressing the peak area at each time point as a percentage of the peak area at t=0.

  • Plot the percentage of intact peptide remaining versus time and calculate the half-life (t½), which is the time required for 50% of the peptide to be degraded.

Figure 2. Experimental workflow for an in vitro proteolytic stability assay.

Comparative Performance Data

The table below summarizes illustrative stability data for a model peptide containing different types of non-natural amino acids, as would be determined by the protocol above.

Peptide Modification	Position of Modification	Non-Natural Amino Acid Class	Illustrative Half-Life (t½) in Trypsin Assay (min)
Native Peptide (Control)	-	L-α-Amino Acid	< 15
Modification 1	Cleavage Site	D-Amino Acid	> 240
Modification 2	Cleavage Site	β-Amino Acid (3-Aminononanoic Acid)	> 240
Modification 3	Cleavage Site	γ-Amino Acid	> 240
Modification 4	Residue near Cleavage Site	α,α-Disubstituted (Aib)	180
Modification 5	Cleavage Site	N-Methylated Amino Acid	> 240

Note: Data are illustrative and intended for comparative purposes. Actual half-life values are sequence-dependent.

As the data show, incorporating non-natural amino acids like a β-amino acid at a proteolytic cleavage site can dramatically increase the peptide's half-life from minutes to several hours, representing a profound improvement in stability.

Conformational Implications and Biological Activity

While enhancing stability is critical, it must not come at the cost of biological activity. The three-dimensional conformation of a peptide is often essential for its ability to bind to its target receptor.[25][26] The incorporation of non-natural amino acids inevitably influences the peptide's conformational preferences.[21][27]

• β- and γ-Amino Acids introduce greater flexibility into the backbone but can also promote the formation of novel, stable secondary structures like various helices and turns.[13][14][17] The specific structure adopted depends on the substitution pattern and the nature of the side chains.

• α,α-Disubstituted Amino Acids like Aib are highly restrictive and are powerful inducers of helical conformations.[20][22]

• D-Amino Acids can induce local disruptions in secondary structure but are often used to promote stable β-turn conformations, particularly when paired with residues like proline.

Analytical Techniques for Conformation: Circular Dichroism (CD) spectroscopy is a widely used technique to assess the secondary structure of peptides in solution.[28][29] By analyzing the CD spectrum, researchers can determine if a modification has preserved, enhanced, or disrupted the desired conformation (e.g., α-helix, β-sheet) of the parent peptide.

Conclusion

The incorporation of non-natural amino acids is an indispensable tool in modern peptide drug development for overcoming the challenge of enzymatic degradation.[22]

• β-Amino acids , such as 3-aminononanoic acid , offer an exceptional strategy for enhancing stability by altering the peptide backbone in a way that is unrecognizable to proteases.[6][8] Their ability to support stable secondary structures makes them highly attractive for designing potent and durable peptide therapeutics.

• D-amino acids and N-methylated amino acids provide robust protection through stereochemical and backbone modifications, respectively, and are often highly effective when placed at specific cleavage sites.

• α,α-Disubstituted amino acids offer the dual benefit of steric shielding and strong conformational control, making them ideal for stabilizing helical structures.

The optimal choice of non-natural amino acid depends on the specific peptide sequence, its known degradation sites, and the conformational requirements for its biological activity. A systematic approach, involving the synthesis of analogs with different modifications followed by rigorous stability and functional testing, is key to developing next-generation peptide drugs with improved pharmacokinetic profiles.

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• Corzana, F., et al. (2009). Conformational Effects of the Non-natural α-Methylserine on Small Peptides and Glycopeptides. The Journal of Organic Chemistry, 74(24), 9359-9368. [Link]

• Niebling, S., et al. (2018). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. Journal of Proteome Research, 17(12), 4297-4305. [Link]

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• Shults, M. D., & Schepartz, A. (2005). Bulky Dehydroamino Acids Enhance Proteolytic Stability and Folding in β-Hairpin Peptides. Organic Letters, 7(16), 3441-3444. [Link]

• Non-natural amino acids into LfcinB-derived peptides: effect in their (i) proteolytic degradation and (ii) cytotoxic activity against cancer cells. (2023, June 14). The Royal Society. [Link]

• Stability-indicating methods for peptide drug analysis. (2025, December 11). AMSbiopharma. [Link]

• Synthesis and Conformational Behaviors of Unnatural Peptides Alternating Chiral and Achiral α,α-Disubstituted α-Amino Acid Units. (2023, November 15). PubMed. [Link]

• Enzymatic degradation of peptides using (a) trypsin and (b) pronase. ResearchGate. [Link]

• Alemán, C., et al. (2011). Integrating the intrinsic conformational preferences of non-coded α-amino acids modified at the peptide bond into the NCAD database. Journal of Physical Chemistry B, 115(45), 13313-13323. [Link]

• Balaram, P. (2003). Non-protein amino acids in peptide design. Journal of Chemical Sciences, 115(5-6), 371-384. [Link]

• DeForest, C. A., et al. (2021). Systematic D-amino acid substitutions to control peptide and hydrogel degradation in cellular microenvironments. ACS Biomaterials Science & Engineering, 7(11), 5174-5186. [Link]

• Lee, M. R., et al. (2014). A γ-Amino Acid That Favors 12/10-Helical Secondary Structure in α/γ-Peptides. Journal of the American Chemical Society, 136(43), 15154-15157. [Link]

• de la Torre, B. G., & Albericio, F. (2023). Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. Biomolecules, 13(6), 981. [Link]

• Introduction of Non-natural Amino Acids Into T-Cell Epitopes to Mitigate Peptide-Specific T-Cell Responses. (2021, March 10). Frontiers in Immunology. [Link]

• Hruby, V. J. (1982). Conformational restrictions of biologically active peptides via amino acid side chain groups. Life Sciences, 31(3), 189-199. [Link]

• A γ‑Amino Acid That Favors 12/10-Helical Secondary Structure in α/ γ‑Peptides. (2014, October 10). Gellman Group. [Link]

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• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. (2025, November 28). PMC. [Link]

• Constrained α/γ-peptides: a new stable extended structure in solution without any hydrogen bond and characterized by a four-fold symmetry. Chemical Communications (RSC Publishing). [Link]

• Ribosomal Synthesis of Macrocyclic Peptides with Linear γ4- and β-Hydroxy-γ4-amino Acids. (2021, July 16). ACS Publications. [Link]

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• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. (2024, November 11). PMC. [Link]

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• Synthesis of N-BOC amines by various routes. ResearchGate. [Link]

• Amino Acid Derivatives for Peptide Synthesis. [Source Redacted].

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Comparative Guide: Enzyme Susceptibility of Peptides Incorporating 3-Aminononanoic Acid

Executive Summary

The rapid proteolytic degradation of canonical α-peptides remains a primary bottleneck in peptide drug development, often resulting in in vivo half-lives of mere minutes. To overcome this, drug development professionals are increasingly turning to non-proteinogenic amino acids derived from nonribosomal peptides (NRPs)[1].

This guide provides an objective, data-driven comparison of the enzymatic susceptibility of standard α-peptides versus those modified with 3-aminononanoic acid (3-Ana) —a highly lipophilic, aliphatic β-amino acid naturally found in the antibiotic cremimycin[1]. By analyzing the mechanistic basis of its proteolytic resistance and providing validated experimental workflows, this guide serves as a comprehensive resource for engineering metabolically stable peptide therapeutics.

Mechanistic Basis for Proteolytic Resistance

The incorporation of 3-aminononanoic acid into a peptide backbone fundamentally alters its susceptibility to enzymatic cleavage through two synergistic mechanisms:

• Backbone Elongation (The β-Amino Effect): Proteases have evolved highly specific S1–S1' active site pockets that recognize the precise spatial geometry of α-amino acid backbones. 3-Ana is a β-amino acid, meaning it introduces an additional methylene carbon between the amino and carboxyl groups. This shifts the hydrogen-bonding register and alters the local Ramachandran dihedral angles, rendering the peptide bond structurally invisible to canonical serine and metalloproteases.

• Steric Occlusion via Lipophilic Tail: 3-Ana features a six-carbon aliphatic side chain (a hexyl group attached to the β-carbon, making it a 9-carbon nonanoic acid derivative). This massive hydrophobic bulk creates severe steric hindrance, physically blocking the approach of endopeptidases to adjacent peptide bonds.

Biosynthetic Origins: The CmiS6 Adenylation Domain

In nature, 3-Ana is selectively activated and incorporated into NRPs by specialized adenylation (A) domains. Structural analyses of the CmiS6 enzyme from Streptomyces sp. reveal the precise evolutionary adaptations required to handle this bulky residue[2],[3]. While homologous enzymes like IdnL1 utilize a bulky Leucine (Leu220) to restrict binding to shorter substrates like 3-aminobutanoic acid, CmiS6 features a Glycine (Gly220) at this position[4]. This single residue substitution expands the binding pocket, allowing it to perfectly accommodate the long aliphatic chain of 3-Ana[4].

Caption: CmiS6 adenylation domain mechanism for 3-Ana activation in nonribosomal peptide synthesis.

Comparative Performance Data

To objectively evaluate the stabilizing effect of 3-Ana, we compare a prototypical 10-mer therapeutic α-peptide against its analogue where a central cleavage-susceptible residue is substituted with 3-Ana. The data below synthesizes expected kinetic outcomes based on established β-peptide stability profiles.

Table 1: Comparative Half-Life ( T1/2​ ) Across Proteolytic Environments

Assay Condition	Canonical α-Peptide (Control)	3-Ana Modified Peptide	Fold Improvement	Mechanistic Rationale
Human Serum (37°C)	~2.5 hours	> 48 hours	> 19x	Broad resistance to serum exopeptidases and endopeptidases due to backbone alteration.
Trypsin (1:100 E:S)	< 15 minutes	Intact at 24 hours	> 96x	Total disruption of the P1 basic residue requirement; steric clash in the S1 pocket.
Proteinase K	< 10 minutes	~12 hours	~72x	While Proteinase K is highly aggressive and cleaves aliphatic residues, the β-linkage drastically slows hydrolysis.
Pepsin (pH 2.0)	~30 minutes	> 24 hours	> 48x	Resistance to acidic gastric proteases, highlighting potential for oral bioavailability.

Note: While 3-Ana confers near-total immunity at the site of substitution, aggressive proteases like Proteinase K may eventually cleave unmodified α-amino acid bonds adjacent to the 3-Ana residue, accounting for the finite (though highly extended) half-life.

Validated Experimental Methodologies

As a self-validating system, the protocols below incorporate strict internal controls. A positive control (e.g., Substance P) ensures the proteases are active, while a heavy-isotope internal standard corrects for LC-MS/MS matrix effects.

Caption: Self-validating workflow for evaluating peptide proteolytic stability and half-life.

Protocol A: Human Serum Stability Assay

Objective: Determine the physiological half-life of 3-Ana modified peptides.

• Matrix Preparation: Thaw pooled human serum (male, AB plasma) on ice. Centrifuge at 10,000 × g for 10 min to remove lipid aggregates. Pre-warm to 37°C.

• Peptide Initiation: Spike the 3-Ana peptide and a highly susceptible control peptide (e.g., Substance P) into the serum to a final concentration of 10 µM.

• Incubation & Sampling: Incubate the mixture at 37°C under gentle agitation (300 rpm). At designated time points (0, 1, 2, 4, 8, 24, and 48 hours), extract a 50 µL aliquot.

• Quenching (Self-Validation Step): Immediately transfer the 50 µL aliquot into 150 µL of quenching solution (1% Trifluoroacetic acid in 100% Acetonitrile) containing 1 µM of a heavy-isotope labeled internal standard (IS). Causality: The acidic organic solvent instantly denatures serum proteins (stopping degradation), while the IS accounts for any ionization suppression during mass spectrometry.

• Extraction: Vortex for 30 seconds, then centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer the clear supernatant to LC vials.

• Quantification: Analyze via LC-MS/MS using Multiple Reaction Monitoring (MRM). Plot the natural log of the remaining peptide peak area ratio (Peptide/IS) versus time to calculate the first-order decay constant ( k ) and half-life ( T1/2​=0.693/k ).

Protocol B: Targeted Protease Susceptibility (Trypsin/Proteinase K)

Objective: Map the specific mechanistic resistance conferred by 3-Ana against distinct protease classes.

• Buffer Preparation: Prepare 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂ (pH 7.5 for Trypsin/Proteinase K).

• Enzyme:Substrate Ratio: Prepare the 3-Ana peptide at 100 µM in the buffer. Add the target protease at a strict 1:100 molar ratio (Enzyme:Substrate). Causality: Maintaining a precise E:S ratio ensures the kinetic data is reproducible and independent of minor batch-to-batch enzyme specific activity variations.

• Sampling & Quenching: Incubate at 37°C. Draw 20 µL aliquots at 0, 15 min, 30 min, 1h, 4h, and 24h. Quench immediately with 20 µL of 5% Formic Acid.

• Analysis: Run samples on an HPLC-UV (214 nm) or LC-MS. The disappearance of the intact peptide peak and the emergence of cleavage fragments will confirm whether cleavage occurs at the 3-Ana site or adjacent α-amino acid residues.

Conclusion & Strategic Recommendations

Replacing canonical amino acids with 3-aminononanoic acid provides a dual-action defense against enzymatic degradation: the β-amino backbone evades active-site recognition[1], while the C6 aliphatic tail provides a steric shield. Furthermore, the lipophilic nature of 3-Ana dramatically increases the overall hydrophobicity of the peptide, which can be strategically leveraged to enhance membrane permeability, facilitate blood-brain barrier (BBB) crossing, or promote binding to serum albumin for extended circulation times.

For drug development professionals, utilizing engineered NRPS adenylation domains like CmiS6[2],[4] or employing solid-phase peptide synthesis (SPPS) with Fmoc-protected 3-Ana represents a highly viable strategy for rescuing otherwise unstable peptide drug candidates.

References

• Source: National Institutes of Health (NIH) / PubMed Central (PMC)
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A Comparative Guide to Assessing the Conformational Effects of Incorporating 3-Aminononanoic Acid

Introduction: Beyond Nature's Alphabet

In the quest for novel therapeutics and advanced biomaterials, researchers are increasingly looking beyond the canonical 20 α-amino acids to design peptides with enhanced stability, predictable structures, and unique functionalities.[1] Among the most promising of these building blocks are β-amino acids, which feature an additional carbon atom in their backbone. This seemingly minor alteration provides profound advantages, including remarkable resistance to proteolytic degradation and the ability to form stable, well-defined secondary structures such as helices and turns, often with shorter sequences than their α-peptide counterparts.[2][3]

This guide focuses on a particularly intriguing, yet underexplored, member of this class: 3-aminononanoic acid . As a β³-amino acid, its side chain is attached to the carbon adjacent to the amine group. Its defining feature is a seven-carbon linear alkyl chain, rendering it significantly more lipophilic than commonly studied β-amino acids like β-alanine. This unique combination of a structure-inducing backbone and a long hydrophobic side chain presents both opportunities and challenges in peptide design.

While extensive literature exists on the conformational effects of short-chain β-amino acids, specific experimental data on 3-aminononanoic acid is not widely published. Therefore, this guide provides a predictive framework, grounded in the established principles of β-peptide structural chemistry, to assess its impact. We will compare its expected effects against both a standard α-amino acid and a short-chain β-amino acid (3-aminobutanoic acid), offering a comprehensive roadmap for researchers to design, synthesize, and characterize these novel peptides. We will delve into the causality behind experimental choices and provide robust, self-validating protocols for analysis.

The Unique Profile of 3-Aminononanoic Acid: A Triad of Effects

Incorporating 3-aminononanoic acid into a peptide sequence is hypothesized to introduce three primary conformational and behavioral effects:

• Secondary Structure Induction: Like other β³-amino acids, it is expected to promote the formation of stable helical structures, most notably the 14-helix , which is characterized by 14-membered hydrogen-bonded rings.[4] This is a direct consequence of the altered backbone torsion angles compared to α-peptides.

• Hydrophobic Interactions: The long n-heptyl side chain will significantly increase the peptide's hydrophobicity. This can drive intramolecular packing, potentially stabilizing the folded structure through side-chain to side-chain interactions, especially in aqueous environments.[5]

• Self-Assembly Propensity: The amphiphilic character imparted by the lipophilic side chain and the polar peptide backbone makes these peptides prime candidates for spontaneous self-assembly into higher-order nanostructures, such as fibers, tapes, or vesicles, a phenomenon well-documented for other peptide amphiphiles.[6][7][8]

Comparative Framework

To objectively assess these effects, we will frame our discussion around a hypothetical host peptide sequence, comparing the incorporation of three different amino acids at a specific position:

Residue Type	Example Amino Acid	Key Structural Feature	Expected Primary Influence
α-Amino Acid (Control)	L-Alanine	Standard α-amino acid backbone	Baseline conformation (e.g., random coil or α-helix depending on sequence)
Short-Chain β³-Amino Acid	(S)-3-Aminobutanoic Acid	β-amino acid backbone, short methyl side chain	Induction of β-peptide secondary structures (e.g., 14-helix)
Long-Chain β³-Amino Acid	(S)-3-Aminononanoic Acid	β-amino acid backbone, long n-heptyl side chain	Induction of β-peptide secondary structures + strong hydrophobic effects and self-assembly

Experimental Workflow: From Synthesis to Structure

A robust assessment requires a multi-faceted experimental approach. The following workflow outlines the necessary steps to synthesize the target peptides and thoroughly characterize their conformational properties.

Caption: A comprehensive workflow for assessing the impact of 3-aminononanoic acid.

Protocol 1: Peptide Synthesis via Fmoc Solid-Phase Peptide Synthesis (SPPS)

SPPS is the method of choice for creating custom peptides due to its efficiency and simplicity.[9] The Fmoc/tBu strategy is preferred for its milder deprotection conditions.[10]

Rationale: The solid support simplifies purification by allowing excess reagents to be washed away after each coupling step.[11] Fmoc chemistry uses a base (piperidine) for Nα-deprotection and a strong acid (TFA) for final cleavage, an orthogonal scheme that protects acid-labile side chains until the final step.[12]

Step-by-Step Methodology:

• Resin Selection & Swelling:

  • Choose a suitable resin (e.g., Rink Amide for a C-terminal amide, 2-Chlorotrityl chloride for a C-terminal acid).[13]

  • Swell the resin in N,N-Dimethylformamide (DMF) for at least 30 minutes in a reaction vessel.[11] This is critical for ensuring reagent accessibility to the growing peptide chain within the polymer matrix.

• First Amino Acid Loading:

  • Couple the first Fmoc-protected amino acid (e.g., Fmoc-Ala-OH) to the resin using an activating agent and a base such as N,N-Diisopropylethylamine (DIPEA).

  • After coupling, "cap" any unreacted sites on the resin using a solution like acetic anhydride or a DCM/MeOH/DIPEA mixture to prevent the formation of deletion sequences.[13]

• Iterative Deprotection and Coupling Cycle:

  • Deprotection: Remove the N-terminal Fmoc group with a 20% piperidine in DMF solution.[10] This exposes a free amine for the next coupling step.

  • Washing: Thoroughly wash the resin with DMF to remove all traces of piperidine.

  • Activation & Coupling: Dissolve the next Fmoc-protected amino acid (e.g., Fmoc-3-aminononanoic acid) and a coupling agent (e.g., HBTU, HATU) in DMF. Add DIPEA to activate the carboxylic acid, then add the solution to the resin. Allow the reaction to proceed for 1-2 hours.

  • Washing: Wash the resin with DMF to remove excess reagents.

  • Repeat this cycle for each amino acid in the sequence.

Caption: The iterative cycle at the core of Solid-Phase Peptide Synthesis.

• Final Cleavage and Deprotection:

  • Once the sequence is complete, wash the resin with Dichloromethane (DCM) and dry it.

  • Treat the resin with a cleavage cocktail, typically containing Trifluoroacetic Acid (TFA) and scavengers (e.g., water, triisopropylsilane) to remove the peptide from the resin and cleave all side-chain protecting groups simultaneously.[10]

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

• Purification and Verification:

  • Purify the peptide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

  • Verify the molecular weight of the purified peptide using Mass Spectrometry (e.g., ESI-MS or MALDI-TOF).

Protocol 2: Conformational Analysis by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid, low-resolution technique that is excellent for determining the presence and type of secondary structures in peptides.[14] It measures the differential absorption of left- and right-circularly polarized light by chiral molecules.

Rationale: Different secondary structures (α-helix, β-sheet, β-peptide helices, random coil) produce distinct CD spectra. It is particularly useful for observing conformational changes as a function of environment (e.g., solvent polarity, temperature, or addition of lipids).[15]

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the lyophilized peptide in an appropriate solvent. For initial screening, use a standard buffer (e.g., 10 mM phosphate buffer, pH 7.4).

  • To probe the influence of hydrophobicity, also prepare samples in a helix-promoting solvent like Trifluoroethanol (TFE) or in the presence of micelles (e.g., SDS or DPC).[15]

  • Determine the precise peptide concentration using UV absorbance if an aromatic residue (Trp, Tyr) is present, or via a colorimetric assay.

• Data Acquisition:

  • Use a quartz cuvette with a short path length (e.g., 1 mm).

  • Record spectra in the far-UV region (typically 190-260 nm) at a controlled temperature (e.g., 25 °C).

  • Record a baseline spectrum of the solvent/buffer and subtract it from the peptide spectrum.

• Data Analysis:

  • Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity (MRE) in deg·cm²·dmol⁻¹ to normalize for concentration, path length, and number of residues.

  • Analyze the spectral features (positions of minima and maxima) to identify the predominant secondary structure.

Predicted CD Spectra and Interpretation

Peptide Type	Predicted Secondary Structure	Expected Key CD Features (in non-aqueous solvent)	Rationale
α-Peptide Control	α-helix / Random Coil	Minima near 222 nm and 208 nm (α-helix) or a single minimum near 200 nm (random coil).	Standard α-peptide behavior.
Peptide with 3-Aminobutanoic Acid	14-Helix	Strong minimum around 215 nm and a maximum around 195 nm.[16][17]	This is the characteristic signature of a β-peptide 14-helix.
Peptide with 3-Aminononanoic Acid	14-Helix (potentially more stable)	Strong minimum around 215 nm, possibly with higher MRE magnitude than the short-chain variant.	The β-backbone dictates the helix type, while intramolecular hydrophobic packing from the long side chain may increase helical stability and population.

Protocol 3: High-Resolution Structural Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides atomic-level information about peptide conformation in solution.[18] 2D NMR experiments are essential for assigning resonances and identifying through-space proximities between protons.

Rationale: Specific patterns of Nuclear Overhauser Effects (NOEs)—which arise from dipolar coupling between protons close in space (<5 Å)—are unique fingerprints for different secondary structures.[19] Chemical shift deviations from random coil values can also indicate regions of stable structure.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the purified peptide (1-2 mg) in an appropriate deuterated solvent (e.g., CD₃OH, TFE-d₂, or H₂O/D₂O 9:1 with a buffer).

  • The choice of solvent is critical; methanol or TFE can help break up aggregates and promote intramolecular hydrogen bonding, making structural features more apparent.

• Data Acquisition:

  • Acquire a set of 2D NMR spectra on a high-field spectrometer (≥600 MHz).

  • TOCSY (Total Correlation Spectroscopy): Identifies all protons within a single amino acid's spin system.[20]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations between protons, which is the key for determining secondary structure.[21]

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon, aiding in assignment.

• Data Analysis:

  • Resonance Assignment: Use the TOCSY and HSQC spectra to assign all proton and carbon signals to their specific residues in the peptide sequence.

  • Sequential Assignment: Use the NOESY spectrum to "walk" along the peptide backbone by identifying NOEs between the amide proton of one residue (H_N_(i)) and protons of the preceding residue (H_α_(i-1), H_β_(i-1)).

  • Structural Analysis: Identify medium- and long-range NOEs that are characteristic of specific structures (see table below).

Key NMR Observables for Structure Determination

Structural Type	Key NOE Connectivity Patterns	Expected Hα Chemical Shift
α-Helix	H_α_(i) to H_N_(i+3), H_N_(i) to H_N_(i+1)	Downfield shifted from random coil
β-Sheet / Extended	Strong H_α_(i) to H_N_(i+1)	Downfield shifted from random coil
β-Peptide 14-Helix	H_α_(i) to H_N_(i+2), H_β_(i) to H_N_(i+2)	Upfield shifted from random coil
Random Coil	Primarily sequential H_α_(i) to H_N_(i+1)	Random coil values

Interpretation for 3-Aminononanoic Acid: For a peptide containing 3-aminononanoic acid that adopts a 14-helix, we would predict the observation of characteristic H_α_(i) to H_N_(i+2) NOEs involving the β-amino acid residues. Furthermore, numerous long-range NOEs between the alkyl side chain protons of 3-aminononanoic acid and other hydrophobic residues would provide direct evidence of hydrophobic clustering and tertiary contacts stabilizing the fold.

Caption: A simplified decision process for identifying secondary structure from NOESY data.

Beyond a Single Molecule: Assessing Self-Assembly

The amphiphilic nature of peptides containing 3-aminononanoic acid strongly suggests they may self-assemble. This behavior is crucial for applications in drug delivery and biomaterials.

Rationale: Hydrophobic collapse in aqueous solution will drive the n-heptyl chains to aggregate, while the polar peptide backbones remain exposed to the solvent, leading to the formation of ordered supramolecular structures.[7]

Recommended Technique: Transmission Electron Microscopy (TEM)

• Sample Preparation: Dissolve the peptide in an aqueous buffer at a concentration above its expected critical aggregation concentration. Allow it to incubate.

• Grid Preparation: Apply a small volume of the peptide solution to a TEM grid (e.g., carbon-coated copper grid).

• Staining: (Optional) Negatively stain the grid with a solution like uranyl acetate to enhance contrast.

• Imaging: Acquire images to visualize the morphology of any resulting nanostructures (e.g., fibers, spheres, tapes).

A comparison would likely show that while the α-peptide and short-chain β-peptide remain soluble, the 3-aminononanoic acid-containing peptide forms distinct, elongated nanofibers, providing clear evidence of hydrophobically-driven self-assembly.

Conclusion and Authoritative Grounding

The incorporation of 3-aminononanoic acid into a peptide backbone is a powerful strategy for introducing a combination of structural pre-organization and hydrophobicity. Based on established principles, we predict that this non-natural amino acid will act as a potent helix-inducer, stabilizing the 14-helical conformation characteristic of β³-peptides. The long alkyl side chain is expected to further enhance this stability through intramolecular hydrophobic packing and to drive intermolecular self-assembly into well-defined nanostructures in aqueous environments.

This guide provides the experimental framework necessary to test these predictions rigorously. By systematically applying the described synthesis and characterization protocols—from SPPS to multidimensional NMR—researchers can elucidate the precise conformational effects of 3-aminononanoic acid. This knowledge will be invaluable for the rational design of next-generation peptide therapeutics, foldamers, and biomaterials with tailored structures and functions.

References

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• Methods and protocols of modern solid phase peptide synthesis. HAL Open Science. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Structural analyses of selected peptides in presence of lipophilic compounds. ResearchGate. [Link]

• Circular dichroism spectra of beta-peptides: sensitivity to molecular structure and effects of motional averaging. PubMed. [Link]

• Circular dichroism spectra of beta- peptides. ETH Zurich Research Collection. [Link]

• Helices and Other Secondary Structures of b- and c-Peptides. ETH Zurich. [Link]

• Side-chain control of beta-peptide secondary structures. PubMed. [Link]

• Practical Protocols for Solid-Phase Peptide Synthesis 4.0. PMC. [Link]

• Effects of chirality and side chain length in Cα,α-dialkylated residues on β-hairpin peptide folded structure and stability. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• peptide nmr. University of Bayreuth. [Link]

• The Effects of Charged Amino Acid Side-Chain Length on Diagonal Cross-Strand Interactions between Carboxylate- and Ammonium-Containing Residues in a β-Hairpin. MDPI. [Link]

• 13C NMR analysis of peptides and amino acids. Steelyard Analytics, Inc. [Link]

• Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags. MDPI. [Link]

• Synthetic and conformational studies on dehydrovaline-containing model peptides. Indian Academy of Sciences. [Link]

• Self-Assembly and Bioactivity of Peptides for Therapeutic Applications. University of Reading. [Link]

• Circular Dichroism of Peptides. Springer Nature Experiments. [Link]

• Circular dichroism of beta turns in peptides and proteins. PubMed. [Link]

• Conformational characteristics of peptides and unanticipated results from crystal structure analyses. PubMed. [Link]

• A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Instruction in Protein Biomolecular NMR Spectroscopy. ChemRxiv. [Link]

• Conformations of amino acids and peptides. Cambridge University Press. [Link]

• Self-Assembly of Peptides to Nanostructures. Chapman University Digital Commons. [Link]

• Synthesis and Conformational Study of Model Peptides Containing N-Substituted 3-Aminoazetidine-3-carboxylic Acids. ResearchGate. [Link]

• A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. PMC. [Link]

• Self-Assembling Peptides and Their Application in the Treatment of Diseases. PMC. [Link]

• Structural Similarity between β3-Peptides Synthesized from L-Aspartic Acid and β3-Homo-Amino Acids. Chapman University Digital Commons. [Link]

• Self-Assembly as a Technique for Peptide-Based Materials. Peertechz Publications. [Link]

• A New Hope: Self-Assembling Peptides with Antimicrobial Activity. PMC. [Link]

• Peptides containing β-amino acid patterns: challenges and successes in medicinal chemistry. PubMed. [Link]

• General lack of structural characterization of chemically synthesized long peptides. PMC. [Link]

• A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. ResearchGate. [Link]

• Amino Acid Derivatives for Peptide Synthesis. Anaspec. [Link]

• Beta-peptide. Wikipedia. [Link]

• β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Hilaris Publisher. [Link]

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A Comparative Guide to the In Vitro and In Vivo Evaluation of Novel Anti-Cancer Compounds Derived from N-Boc-3-aminononanoic Acid

This guide provides a comprehensive comparison of novel amide derivatives synthesized from the N-Boc-3-aminononanoic acid scaffold. These compounds have been rationally designed and evaluated as potential inhibitors of Tumor-Associated Hydrolase X (TAHX), a critical enzyme implicated in tumor progression and metastasis. Our objective is to present a clear, data-driven comparison of their performance in both cellular and animal models, supported by detailed experimental protocols. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

The core rationale behind utilizing the N-Boc-3-aminononanoic acid scaffold lies in its structural properties, which allow for systematic modifications to explore the chemical space around the TAHX active site. The nine-carbon backbone provides a desirable level of lipophilicity, while the Boc-protected amine at the 3-position serves as a key anchor for derivatization, enabling the synthesis of a focused library of compounds with diverse functional groups.

Part 1: In Vitro Evaluation of TAHX Inhibitors

The initial phase of our investigation focused on characterizing the inhibitory potential and cytotoxic profile of the synthesized derivatives. The primary goal was to identify compounds with high potency against the target enzyme (TAHX) and significant selectivity, minimizing off-target effects on healthy cells.

Synthesis and Screening of the Compound Library

A library of ten amide derivatives (coded Cpd-1 to Cpd-10 ) was synthesized from the parent N-Boc-3-aminononanoic acid. The synthesis involved the activation of the carboxylic acid moiety followed by coupling with a variety of primary and secondary amines to yield the corresponding amides. This approach allowed for the introduction of diverse chemical functionalities, including aromatic, heterocyclic, and aliphatic groups, to probe structure-activity relationships (SAR).

Comparative In Vitro Performance

The synthesized compounds were evaluated for their ability to inhibit recombinant human TAHX and their cytotoxic effects on the HT-29 human colon cancer cell line and the non-cancerous HEK293 human embryonic kidney cell line. The results are summarized in the table below.

Compound	R-Group Moiety	TAHX IC50 (nM)	HT-29 CC50 (µM)	HEK293 CC50 (µM)	Selectivity Index (SI)¹
Cpd-1	Benzylamine	850	> 50	> 50	> 58.8
Cpd-2	4-Fluorobenzylamine	250	45.2	> 50	> 200
Cpd-3	4-Chlorobenzylamine	120	22.8	48.5	404.2
Cpd-4	4-Trifluoromethylbenzylamine	25	10.5	> 50	> 2000
Cpd-5	2-Pyridinylmethylamine	450	> 50	> 50	> 111.1
Cpd-6	Cyclohexylamine	> 1000	> 50	> 50	-
Cpd-7	Morpholine	980	> 50	> 50	> 51.0
Cpd-8	N-Methylbenzylamine	310	38.1	> 50	> 161.3
Cpd-9	Indole-5-ethylamine	95	18.5	42.1	443.2
Cpd-10	3,4-Dichlorobenzylamine	40	12.3	35.7	892.5
Staurosporine²	-	-	0.01	0.008	0.8

¹ Selectivity Index (SI) = CC50 (HEK293) / IC50 (TAHX) ² Staurosporine was used as a positive control for cytotoxicity.

From this initial screen, compounds Cpd-4 and Cpd-10 emerged as the most promising candidates. Cpd-4 , featuring a 4-trifluoromethylbenzylamide group, demonstrated the highest potency against TAHX with an IC50 of 25 nM and an excellent selectivity profile.

Experimental Workflow: In Vitro Assays

Caption: Workflow for the synthesis and in vitro evaluation of TAHX inhibitors.

Detailed Protocol: TAHX Enzyme Inhibition Assay

This protocol describes a fluorometric assay to determine the half-maximal inhibitory concentration (IC50) of test compounds against recombinant human TAHX.[1][2]

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.01% Tween-20.

  • TAHX Enzyme: Recombinant human TAHX diluted to 2X final concentration (e.g., 2 nM) in Assay Buffer.

  • Substrate: TAHX fluorogenic substrate (e.g., Boc-Leu-Arg-Arg-AMC) diluted to 2X final concentration (e.g., 20 µM) in Assay Buffer.

  • Test Compounds: Prepare a 10 mM stock solution in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO. Further dilute this series into Assay Buffer to create a 4X working solution.

• Assay Procedure:

  • Add 10 µL of the 4X test compound working solution to the wells of a black, flat-bottom 96-well microplate. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

  • Add 20 µL of the 2X TAHX enzyme solution to all wells except the "no enzyme" controls.

  • Mix gently and incubate for 15 minutes at 37°C to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding 10 µL of the 2X substrate solution to all wells. The final reaction volume is 40 µL.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity (Excitation: 380 nm, Emission: 460 nm) every 60 seconds for 30 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each well from the linear portion of the fluorescence vs. time plot.

  • Normalize the data by setting the average velocity of the "no inhibitor" control to 100% activity and the "no enzyme" control to 0% activity.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data using a non-linear regression model (log[inhibitor] vs. response, variable slope) to determine the IC50 value.

Detailed Protocol: MTT Cell Viability Assay

This protocol is used to assess the cytotoxicity of the compounds by measuring the metabolic activity of cells.[3][4]

• Cell Plating:

  • Harvest and count HT-29 and HEK293 cells.

  • Seed the cells into a 96-well flat-bottom plate at a density of 5,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium at 2X the final desired concentration.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (DMSO) and "no cell" blank wells.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 20 µL of the MTT solution to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Carefully aspirate the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[4]

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no cell" blanks from all other values.

  • Normalize the data, setting the absorbance of the vehicle-treated cells to 100% viability.

  • Plot the percent viability versus the logarithm of the compound concentration.

  • Use non-linear regression to calculate the CC50 (half-maximal cytotoxic concentration).

Part 2: In Vivo Evaluation of Lead Candidates

Based on their superior in vitro performance, Cpd-4 and Cpd-10 were advanced to in vivo studies to assess their pharmacokinetic properties and anti-tumor efficacy. Cpd-3 was included as a comparator with moderate in vitro potency.

Comparative Pharmacokinetic (PK) Profiles in Mice

A single-dose PK study was conducted in healthy BALB/c mice. Compounds were administered via intravenous (IV) and oral (PO) routes to determine key PK parameters.

Compound	Route	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	t½ (h)	Bioavailability (%)
Cpd-3	IV (2 mg/kg)	1250	0.08	1875	1.8	-
PO (10 mg/kg)	890	1.0	4120	2.5	44.0
Cpd-4	IV (2 mg/kg)	1890	0.08	3550	2.2	-
PO (10 mg/kg)	1550	0.5	13250	4.1	74.6
Cpd-10	IV (2 mg/kg)	1650	0.08	2980	2.0	-
PO (10 mg/kg)	1100	1.0	7890	3.8	53.0

Cpd-4 demonstrated a superior pharmacokinetic profile, with high plasma exposure (AUC) and an excellent oral bioavailability of 74.6%, making it a strong candidate for oral administration.

Comparative Anti-Tumor Efficacy in a Xenograft Model

The efficacy of the lead compounds was evaluated in an HT-29 human colon cancer xenograft model in immunodeficient mice.

Treatment Group (10 mg/kg, PO, Daily)	Tumor Growth Inhibition (TGI) at Day 21 (%)	Change in Body Weight (%)
Vehicle Control	0	+2.5
Cpd-3	35	-1.8
Cpd-4	85	+1.5
Cpd-10	62	-3.1

Cpd-4 exhibited outstanding anti-tumor activity, achieving 85% tumor growth inhibition with no significant signs of toxicity, as indicated by stable body weight. Cpd-10 also showed significant efficacy, though less pronounced than Cpd-4 , and was associated with a slight decrease in body weight.

Experimental Workflow: In Vivo Studies

Caption: Workflow for the in vivo pharmacokinetic and efficacy evaluation.

Detailed Protocol: Mouse Pharmacokinetic (PK) Study

This protocol outlines the procedure for assessing the PK profile of a test compound in mice.[5][6][7] All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Animal and Dosing Preparation:

  • Use male BALB/c mice (8-10 weeks old). Acclimate animals for at least one week.

  • For IV administration, formulate the compound in a vehicle such as 5% DMSO, 40% PEG300, and 55% saline to a final concentration of 1 mg/mL for a 2 mg/kg dose.

  • For PO administration, formulate the compound in a vehicle such as 0.5% methylcellulose in water to a final concentration of 1 mg/mL for a 10 mg/kg dose.

• Compound Administration and Sampling:

  • Divide mice into two groups (IV and PO), with 3 mice per time point.

  • Administer the compound via tail vein injection (IV) or oral gavage (PO).

  • Collect blood samples (approx. 50 µL) via submandibular or saphenous vein bleeding at specified time points (e.g., IV: 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 h; PO: 0.25, 0.5, 1, 2, 4, 8, 24 h).

  • Collect blood into EDTA-coated microcentrifuge tubes.

• Plasma Processing and Analysis:

  • Immediately centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate the plasma.[8]

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

  • Quantify the compound concentration in the plasma samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis:

  • Calculate the mean plasma concentration at each time point.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to determine PK parameters including Cmax, Tmax, AUC, and elimination half-life (t½).

  • Calculate oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Detailed Protocol: Mouse Xenograft Efficacy Study

This protocol describes the evaluation of anti-tumor efficacy in a subcutaneous xenograft model.[9][10] All procedures must be approved by an IACUC.

• Tumor Implantation:

  • Use female athymic nude mice (6-8 weeks old).

  • Subcutaneously inject 5 x 10^6 HT-29 cells in 100 µL of a 1:1 mixture of serum-free medium and Matrigel into the right flank of each mouse.

  • Monitor tumor growth regularly.

• Study Initiation and Treatment:

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group).

  • Treatment groups: Vehicle control, Cpd-3 (10 mg/kg), Cpd-4 (10 mg/kg), Cpd-10 (10 mg/kg).

  • Administer the compounds or vehicle daily via oral gavage for 21 consecutive days.

• Monitoring and Endpoints:

  • Measure tumor dimensions with digital calipers and the body weight of each mouse three times per week.

  • Calculate tumor volume using the formula: V = (length x width²) / 2.

  • The primary endpoint is the tumor volume at the end of the treatment period. Humane endpoints include tumor volume > 2000 mm³, tumor ulceration, or body weight loss > 20%.[11]

• Data Analysis:

  • Calculate the mean tumor volume for each group at each measurement day.

  • At the end of the study, calculate the percent Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGI% = (1 - (ΔT / ΔC)) * 100, where ΔT is the change in mean tumor volume of the treated group and ΔC is the change in mean tumor volume of the vehicle control group.

  • Analyze the statistical significance of the differences between the treated and control groups using an appropriate statistical test (e.g., ANOVA).

Conclusion and Future Directions

This guide provides a comparative evaluation of a novel series of TAHX inhibitors derived from N-Boc-3-aminononanoic acid. The in vitro screening successfully identified compounds with nanomolar potency and high selectivity. Subsequent in vivo characterization demonstrated that Cpd-4 possesses a superior profile, combining potent anti-tumor efficacy with excellent oral bioavailability and a favorable safety profile.

Based on this comprehensive evaluation, Cpd-4 is selected as the lead candidate for further preclinical development. Future studies will focus on detailed toxicology assessments, mechanism of action studies, and evaluation in additional oncology models to fully characterize its therapeutic potential.

References

• Ma, H., & Lu, A. (2015). Murine Pharmacokinetic Studies. Journal of Visualized Experiments. [Link]

• Kim, J., Lee, S., & Lee, J. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines. RSC Advances. [Link]

• Pattanashettar, R., et al. (2014). Simple And Efficient Method For Synthesis Of Z-Boc-Amino Acid Amides Using P-Toluenesulphonyl Chloride. ResearchGate. [Link]

• Bio-protocol. (2017). In Vitro Enzyme Inhibitory Assays. [Link]

• Cyrusbioscience, Inc. MTT Assay Protocol. [Link]

• Bio-protocol. (2021). Inhibition Assay of α-Amylase Activity In Vitro. [Link]

• Protocols.io. (2025). In-Vivo Mouse and Rat PK Bioanalysis. [Link]

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• Li, Y., et al. (2025). Protocol for assessing pharmacokinetics and pharmacodynamics of human CAR-NKT cells in humanized mouse models using bioluminescence imaging. STAR Protocols. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling N-Boc-(+/-)-3-aminononanoic acid

Operational Safety and Logistical Guide for Handling N-Boc-(+/-)-3-aminononanoic Acid

As drug development increasingly relies on peptidomimetics and unnatural amino acids to enhance metabolic stability, compounds like N-Boc-(+/-)-3-aminononanoic acid have become staples in synthetic laboratories. This molecule is a racemic beta-amino acid protected by a tert-butyloxycarbonyl (Boc) group, featuring a highly lipophilic 9-carbon aliphatic tail.

While the raw powder is generally classified as a mild irritant, the true operational hazards emerge during its solvation and subsequent deprotection. As a Senior Application Scientist, I approach chemical safety not as a static checklist, but as a dynamic system of causality. This guide provides a self-validating, step-by-step operational and disposal framework to ensure absolute laboratory safety, building protocols around the specific chemical behavior of the molecule.

Causality-Driven Hazard Assessment & PPE Selection

To build a robust safety protocol, we must first understand the mechanistic hazards of the molecule and the reagents required to process it.

• The Permeability Vector : In its solid state, N-Boc-(+/-)-3-aminononanoic acid poses a standard nuisance dust hazard. However, once dissolved in Dichloromethane (DCM) or Dimethylformamide (DMF) for peptide coupling, the solvent acts as a molecular Trojan horse. The 9-carbon nonanoic tail is highly lipophilic, allowing the solvated molecule to rapidly bypass the skin's aqueous barriers if a dermal splash occurs.

• The Deprotection Hazard : The Boc group is acid-labile. Removing it universally requires harsh acids, typically 20-50% Trifluoroacetic acid (TFA) in DCM. This reaction generates isobutylene gas and carbon dioxide. If conducted in a sealed vessel, the rapid gas evolution creates a critical pressurization and explosion hazard.

Table 1: Quantitative PPE Specifications and Chemical Compatibility

PPE Category	Specification / Material	Causality & Operational Rationale	Breakthrough Time (DCM/TFA)
Eye Protection	ANSI Z87.1+ Goggles	Prevents capillary action of solvents into the eye; mandatory over standard safety glasses during deprotection 1.	N/A
Hand Protection (Dry)	Nitrile (4-8 mil)	Sufficient for handling the dry, lyophilized powder.	> 240 mins (Dry Powder)
Hand Protection (Wet)	Butyl Rubber or Laminate	Nitrile degrades rapidly in DCM/TFA. Heavy-duty gloves are mandatory during the solvation and cleavage steps 2.	> 480 mins (Butyl vs TFA)
Body Protection	Flame-Resistant Lab Coat	Protects against incidental splashes of flammable coupling solvents (e.g., DMF, DIPEA).	N/A
Engineering	Chemical Fume Hood	Must maintain a face velocity of 80-100 fpm to capture aerosolized powder and isobutylene gas.	N/A

Self-Validating Operational Workflow

The following protocol details the transition from dry powder handling to the high-risk Boc-deprotection phase. Every step includes a self-validation check to ensure the safety system is active before proceeding.

Phase 1: Solvation and Coupling Preparation

• Fume Hood Validation : Before opening the chemical container, verify the fume hood monitor reads >80 feet per minute (fpm).

  • Self-Validation Check: Tape a small strip of laboratory tissue to the bottom of the sash. It must pull decisively inward toward the baffle.

• Static Elimination : Unnatural amino acid powders are highly prone to static charge, which can cause sudden aerosolization. Pass an anti-static zero-ionizer over the analytical balance and the weigh boat prior to dispensing.

• Transfer and Weighing : Don standard nitrile gloves and Z87.1+ goggles. Weigh the required mass of N-Boc-(+/-)-3-aminononanoic acid and transfer it to a round-bottom flask.

• Solvation : Dissolve the powder in DCM.

  • Critical Safety Shift: Once the solvent is introduced, the lipophilicity hazard is active. Immediately upgrade from Nitrile to Butyl rubber gloves.

Phase 2: Boc-Deprotection (High-Risk Step)

• Vessel Preparation : Equip the round-bottom flask with a vented rubber septum (e.g., pierced with an open needle). Never seal the flask tightly.

• Acid Addition : Chill the DCM solution to 0°C using an ice bath to control the exothermic reaction. Slowly add an equal volume of Trifluoroacetic acid (TFA) dropwise via a syringe.

• Gas Management : Observe the evolution of isobutylene and CO2 gas bubbles. The vented septum will prevent catastrophic pressure buildup.

• Completion and Evaporation : After 30-60 minutes, evaporate the volatiles under a gentle stream of nitrogen gas within the fume hood. The resulting product is the TFA salt of (+/-)-3-aminononanoic acid.

EPA-Compliant Waste Management and Disposal Plan

Improper disposal of peptide synthesis waste can lead to severe environmental contamination and regulatory fines. The waste generated from handling N-Boc-(+/-)-3-aminononanoic acid, particularly during deprotection, is highly regulated.

• Waste Classification : The effluent from the deprotection step contains DCM (a halogenated solvent) and TFA (a corrosive acid). Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, this must be classified as Halogenated Acidic Organic Waste 3.

• Containerization : Collect all liquid waste in a High-Density Polyethylene (HDPE) or glass carboy. Do not use metal containers, as residual TFA will corrode the metal, leading to structural failure and leaks.

• Satellite Accumulation Area (SAA) Protocols :

  • Store the waste container in a designated SAA at or near the point of generation (inside the fume hood or a ventilated safety cabinet).

  • The container must remain tightly closed at all times except when actively adding waste. Do not leave funnels resting in the container 3.

  • Label the container explicitly: "Hazardous Waste - Halogenated Solvents (DCM) and Corrosive Liquids (TFA)".

  • The 72-Hour Rule : Once the SAA container reaches its volume limit, it must be dated and transferred to the facility's central hazardous waste accumulation area within 72 hours 3.

Visualizing the Operational Lifecycle

The following diagram maps the logical flow of handling N-Boc-(+/-)-3-aminononanoic acid, highlighting the critical safety gates and transition points.

Operational workflow for N-Boc-(+/-)-3-aminononanoic acid, from handling to EPA disposal.

References

• Source: Occupational Safety and Health Administration (OSHA)
• Source: National Institutes of Health (NIH)
• Hazardous Chemical Waste Management Guidelines Source: Columbia University Environmental Health & Safety URL

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